Benzyl 2-bromoethyl ether

• CAS: 1462-37-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Benzyl 2-bromoethyl ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of Benzyl (B1604629) 2-bromoethyl ether (CAS No. 1462-37-9), a valuable reagent in organic synthesis, particularly in the development of pharmaceutical compounds. This document details established synthetic methodologies, purification protocols, and a full spectroscopic characterization.

Chemical Properties and Physical Data

Benzyl 2-bromoethyl ether is a colorless to pale yellow liquid with a characteristic aromatic odor. It is soluble in common organic solvents such as ethanol (B145695) and ether, but has limited solubility in water. The presence of the bromine atom makes it a reactive alkylating agent, useful for the introduction of a benzyloxyethyl group in various synthetic schemes.

Property	Value	Reference
Molecular Formula	C₉H₁₁BrO
Molecular Weight	215.09 g/mol
Boiling Point	254 °C (lit.)
Density	1.36 g/mL at 25 °C (lit.)
Refractive Index (n20/D)	1.541 (lit.)
Flash Point	> 113 °C (> 235.4 °F) - closed cup

Synthesis of Benzyl 2-bromoethyl ether

Two primary methods for the synthesis of benzyl 2-bromoethyl ether are well-documented: the Williamson ether synthesis and the bromination of 2-benzyloxyethanol.

Method 1: Williamson Ether Synthesis

The Williamson ether synthesis provides a classical and reliable route to benzyl 2-bromoethyl ether. This Sₙ2 reaction involves the deprotonation of an alcohol to form an alkoxide, which then acts as a nucleophile to displace a halide from an alkyl halide. For the synthesis of benzyl 2-bromoethyl ether, there are two possible disconnections. However, to favor the Sₙ2 pathway and avoid potential elimination side reactions, the preferred route involves the reaction of sodium benzoxide with 1,2-dibromoethane (B42909).

Reaction Scheme:

Figure 1: Williamson Ether Synthesis of Benzyl 2-bromoethyl ether.

Experimental Protocol:

• Preparation of Sodium Benzoxide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a dropping funnel, add sodium hydride (NaH) (1.1 eq.) as a 60% dispersion in mineral oil to anhydrous tetrahydrofuran (B95107) (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add benzyl alcohol (1.0 eq.) dropwise via the dropping funnel.

• After the addition is complete, allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases, indicating the complete formation of sodium benzoxide.

• Reaction with 1,2-Dibromoethane: To the freshly prepared sodium benzoxide solution, add 1,2-dibromoethane (1.2 eq.) dropwise at room temperature.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: After completion, cool the reaction mixture to room temperature and cautiously quench with water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to afford benzyl 2-bromoethyl ether as a colorless to pale yellow liquid.

Method 2: Bromination of 2-Benzyloxyethanol

An alternative and efficient method involves the bromination of 2-benzyloxyethanol using a combination of triphenylphosphine (B44618) (PPh₃) and a bromine source such as N-bromosuccinimide (NBS). This reaction proceeds via an Appel-type mechanism.

Reaction Scheme:

Figure 2: Synthesis via Bromination of 2-Benzyloxyethanol.

Experimental Protocol:

• Reaction Setup: To a stirred solution of 2-benzyloxyethanol (1.0 eq.) and triphenylphosphine (1.2 eq.) in anhydrous dichloromethane (B109758) (DCM) in a round-bottom flask, cool the mixture to 0 °C using an ice bath.

• Addition of Brominating Agent: Add N-bromosuccinimide (1.2 eq.) portion-wise, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure.

• Add petroleum ether to the residue to precipitate triphenylphosphine oxide. Filter the solid and wash with cold petroleum ether.

• Concentrate the filtrate and purify the crude product by column chromatography on silica (B1680970) gel using a mixture of ethyl acetate (B1210297) and hexane (B92381) as the eluent to yield pure benzyl 2-bromoethyl ether.

Spectroscopic Characterization

The structural confirmation of benzyl 2-bromoethyl ether is achieved through a combination of spectroscopic techniques. While experimentally obtained spectra are the gold standard, the following data is based on established principles of organic spectroscopy and data from analogous compounds.

¹H NMR Spectroscopy

The proton NMR spectrum provides information about the different types of protons and their connectivity in the molecule.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.35	m	5H	Ar-H
~ 4.55	s	2H	Ph-CH₂ -O
~ 3.80	t	2H	O-CH₂ -CH₂-Br
~ 3.50	t	2H	O-CH₂-CH₂ -Br

• Aromatic Protons (Ar-H): The five protons on the benzene (B151609) ring are expected to appear as a multiplet in the aromatic region, typically around 7.35 ppm.

• Benzylic Protons (Ph-CH₂-O): The two protons of the benzylic methylene (B1212753) group are deshielded by the adjacent oxygen and the aromatic ring, appearing as a singlet around 4.55 ppm.

• Methylene Protons adjacent to Oxygen (O-CH₂-CH₂-Br): These two protons are adjacent to the ether oxygen and a methylene group. They are expected to appear as a triplet around 3.80 ppm due to coupling with the neighboring methylene protons.

• Methylene Protons adjacent to Bromine (O-CH₂-CH₂-Br): These two protons are adjacent to the electronegative bromine atom and a methylene group, resulting in a triplet at approximately 3.50 ppm.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum provides information about the carbon skeleton of the molecule.

Chemical Shift (δ, ppm)	Assignment
~ 138	Quaternary Aromatic Carbon (C-Ar)
~ 128.5	Aromatic CH (CH-Ar)
~ 128.0	Aromatic CH (CH-Ar)
~ 127.8	Aromatic CH (CH-Ar)
~ 73.0	Ph-C H₂-O
~ 70.0	O-C H₂-CH₂-Br
~ 30.0	O-CH₂-C H₂-Br

• Aromatic Carbons: The carbons of the benzene ring will appear in the range of 127-138 ppm. The quaternary carbon will be a weak signal around 138 ppm, while the protonated aromatic carbons will appear as stronger signals between 127 and 129 ppm.

• Benzylic Carbon (Ph-CH₂-O): The benzylic carbon is expected at approximately 73.0 ppm.

• Carbon adjacent to Oxygen (O-CH₂-CH₂-Br): This carbon will be deshielded by the oxygen and appear around 70.0 ppm.

• Carbon adjacent to Bromine (O-CH₂-CH₂-Br): The carbon directly attached to the bromine atom is expected to resonate at a higher field, around 30.0 ppm.

Infrared (IR) Spectroscopy

The IR spectrum helps in identifying the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment
3030-3080	Medium	Aromatic C-H stretch
2850-2960	Medium	Aliphatic C-H stretch
1450-1500	Medium	Aromatic C=C stretch
1050-1150	Strong	C-O-C stretch (ether)
690-770	Strong	Aromatic C-H bend (out-of-plane)
500-600	Medium	C-Br stretch

• Aromatic C-H Stretch: Peaks in the 3030-3080 cm⁻¹ region are characteristic of C-H stretching vibrations in the aromatic ring.

• Aliphatic C-H Stretch: Absorptions between 2850 and 2960 cm⁻¹ correspond to the C-H stretching of the methylene groups.

• Aromatic C=C Stretch: The presence of the benzene ring is confirmed by absorptions in the 1450-1500 cm⁻¹ range.

• C-O-C Stretch: A strong absorption band in the region of 1050-1150 cm⁻¹ is indicative of the ether linkage.

• Aromatic C-H Bend: Strong bands in the 690-770 cm⁻¹ region are due to the out-of-plane bending of the C-H bonds of the monosubstituted benzene ring.

• C-Br Stretch: The carbon-bromine stretching vibration is expected to appear in the fingerprint region, typically between 500 and 600 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

m/z	Possible Fragment
214/216	[M]⁺ (Molecular ion)
107	[C₇H₇O]⁺
91	[C₇H₇]⁺ (Tropylium ion)
77	[C₆H₅]⁺ (Phenyl cation)

• Molecular Ion Peak: The mass spectrum should show a molecular ion peak [M]⁺ at m/z 214 and an [M+2]⁺ peak at m/z 216 with approximately equal intensity, which is characteristic of a compound containing one bromine atom.

• Base Peak: The most abundant fragment is often the tropylium (B1234903) ion at m/z 91, formed by the cleavage of the C-O bond and rearrangement.

• Other Fragments: Another significant fragment at m/z 107 corresponds to the benzyloxy cation. The phenyl cation at m/z 77 is also commonly observed. Fragmentation tends to occur alpha to the oxygen atom.

Experimental Workflow Overview

The general workflow for the synthesis and characterization of benzyl 2-bromoethyl ether is outlined below.

Figure 3: General Experimental Workflow.

Safety and Handling

Benzyl 2-bromoethyl ether is a reactive chemical and should be handled with appropriate safety precautions. It is harmful if swallowed. Wear suitable protective clothing, gloves, and eye/face protection. Work in a well-ventilated fume hood. Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

This technical guide has detailed the synthesis and characterization of benzyl 2-bromoethyl ether. The Williamson ether synthesis and the bromination of 2-benzyloxyethanol are both effective methods for its preparation. The provided spectroscopic data, based on established principles, serves as a reliable reference for the structural confirmation of the synthesized compound. This information is intended to support researchers and professionals in the fields of organic synthesis and drug development in the effective utilization of this versatile chemical intermediate.

Physical and chemical properties of Benzyl 2-bromoethyl ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of Benzyl (B1604629) 2-bromoethyl ether, a key intermediate in organic synthesis. The information is curated for researchers, scientists, and professionals in the field of drug development, offering detailed data, experimental protocols, and visual representations of its synthetic and mechanistic relevance.

Core Properties and Data

Benzyl 2-bromoethyl ether is a colorless to pale yellow liquid with a characteristic aromatic odor.[1] It is an organic compound featuring a benzyl group attached to an ethyl ether moiety, which is further substituted with a bromine atom.[1] This structure makes it a valuable reagent in various chemical transformations.

Physical and Chemical Properties

The key physical and chemical properties of Benzyl 2-bromoethyl ether are summarized in the table below for easy reference and comparison.

Property	Value	References
Molecular Formula	C₉H₁₁BrO	[1][2][3][4][5][6]
Molecular Weight	215.09 g/mol	[2][3][4][5][6][7]
CAS Number	1462-37-9	[1][3][4][5][6][7]
Appearance	Clear colorless to pale yellow liquid	[1][5][8]
Boiling Point	254 °C (lit.)	[2][3][5][7][8]
Density	1.36 g/mL at 25 °C (lit.)	[2][3][5][7][8]
Refractive Index (n20/D)	1.541 (lit.)	[3][5][8]
Flash Point	>113 °C (>235.4 °F) - closed cup	[2][3][7]
Solubility	Slightly soluble in water; Soluble in organic solvents like ethanol, ether, Chloroform, and Ethyl Acetate (B1210297).	[1][5]
Vapor Pressure	0.0±0.5 mmHg at 25°C	[2]

Spectroscopic Data

Reactivity and Applications

Benzyl 2-bromoethyl ether is primarily utilized as an alkylating agent in organic synthesis. The presence of the bromine atom makes the ethyl group susceptible to nucleophilic substitution reactions.[1]

Its key applications include:

• Synthesis of Muscarinic Antagonists: It serves as a crucial reactant in the preparation of these compounds, which are used in the treatment of various conditions, including overactive bladder and chronic obstructive pulmonary disease (COPD).[8]

• Antifungal Agent Synthesis: This ether is a building block for creating macrocyclic antifungal antibiotics.[8][16]

• Liquid Crystal Preparation: It is used in the synthesis of copper phthalocyanine (B1677752) discotic liquid crystals.[1][4][8]

• Pharmaceutical Intermediate: More broadly, it is an important intermediate in the pharmaceutical industry for introducing the benzyloxyethyl group into target molecules.[6]

Experimental Protocols

The synthesis of Benzyl 2-bromoethyl ether is typically achieved through the bromination of 2-benzyloxyethanol. Below is a detailed methodology based on a common synthetic route.

Synthesis of Benzyl 2-bromoethyl ether from 2-Benzyloxyethanol

Materials:

• 2-Benzyloxyethanol

• Triphenylphosphine (B44618)

• N-Bromosuccinimide (NBS)

• Dichloromethane (B109758) (DCM)

• Petroleum Ether

• Ethyl Acetate

Procedure: [5]

• Dissolve 2-benzyloxyethanol and triphenylphosphine in dichloromethane in a reaction vessel.

• Cool the stirred solution to a temperature between -10°C and -5°C using an appropriate cooling bath.

• Slowly add N-bromosuccinimide to the reaction mixture in batches, ensuring the temperature remains within the specified range.

• After the complete addition of NBS, continue stirring the reaction mixture at room temperature for 1 hour.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the complete consumption of the starting material is observed.

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.

• Purify the crude product by column chromatography on silica (B1680970) gel, using a 5% solution of ethyl acetate in petroleum ether as the eluent.

• The final product, Benzyl 2-bromoethyl ether, is obtained as a light yellow liquid.[5]

Visualizations

The following diagrams, generated using Graphviz, illustrate a key synthetic workflow and a relevant biological pathway.

Synthetic Workflow

Caption: Synthetic workflow for Benzyl 2-bromoethyl ether.

Mechanism of Action of Muscarinic Antagonists

Benzyl 2-bromoethyl ether is a precursor for muscarinic antagonists. The diagram below illustrates the general mechanism by which these antagonists function.

Caption: Mechanism of action of muscarinic antagonists.

Safety and Handling

Benzyl 2-bromoethyl ether is harmful if swallowed and causes skin and eye irritation.[9] Appropriate personal protective equipment (PPE), including gloves, eye protection, and protective clothing, should be worn when handling this compound.[3][7][9] Work should be conducted in a well-ventilated area. Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.[12]

Conclusion

Benzyl 2-bromoethyl ether is a versatile and important building block in the synthesis of various organic molecules, particularly in the pharmaceutical industry. Its well-defined physical and chemical properties, combined with its reactivity, make it a valuable tool for medicinal chemists and researchers. This guide provides the core information necessary for its safe and effective use in a laboratory setting.

References

• 1. scbt.com [scbt.com]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. 1462-37-9 | Benzyl 2-bromoethyl ether, 97% [aspirasci.com]
• 4. Benzyl 2-Bromoethyl Ether | CAS#:1462-37-9 | Chemsrc [chemsrc.com]
• 5. Benzyl 2-bromoethyl ether | 1462-37-9 [chemicalbook.com]
• 6. CAS 1462-37-9: benzyl 2-bromoethyl ether | CymitQuimica [cymitquimica.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. BJOC - Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine [beilstein-journals.org]
• 9. Benzyl 2-bromoethyl ether(1462-37-9) 1H NMR spectrum [chemicalbook.com]
• 10. CN101671238B - Preparation method of 2-bromoethyl methyl ether - Google Patents [patents.google.com]
• 11. 2-Bromoethyl ethyl ether(592-55-2) 13C NMR [m.chemicalbook.com]
• 12. Bis(2-bromoethyl) ether | C4H8Br2O | CID 21521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Benzene, (2-bromoethyl)- [webbook.nist.gov]
• 14. Benzene, (2-bromoethyl)- [webbook.nist.gov]
• 15. Benzene, (2-bromoethyl)- [webbook.nist.gov]
• 16. H56872.06 [thermofisher.com]

Benzyl 2-bromoethyl ether CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl (B1604629) 2-bromoethyl ether, a key intermediate in organic synthesis. This document details its chemical and physical properties, experimental protocols for its synthesis and use in notable applications, and visual representations of relevant chemical and biological pathways.

Core Compound Data: Benzyl 2-bromoethyl ether

Benzyl 2-bromoethyl ether is an organic compound featuring a benzyl group and a bromoethyl ether functional group.[1] Its reactivity, attributed to the presence of the bromine atom, makes it a valuable reagent for introducing the benzyloxyethyl group in the synthesis of more complex molecules.[2]

Physicochemical Properties

The key quantitative data for Benzyl 2-bromoethyl ether are summarized in the table below for easy reference and comparison.

Property	Value
CAS Number	1462-37-9
Molecular Formula	C₉H₁₁BrO
Molecular Weight	215.09 g/mol [2][3][4]
Appearance	Clear colorless to pale yellow liquid[1][4]
Boiling Point	254 °C (lit.)[5][6]
92-93 °C / 12 mmHg (lit.)
Density	1.36 g/mL at 25 °C (lit.)[5][6]
Refractive Index (n20/D)	1.541 (lit.)[4][5]
Flash Point	>113 °C (>235.4 °F) - closed cup
Solubility	Soluble in organic solvents like ethanol (B145695) and ether; limited solubility in water.[1]

Safety and Handling

Benzyl 2-bromoethyl ether is classified as a hazardous substance and requires careful handling in a laboratory setting. Appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab coat, should be worn at all times.

Hazard Class	Statement
Acute Toxicity, Oral	Category 4
Skin Irritation	Category 2
Eye Irritation	Category 2A
GHS Pictogram	GHS07 (Exclamation mark)
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.
Precautionary Statements	P264: Wash skin thoroughly after handling.
P280: Wear protective gloves/protective clothing/eye protection/face protection.
P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
P330: Rinse mouth.

Experimental Protocols

Detailed methodologies for the synthesis of Benzyl 2-bromoethyl ether and its subsequent use in the preparation of pharmacologically and materially significant compounds are provided below.

Synthesis of Benzyl 2-bromoethyl ether

A common laboratory-scale synthesis of Benzyl 2-bromoethyl ether involves the bromination of 2-benzyloxyethanol.

Materials:

• 2-Benzyloxyethanol

• Triphenylphosphine (B44618) (PPh₃)

• N-Bromosuccinimide (NBS)

• Dichloromethane (B109758) (DCM)

• Petroleum ether

• Ethyl acetate (B1210297)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve 2-benzyloxyethanol and triphenylphosphine in dichloromethane in a round-bottom flask.

• Cool the stirred solution to between -10°C and -5°C using an appropriate cooling bath.

• Slowly add N-bromosuccinimide in batches, ensuring the temperature remains within the specified range.

• After the addition is complete, continue to stir the reaction mixture at room temperature for 1 hour.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.

• Purify the crude product by column chromatography on silica gel, eluting with a petroleum ether solution containing 5% ethyl acetate to yield pure Benzyl 2-bromoethyl ether as a light yellow liquid.

Applications in Synthesis

Benzyl 2-bromoethyl ether serves as a crucial building block in the synthesis of various compounds, from pharmaceuticals to advanced materials.

Synthesis of Umeclidinium Bromide (Muscarinic Antagonist)

Benzyl 2-bromoethyl ether is a key intermediate in the synthesis of Umeclidinium Bromide, a long-acting muscarinic antagonist used in the treatment of chronic obstructive pulmonary disease (COPD).[2][7]

Experimental Protocol:

• A solution of 1-azabicyclo[2.2.2]oct-4-yl(diphenyl)methanol and Benzyl 2-bromoethyl ether is prepared in a suitable solvent such as n-propanol or acetonitrile.[6][8]

• The reaction mixture is heated to reflux and maintained for several hours.[6]

• The progress of the quaternization reaction is monitored by an appropriate analytical technique (e.g., TLC or LC-MS).

• Upon completion, the solution is cooled to allow for the crystallization of the product, Umeclidinium Bromide. Seeding with pre-existing crystals may be employed to induce crystallization.[6]

• The resulting slurry is further cooled to maximize precipitation.

• The product is isolated by filtration, washed with cold solvent, and dried under vacuum to yield Umeclidinium Bromide as a white solid.[6][8]

Synthesis of (-)-PF1163B (Antifungal Agent)

This compound is an alkylation reagent used in the synthesis of the macrocyclic antifungal antibiotic, (-)-PF1163B.[3] This natural product is a known inhibitor of ergosterol (B1671047) biosynthesis, a critical pathway for fungal cell membrane integrity.

Experimental Protocol Outline: The synthesis of (-)-PF1163B involves the alkylation of a substituted N-methyl-L-tyrosine derivative.

• The phenolic hydroxyl group of the protected N-methyl-L-tyrosine precursor is deprotonated using a suitable base (e.g., potassium carbonate) in a polar aprotic solvent like DMF.

• Benzyl 2-bromoethyl ether is added to the reaction mixture.

• The reaction proceeds via a Williamson ether synthesis mechanism, where the phenoxide anion displaces the bromide ion, forming an ether linkage.

• The resulting intermediate, now containing the benzyloxyethyl group, is then carried forward through subsequent steps, including macrocyclization, to complete the total synthesis of (-)-PF1163B.

Preparation of Copper Phthalocyanine (B1677752) Discotic Liquid Crystals

Benzyl 2-bromoethyl ether is used to synthesize the precursor for a copper phthalocyanine discotic liquid crystal.[1][3] These materials have applications in organic electronics due to their self-assembling properties and charge-carrying capabilities. The general synthesis involves a two-step process.

Step 1: Synthesis of 4,5-bis(2-(benzyloxy)ethoxy)phthalonitrile

• 4,5-dihydroxyphthalonitrile is dissolved in a polar aprotic solvent such as DMF, and a base like potassium carbonate is added.

• Benzyl 2-bromoethyl ether is added to the mixture, which is then heated to facilitate the nucleophilic substitution reaction.

• The reaction is monitored until completion. The product, a substituted phthalonitrile (B49051), is then isolated and purified.

Step 2: Cyclotetramerization to form the Copper Phthalocyanine

• The synthesized phthalonitrile derivative is mixed with a copper(II) salt (e.g., CuCl₂) in a high-boiling point solvent like pentanol (B124592) or glycerol.

• A strong, non-nucleophilic base such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is added to catalyze the cyclotetramerization.

• The mixture is heated to reflux under an inert atmosphere for several hours.

• The disappearance of the nitrile peak in the IR spectrum indicates the formation of the phthalocyanine macrocycle.

• The reaction mixture is cooled, and the product is precipitated, filtered, and purified to yield the octa-substituted copper phthalocyanine.

Visualizing Workflows and Pathways

The following diagrams, generated using DOT language, illustrate the logical flow of the experimental procedures and the biological pathway relevant to one of the synthesized molecules.

Caption: Experimental workflow for the synthesis of Benzyl 2-bromoethyl ether.

Caption: Experimental workflow for the synthesis of Umeclidinium Bromide.

Caption: Antagonistic action of Umeclidinium Bromide on the Gq-coupled muscarinic receptor pathway.

Caption: Inhibition of the ergosterol biosynthesis pathway by (-)-PF1163B.

References

• 1. fjs.fudutsinma.edu.ng [fjs.fudutsinma.edu.ng]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Improved syntheses of high hole mobility phthalocyanines: A case of steric assistance in the cyclo-oligomerisation of phthalonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. quod.lib.umich.edu [quod.lib.umich.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Characterization of Substituted Metal (II) – Octa Methoxyphenyl Imino Phthalocyanine Pigments – Oriental Journal of Chemistry [orientjchem.org]

Spectroscopic Profile of Benzyl 2-bromoethyl ether: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Benzyl 2-bromoethyl ether (CAS No. 1462-37-9), a key intermediate in organic synthesis. The document presents detailed Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data in a structured format, alongside generalized experimental protocols for data acquisition.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for Benzyl 2-bromoethyl ether.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.39 - 7.27	m	5H	C₆H₅-
4.58	s	2H	-CH₂-Ph
3.80	t	2H	-O-CH₂-
3.52	t	2H	-CH₂-Br

Solvent: CDCl₃, Reference: TMS at 0 ppm.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift (δ) ppm	Assignment
137.6	C (quaternary, aromatic)
128.5	CH (aromatic)
127.9	CH (aromatic)
127.8	CH (aromatic)
73.1	-CH₂-Ph
70.0	-O-CH₂-
30.5	-CH₂-Br

Solvent: CDCl₃

Infrared (IR) Spectroscopy

Frequency (cm⁻¹)	Intensity	Assignment
3088, 3064, 3032	Weak	C-H stretch (aromatic)
2928, 2862	Medium	C-H stretch (aliphatic)
1496, 1454	Medium	C=C stretch (aromatic)
1107	Strong	C-O-C stretch (ether)
738, 698	Strong	C-H out-of-plane bend (aromatic)
615	Medium	C-Br stretch

Sample: Neat liquid

Mass Spectrometry (MS)

m/z	Relative Intensity (%)	Assignment
214/216	5 / 5	[M]⁺ (Molecular ion with ⁷⁹Br/⁸¹Br)
107	10	[C₇H₇O]⁺
91	100	[C₇H₇]⁺ (Tropylium ion)
77	15	[C₆H₅]⁺
65	15	[C₅H₅]⁺

Ionization Method: Electron Ionization (EI)

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for a liquid sample such as Benzyl 2-bromoethyl ether.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of the analyte (typically 5-25 mg for ¹H NMR and 20-100 mg for ¹³C NMR) is prepared in a suitable deuterated solvent (e.g., CDCl₃, approximately 0.6-0.7 mL) in a standard 5 mm NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), may be added for chemical shift calibration. The sample is then placed in the NMR spectrometer. For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope. Proton-decoupled spectra are usually acquired for ¹³C NMR to simplify the spectrum to single lines for each unique carbon atom.

Infrared (IR) Spectroscopy

For a neat liquid sample, a drop of the substance is placed between two salt plates (e.g., NaCl or KBr) to form a thin film. The plates are then mounted in the sample holder of the FTIR spectrometer. A background spectrum of the empty salt plates is first recorded. Subsequently, the spectrum of the sample is acquired. The instrument measures the absorption of infrared radiation at different frequencies, resulting in a spectrum that reveals the functional groups present in the molecule.[1]

Mass Spectrometry (MS)

For a volatile liquid sample, Electron Ionization (EI) is a common technique. The sample is introduced into the mass spectrometer, where it is vaporized and then bombarded with a high-energy electron beam (typically 70 eV). This causes the molecule to ionize and fragment. The resulting positively charged ions are then accelerated and separated based on their mass-to-charge (m/z) ratio by a mass analyzer. The detector records the abundance of each ion, generating a mass spectrum that shows the molecular ion and various fragment ions.

Visualizations

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical compound.

Caption: A diagram illustrating the general workflow of spectroscopic analysis.

Mass Spectrometry Fragmentation of Benzyl 2-bromoethyl ether

The following diagram illustrates the proposed fragmentation pathway of Benzyl 2-bromoethyl ether under electron ionization.

References

• 1. Benzyl 2-bromoethyl ether 97 1462-37-9 [sigmaaldrich.com]

Solubility Profile of Benzyl 2-bromoethyl ether in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Benzyl (B1604629) 2-bromoethyl ether, a key intermediate in various synthetic applications. Due to the limited availability of precise quantitative solubility data in publicly accessible literature, this guide summarizes the known qualitative solubility and presents a detailed experimental protocol for the quantitative determination of its solubility in common organic solvents.

Physicochemical Properties of Benzyl 2-bromoethyl ether

A summary of the key physical and chemical properties of Benzyl 2-bromoethyl ether is presented below.

Property	Value
Molecular Formula	C₉H₁₁BrO
Molecular Weight	215.09 g/mol
Appearance	Clear colorless to pale yellow liquid
Boiling Point	254 °C (lit.)
Density	1.36 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.541 (lit.)

Qualitative Solubility of Benzyl 2-bromoethyl ether

The solubility of Benzyl 2-bromoethyl ether in various organic solvents has been described qualitatively in the literature. This information is crucial for selecting appropriate solvent systems for synthesis, purification, and analysis.

Solvent Class	Solvent	Solubility
Alcohols	Ethanol	Soluble[1]
Ethers	Diethyl ether	Soluble[1]
Halogenated Hydrocarbons	Chloroform	Slightly Soluble
Esters	Ethyl Acetate	Slightly Soluble
Water	Water	Slightly Soluble[1]

Experimental Protocol for Quantitative Solubility Determination: The Shake-Flask Method

To obtain precise quantitative solubility data, the shake-flask method is a widely accepted and recommended procedure. This protocol outlines the steps for determining the equilibrium solubility of Benzyl 2-bromoethyl ether in a selection of organic solvents.

Objective: To determine the concentration of a saturated solution of Benzyl 2-bromoethyl ether in a given solvent at a specified temperature.

Materials:

• Benzyl 2-bromoethyl ether (high purity)

• Selected organic solvents (e.g., ethanol, methanol, acetonitrile, ethyl acetate, dichloromethane, toluene, hexane)

• Glass vials with screw caps

• Constant temperature shaker bath

• Centrifuge

• Syringe filters (chemically inert, e.g., PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system or Gas Chromatography (GC) system

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of Benzyl 2-bromoethyl ether to a series of glass vials.

  • To each vial, add a known volume of a specific organic solvent. The excess solid should be visible.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath (e.g., 25 °C).

  • Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed at the same temperature to allow the excess solid to settle.

  • For finer separation, centrifuge the vials at a constant temperature.

• Sample Collection and Preparation:

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pipette.

  • Filter the collected supernatant through a chemically inert syringe filter to remove any remaining solid particles.

  • Dilute the filtered sample with a known volume of the same solvent to a concentration suitable for the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated analytical method, such as HPLC or GC.

  • Prepare a calibration curve using standard solutions of Benzyl 2-bromoethyl ether of known concentrations.

  • Determine the concentration of Benzyl 2-bromoethyl ether in the samples by comparing their analytical response to the calibration curve.

• Data Reporting:

  • Calculate the solubility of Benzyl 2-bromoethyl ether in each solvent, expressed in units such as g/100 mL or mol/L.

Visualizations

Synthesis of Benzyl 2-bromoethyl ether

The following diagram illustrates a common synthetic route to Benzyl 2-bromoethyl ether from 2-benzyloxyethanol.

Caption: Synthetic pathway for Benzyl 2-bromoethyl ether.

Experimental Workflow for Solubility Determination

The diagram below outlines the general workflow for the shake-flask method used to determine the solubility of an organic compound.

Caption: General workflow for the shake-flask solubility method.

References

• 1. CAS 1462-37-9: benzyl 2-bromoethyl ether | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to the Reactivity Profile of the Bromoethyl Group in Benzyl 2-bromoethyl ether

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyl (B1604629) 2-bromoethyl ether is a versatile bifunctional molecule utilized in organic synthesis as a key intermediate for the introduction of a benzyloxyethyl moiety. The reactivity of this compound is primarily dictated by the bromoethyl group, which readily participates in a variety of chemical transformations. This technical guide provides a comprehensive overview of the reactivity profile of the bromoethyl group in Benzyl 2-bromoethyl ether, with a focus on nucleophilic substitution and elimination reactions. Detailed experimental protocols, quantitative data, and mechanistic pathways are presented to offer a thorough understanding for researchers in drug development and synthetic chemistry.

Introduction

Benzyl 2-bromoethyl ether, with the chemical formula C₆H₅CH₂OCH₂CH₂Br, is a colorless to pale yellow liquid possessing a characteristic aromatic odor.[1] Its structure incorporates a stable benzyl ether functional group and a reactive primary alkyl bromide. This unique combination makes it a valuable reagent for the synthesis of a wide range of organic molecules, including pharmaceuticals and materials for liquid crystals.[2][3][4] The core of its synthetic utility lies in the electrophilic nature of the carbon atom bonded to the bromine, making it susceptible to attack by nucleophiles.[5] This guide will delve into the key reactions of the bromoethyl group, providing practical experimental details and quantitative outcomes.

Physicochemical Properties

A summary of the key physicochemical properties of Benzyl 2-bromoethyl ether is provided in the table below.

Property	Value	Reference(s)
CAS Number	1462-37-9	[1]
Molecular Formula	C₉H₁₁BrO	[1]
Molecular Weight	215.09 g/mol
Appearance	Clear colorless to pale yellow liquid	[4]
Boiling Point	254 °C (lit.)
Density	1.36 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.541 (lit.)
Solubility	Soluble in organic solvents like ethanol (B145695) and ether; limited solubility in water.	[1]

Reactivity of the Bromoethyl Group

The reactivity of Benzyl 2-bromoethyl ether is dominated by the bromoethyl moiety. As a primary alkyl halide, it primarily undergoes nucleophilic substitution (Sₙ2) and, to a lesser extent, elimination (E2) reactions. The choice between these pathways is influenced by the nature of the nucleophile/base, solvent, and reaction temperature.

Nucleophilic Substitution Reactions

The primary reaction pathway for the bromoethyl group is the Sₙ2 mechanism, where a nucleophile attacks the electrophilic carbon atom, displacing the bromide leaving group. This reaction is favored by strong, unhindered nucleophiles.

Benzyl 2-bromoethyl ether can act as an electrophile in the Williamson ether synthesis to form more complex ethers. An alkoxide nucleophile will attack the bromoethyl group to yield a new ether linkage. To favor substitution over elimination, primary or secondary alkoxides are preferred.[6]

Diagram: General Williamson Ether Synthesis

Caption: Williamson Ether Synthesis using Benzyl 2-bromoethyl ether.

Amines are excellent nucleophiles for reacting with Benzyl 2-bromoethyl ether to form N-substituted 2-(benzyloxy)ethylamines. These products are valuable intermediates in pharmaceutical synthesis. A prominent example is the synthesis of umeclidinium (B1249183) bromide, a long-acting muscarinic antagonist.[1][7]

Quantitative Data for Nucleophilic Substitution with an Amine:

Nucleophile	Product	Solvent	Conditions	Yield	Reference(s)
1-azabicyclo[2.2.2]oct-4-yl(diphenyl)methanol	Umeclidinium bromide	n-propanol	Reflux, 3 hours	89%	[1][7]

Experimental Protocol: Synthesis of Umeclidinium Bromide [1][7]

• A solution of 1-azabicyclo[2.2.2]oct-4-yl(diphenyl)methanol (445.6 g) and Benzyl 2-bromoethyl ether (360.9 g) in n-propanol (4456 ml) is prepared.

• The solution is heated to reflux for 3 hours.

• The solution is then cooled to 87°C and seeded with umeclidinium bromide crystals (0.44g).

• It is further cooled to 82°C and aged for 1 hour.

• The resulting slurry is cooled to 0-5°C over 2.5 hours and aged for an additional hour.

• The product is collected by filtration and washed with n-propanol (2 x 900 ml).

• Drying under vacuum at 50°C yields umeclidinium bromide as a white solid.

Diagram: Synthesis of Umeclidinium Bromide

Caption: Sₙ2 reaction in the synthesis of Umeclidinium Bromide.

The reaction with cyanide ions, typically from sodium or potassium cyanide, provides a route to 3-(benzyloxy)propanenitrile. This reaction follows a typical Sₙ2 pathway and is a useful method for carbon chain extension.

Quantitative Data for Nucleophilic Substitution with Cyanide:

Nucleophile	Product	Solvent	Conditions	Yield	Reference(s)
Sodium Cyanide	p-(dimethyl-p-tolylsilyl)benzyl cyanide	Ethanol/Water	Reflux, 7 hours	High (qualitative)	[8]

Note: This data is for a structurally similar benzyl bromide derivative and is expected to be representative.

Experimental Protocol: Synthesis of 3-(benzyloxy)propanenitrile (Adapted) [8]

• To a stirred solution of sodium cyanide in water, a solution of Benzyl 2-bromoethyl ether in ethanol is added.

• The mixture is heated under reflux for several hours.

• After the reaction is complete, the ethanol is removed by distillation.

• The residue is cooled, and the product is extracted with a suitable organic solvent (e.g., ether).

• The organic layer is separated, washed, dried, and concentrated to yield the nitrile product.

Elimination Reactions

When Benzyl 2-bromoethyl ether is treated with a strong, sterically hindered base, an E2 elimination reaction can occur, leading to the formation of benzyl vinyl ether. Bulky bases such as potassium tert-butoxide (t-BuOK) are typically used to favor elimination over substitution.[9][10]

Quantitative Data for Elimination Reaction:

Base	Product	Conditions	Yield	Reference(s)
Potassium tert-butoxide	Benzyl vinyl ether	Varies	Typically favors elimination	[9][11]

Experimental Protocol: E2 Elimination of Benzyl 2-bromoethyl ether (General) [11]

• A solution of Benzyl 2-bromoethyl ether is prepared in a suitable aprotic solvent (e.g., THF, DMSO).

• Potassium tert-butoxide is added portion-wise to the solution at a controlled temperature (often room temperature or slightly elevated).

• The reaction is stirred for a specified period until completion, monitored by techniques like TLC.

• The reaction mixture is quenched with water and the product is extracted with an organic solvent.

• The organic extracts are combined, washed, dried, and concentrated to afford the crude benzyl vinyl ether, which can be purified by distillation or chromatography.

Diagram: Competition between Sₙ2 and E2 Pathways

Caption: Sₙ2 vs. E2 reaction pathways for Benzyl 2-bromoethyl ether.

Safety and Handling

Benzyl 2-bromoethyl ether is harmful if swallowed and may cause skin and eye irritation.[7] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this chemical. All manipulations should be performed in a well-ventilated fume hood. Store in a cool, dry place away from light and incompatible materials such as strong oxidizing agents.[1]

Conclusion

The bromoethyl group in Benzyl 2-bromoethyl ether provides a reactive handle for a variety of synthetic transformations, primarily nucleophilic substitution and elimination reactions. The choice of reagents and reaction conditions allows for the selective formation of a diverse range of products, making it a valuable building block in organic synthesis, particularly in the development of new pharmaceutical agents. A thorough understanding of its reactivity profile, as outlined in this guide, is essential for its effective application in research and development.

References

• 1. WO2014027045A1 - Chemical process - Google Patents [patents.google.com]
• 2. Total synthesis and conformational analysis of the antifungal agent (-)-PF1163B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Benzyl 2-bromoethyl ether | 1462-37-9 [chemicalbook.com]
• 5. youtube.com [youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. CHEMICAL PROCESS - Patent 3401316 [data.epo.org]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. tBuOK Elimination - Chemistry Steps [chemistrysteps.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. juliethahn.com [juliethahn.com]

An In-Depth Technical Guide to the Thermal Stability and Decomposition of Benzyl 2-bromoethyl ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition profile of Benzyl (B1604629) 2-bromoethyl ether. Due to the limited availability of direct experimental data on this specific compound, this guide synthesizes information from safety data sheets and the known thermal behavior of its constituent chemical moieties—specifically, the benzyl ether and ethyl bromide functionalities. The experimental protocols provided are robust methodologies for researchers to determine the precise thermal properties of Benzyl 2-bromoethyl ether in a laboratory setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Benzyl 2-bromoethyl ether is presented in Table 1. This data is essential for understanding the compound's behavior under various conditions and for designing appropriate experimental setups.

Property	Value
CAS Number	1462-37-9
Molecular Formula	C₉H₁₁BrO
Molecular Weight	215.09 g/mol
Boiling Point	254 °C (lit.)
Density	1.36 g/mL at 25 °C (lit.)
Flash Point	>113 °C (>235.4 °F) - closed cup
Appearance	Colorless to pale yellow liquid

Thermal Stability and Predicted Decomposition

Safety data sheets indicate that Benzyl 2-bromoethyl ether is stable under normal storage conditions. However, upon heating, decomposition is expected. Under fire conditions, hazardous decomposition products include carbon oxides (CO, CO₂) and hydrogen bromide (HBr) gas.

Based on the thermal decomposition patterns of related compounds, the thermal degradation of Benzyl 2-bromoethyl ether in an inert atmosphere is likely to proceed through several pathways. The C-Br bond is significantly weaker than the C-O and C-C bonds in the rest of the molecule, making it a probable initiation point for decomposition.

Predicted Decomposition Pathways:

• Homolytic Cleavage of the C-Br Bond: This is a likely primary decomposition step due to the relative weakness of the carbon-bromine bond. This would generate a benzyloxyethyl radical and a bromine radical.

• Elimination of HBr: Analogous to the decomposition of other bromoalkanes, a 1,2-elimination reaction could occur to form benzyl vinyl ether and hydrogen bromide.

• Ether Bond Cleavage: At higher temperatures, cleavage of the C-O bonds in the ether linkage may occur, leading to the formation of benzyl and 2-bromoethoxy radicals.

These primary radical species can then undergo a variety of secondary reactions, including hydrogen abstraction, recombination, and fragmentation, leading to a complex mixture of final decomposition products.

Predicted thermal decomposition pathways of Benzyl 2-bromoethyl ether.

Experimental Protocols

To definitively determine the thermal stability and decomposition products of Benzyl 2-bromoethyl ether, a combination of thermoanalytical and chromatographic techniques is recommended.

Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of decomposition and the mass loss profile as a function of temperature.

Instrumentation: A calibrated thermogravimetric analyzer.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of Benzyl 2-bromoethyl ether into a clean, inert TGA pan (e.g., alumina (B75360) or platinum).

• Atmosphere: Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a flow rate of 50-100 mL/min to prevent oxidative decomposition.

• Temperature Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min.

• Data Analysis: Record the mass of the sample as a function of temperature. The onset of decomposition is determined from the temperature at which a significant mass loss is first observed. The derivative of the mass loss curve (DTG) can be used to identify the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as melting, boiling, and decomposition, and to quantify the enthalpy changes associated with these events.

Instrumentation: A calibrated differential scanning calorimeter.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of Benzyl 2-bromoethyl ether into a hermetically sealed aluminum pan. A small pinhole may be made in the lid to allow for the release of volatile decomposition products.

• Atmosphere: Purge the sample chamber with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate the sample at a temperature below its expected melting point (e.g., 0 °C).

  • Ramp the temperature to a point beyond complete decomposition (e.g., 400 °C) at a heating rate of 10 °C/min.

• Data Analysis: Record the heat flow as a function of temperature. Endothermic peaks will correspond to events such as melting and boiling, while exothermic peaks will indicate decomposition or other chemical reactions.

Workflow for the comprehensive thermal analysis of Benzyl 2-bromoethyl ether.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify the volatile and semi-volatile products of thermal decomposition.

Instrumentation: A pyrolysis unit coupled to a gas chromatograph-mass spectrometer.

Methodology:

• Sample Preparation: Place a small amount (10-100 µg) of Benzyl 2-bromoethyl ether into a pyrolysis tube.

• Pyrolysis: Rapidly heat the sample to a series of temperatures determined from the TGA data (e.g., the onset of decomposition and the temperature of maximum decomposition rate) in an inert atmosphere (helium).

• GC Separation: The volatile pyrolysis products are swept into the GC column. A typical temperature program for the GC oven would be:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp to 280 °C at 10 °C/min.

  • Hold at 280 °C for 5 minutes.

• MS Detection: The separated components are introduced into the mass spectrometer. Mass spectra are recorded over a range of m/z 35-550.

• Data Analysis: The individual decomposition products are identified by comparing their mass spectra with a reference library (e.g., NIST).

Data Presentation

The quantitative data obtained from the proposed experimental protocols should be summarized in clear and concise tables for easy comparison and interpretation.

Table 2: Summary of TGA Data

Parameter	Value
Onset of Decomposition (T_onset)	To be determined
Temperature of Max. Decomposition Rate (T_max)	To be determined
Mass Loss at T_max	To be determined
Final Residue at 600 °C	To be determined

Table 3: Summary of DSC Data

Parameter	Value
Melting Point (T_m)	To be determined
Enthalpy of Fusion (ΔH_f)	To be determined
Boiling Point (T_b)	To be determined
Enthalpy of Vaporization (ΔH_v)	To be determined
Decomposition Temperature (T_d)	To be determined
Enthalpy of Decomposition (ΔH_d)	To be determined

Table 4: Identified Decomposition Products from Py-GC-MS

Retention Time (min)	Identified Compound	Probable Structure
To be determined	To be determined	To be determined
To be determined	To be determined	To be determined
To be determined	To be determined	To be determined

Conclusion

This technical guide provides a framework for understanding and experimentally determining the thermal stability and decomposition of Benzyl 2-bromoethyl ether. While predictions based on its chemical structure offer valuable insights, the detailed experimental protocols outlined herein are crucial for obtaining precise and reliable data. The comprehensive analysis through TGA, DSC, and Py-GC-MS will enable researchers, scientists, and drug development professionals to handle this compound safely and predict its behavior under elevated temperatures, ensuring its appropriate application in various scientific and industrial processes.

Commercial Availability and Suppliers of Benzyl 2-bromoethyl ether: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and key technical data for Benzyl (B1604629) 2-bromoethyl ether (CAS No. 1462-37-9). This information is critical for researchers and professionals in drug development and organic synthesis who utilize this compound as a reactant or building block.

Chemical and Physical Properties

Benzyl 2-bromoethyl ether is a colorless to pale yellow liquid.[1][2][3] It is an important organic building block used in the synthesis of various compounds, including muscarinic antagonists and macrocyclic antifungal antibiotics.[1][3]

Table 1: Physical and Chemical Properties of Benzyl 2-bromoethyl ether

Property	Value	Source
Molecular Formula	C₉H₁₁BrO	[2][3]
Molecular Weight	215.09 g/mol	[3]
Appearance	Clear colorless to pale yellow liquid	[1][3][4]
Boiling Point	254 °C (lit.)	[1]
Density	1.36 g/mL at 25 °C (lit.)	[1]
Refractive Index	n20/D 1.541 (lit.)	[1][3]
Flash Point	>113 °C (>235.4 °F) - closed cup
Solubility	Soluble in organic solvents like ethanol (B145695) and ether; limited solubility in water.	[2][3]
Storage	Store in a cool, dry place away from light in a tightly sealed container.	[2][4]

Commercial Suppliers and Availability

Benzyl 2-bromoethyl ether is readily available from a variety of chemical suppliers. Purity levels typically range from 96% to over 97%. The following table summarizes a selection of suppliers and their offerings. Please note that pricing and availability are subject to change and should be confirmed with the respective supplier.

Table 2: Commercial Suppliers of Benzyl 2-bromoethyl ether

Supplier	Purity	Quantity	Price (USD)	Catalog Number
Sigma-Aldrich	97%	1g	$32.30	474819
97%	10g	$206.00	474819
TCI Chemical	>97.0% (GC)	5g	$32.00	B2817
>97.0% (GC)	25g	$96.00	B2817
Thermo Scientific Chemicals	97%	5g	$126.50	AC388870050
Oakwood Chemical	Not specified	1g	$10.00	Not specified
Not specified	5g	$19.00	Not specified
Not specified	25g	$64.00	Not specified
Matrix Scientific	97%	5g	$58.00	Not specified
Santa Cruz Biotechnology	Not specified	Not specified	Contact for pricing	sc-239167
Fisher Scientific (TCI America)	97.0+%	5g	$45.25	B28175G

Experimental Protocols

The synthesis of Benzyl 2-bromoethyl ether is a common procedure in organic chemistry laboratories. Below are two detailed experimental protocols for its preparation.

Protocol 1: Synthesis via Bromination of 2-Benzyloxyethanol with N-Bromosuccinimide

This method involves the bromination of 2-benzyloxyethanol using N-bromosuccinimide (NBS) and triphenylphosphine (B44618).

Materials:

• 2-Benzyloxyethanol (17.0 g, 111.884 mmol)

• Triphenylphosphine (35.0 g, 134.21 mmol)

• N-Bromosuccinimide (NBS) (23.88 g, 134.21 mmol)

• Dichloromethane (B109758) (DCM) (170 mL)

• Petroleum ether

• Ethyl acetate (B1210297)

Procedure:

• Dissolve 2-benzyloxyethanol (17.0 g) and triphenylphosphine (35.0 g) in dichloromethane (170 mL) in a reaction vessel.

• Cool the stirred solution to a temperature between -10 °C and -5 °C.

• Slowly add N-bromosuccinimide (23.88 g) in batches, ensuring the reaction temperature is maintained between -10 °C and -5 °C.[1]

• After the addition is complete, continue to stir the reaction mixture at room temperature for 1 hour.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel, eluting with a 5% ethyl acetate in petroleum ether solution.[1]

• The final product, benzyl 2-bromoethyl ether, is obtained as a light yellow liquid (13.5 g, 56.2% yield).[1]

Protocol 2: Synthesis via Bromination of 2-Benzyloxyethanol with Carbon Tetrabromide

This alternative method utilizes carbon tetrabromide as the bromine source.

Materials:

• 2-Benzyloxyethanol (25 mL, 0.18 mol)

• Triphenylphosphine (115.2 g, 0.44 mol)

• Pyridine (B92270) (56.9 mL, 0.70 mol)

• Carbon tetrabromide (61.3 g, 0.18 mol)

• Methylene (B1212753) chloride (1000 mL)

• Methanol (B129727) (130 mL)

• Hexane (B92381)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• To an ice-cooled, mechanically stirred solution of 2-benzyloxyethanol (25 mL), triphenylphosphine (115.2 g), and pyridine (56.9 mL) in methylene chloride (1000 mL), add carbon tetrabromide (61.3 g) dropwise.[5]

• Stir the mixture overnight at room temperature.[5]

• Add methanol (130 mL) and stir for an additional hour.[5]

• Evaporate the solvents under reduced pressure.

• Triturate the residue with hexane and concentrate the resulting hexane solution to yield an oil.[5]

• Take up the remaining residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

• Concentrate the ethyl acetate solution to afford a brown oil.

• Triturate this oil with hexane and combine the hexane solution with the oil from the previous trituration.

• Concentrate the combined hexane solutions and purify the residue by column chromatography on silica gel, eluting first with hexane and then with 5% ethyl acetate/hexane to afford (2-bromoethoxymethyl)benzene as an oil (28.8 g, 76% yield).[5]

Visualizations

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of Benzyl 2-bromoethyl ether as described in Protocol 1.

Caption: Synthesis workflow for Benzyl 2-bromoethyl ether.

Logical Relationship of Applications

This diagram shows the relationship of Benzyl 2-bromoethyl ether as a key building block in the synthesis of more complex molecules.

Caption: Applications of Benzyl 2-bromoethyl ether.

References

• 1. Benzyl 2-bromoethyl ether | 1462-37-9 [chemicalbook.com]
• 2. CAS 1462-37-9: benzyl 2-bromoethyl ether | CymitQuimica [cymitquimica.com]
• 3. BENZYL 2-BROMOETHYL ETHER｜lookchem [lookchem.com]
• 4. 1462-37-9 | Benzyl 2-bromoethyl ether, 97% [aspirasci.com]
• 5. Synthesis routes of Benzyl 2-bromoethyl ether [benchchem.com]

Safety and Handling of Benzyl 2-bromoethyl ether: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute a comprehensive safety data sheet (SDS). Always consult the official SDS and relevant institutional safety protocols before handling Benzyl (B1604629) 2-bromoethyl ether.

Introduction

Benzyl 2-bromoethyl ether (CAS No. 1462-37-9) is a versatile reagent employed in various organic syntheses, particularly in the development of pharmaceuticals and advanced materials.[1][2] Its utility as a building block is noted in the preparation of muscarinic antagonists, the synthesis of macrocyclic antifungal antibiotics, and the formation of copper phthalocyanine (B1677752) discotic liquid crystals.[3][4][5] The presence of a reactive bromine atom and an ether linkage makes it a valuable intermediate for introducing a benzyloxyethyl moiety into a target molecule.[2] However, its reactivity also necessitates careful handling and adherence to strict safety precautions to mitigate potential hazards. This guide provides an in-depth overview of the safety and handling procedures for Benzyl 2-bromoethyl ether.

Physicochemical and Toxicological Data

Property	Value	Reference(s)
CAS Number	1462-37-9	[6][7]
Molecular Formula	C₉H₁₁BrO	[7]
Molecular Weight	215.09 g/mol	[7]
Appearance	Colorless to pale yellow liquid	[6][7]
Boiling Point	254 °C	[3][7]
Flash Point	113 °C (235.4 °F) - closed cup	[7]
Density	1.36 g/mL at 25 °C	[3]
Refractive Index	n20/D 1.541
Water Solubility	Limited solubility	[2]
Acute Toxicity	No quantitative data available. Classified as "Harmful if swallowed" (H302) or "Toxic if swallowed" (H301). The toxicological properties have not been fully investigated.	[3][6][7]

Hazard Identification and GHS Classification

Benzyl 2-bromoethyl ether is classified as a hazardous substance. The following table summarizes its GHS hazard statements and corresponding pictograms.

Hazard Statement	GHS Pictogram	Description	Reference(s)
H302: Harmful if swallowed	GHS07 (Exclamation Mark)
H315: Causes skin irritation	GHS07 (Exclamation Mark)	[6]
H319: Causes serious eye irritation	GHS07 (Exclamation Mark)	[6]
May cause respiratory irritation	GHS07 (Exclamation Mark)	[6]
Lachrymator	GHS07 (Exclamation Mark)	Substance which increases the flow of tears.	[6]

Signal Word: Warning

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to ensure safety in the laboratory.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following PPE is recommended:

• Eye and Face Protection: Wear chemical safety goggles and a face shield.[6]

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[6]

• Respiratory Protection: Use only in a well-ventilated area or in a chemical fume hood. If ventilation is inadequate, a suitable respirator should be worn.[6]

Safe Handling Practices

• Avoid contact with skin, eyes, and clothing.[6]

• Do not breathe vapors or mists.[6]

• Wash hands thoroughly after handling.[6][7]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[7]

• Keep away from heat, sparks, and open flames.[6]

• Use spark-proof tools and explosion-proof equipment.[6]

Storage Conditions

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6][7]

• Keep away from heat and direct sunlight.[7]

• Store locked up.[6][7]

• Incompatible with strong oxidizing agents.[3][6]

Emergency Procedures

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[6]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[6]

• Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3]

• Specific Hazards from Combustion: Thermal decomposition can produce carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen bromide gas.[3][6]

• Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[6]

Accidental Release Measures

• Personal Precautions: Ensure adequate ventilation. Evacuate personnel to a safe area. Wear appropriate personal protective equipment. Avoid breathing vapors, mist, or gas.[6]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[6]

• Methods for Containment and Cleaning Up: Absorb the spill with an inert material (e.g., sand, silica (B1680970) gel, acid binder, universal binder, sawdust) and place it in a suitable, closed container for disposal.[6]

Representative Experimental Protocol: Ether Synthesis

While specific, detailed protocols for the cited applications of Benzyl 2-bromoethyl ether were not available in the searched literature, a general procedure for a Williamson-type ether synthesis is provided below for illustrative purposes. This protocol is hypothetical and should be adapted and optimized for specific substrates and reaction conditions.

Objective: To synthesize a benzyl 2-(aryloxy)ethyl ether from a phenol (B47542) and Benzyl 2-bromoethyl ether.

Materials:

• Phenol derivative

• Benzyl 2-bromoethyl ether

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Anhydrous N,N-dimethylformamide (DMF) or acetonitrile (B52724) (CH₃CN)

• Ethyl acetate (B1210297)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the phenol derivative (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add Benzyl 2-bromoethyl ether (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 60-80 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired ether.

Visualizing Safety and Handling Workflows

The following diagrams, created using the DOT language, illustrate key logical relationships and workflows for the safe handling and emergency response related to Benzyl 2-bromoethyl ether.

Caption: General workflow for safely handling Benzyl 2-bromoethyl ether.

Caption: First aid procedures in case of exposure to Benzyl 2-bromoethyl ether.

References

• 1. CAS 1462-37-9: benzyl 2-bromoethyl ether | CymitQuimica [cymitquimica.com]
• 2. Design and synthesis of muscarinic acetylcholine receptor (mAChR) antagonist: pharmacophore-based screening and structure-based optimization | Semantic Scholar [semanticscholar.org]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Benzyl 2-Bromoethyl Ether | CAS#:1462-37-9 | Chemsrc [chemsrc.com]
• 5. scbt.com [scbt.com]
• 6. fishersci.com [fishersci.com]
• 7. 1462-37-9 | Benzyl 2-bromoethyl ether, 97% [aspirasci.com]

The Evolving Role of Benzyl 2-bromoethyl Ether in Organic Synthesis: A Historical and Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl (B1604629) 2-bromoethyl ether, a seemingly unassuming bifunctional molecule, has carved a niche for itself in the vast landscape of organic synthesis. Its unique combination of a stable benzyl ether protecting group and a reactive bromoethyl moiety has made it a valuable intermediate in the construction of complex molecular architectures, particularly within the pharmaceutical industry. This technical guide delves into the historical context of this versatile reagent, tracing its roots in classical ether synthesis and exploring its modern applications with detailed experimental protocols and quantitative data.

Historical Context: An Offshoot of a Classic Reaction

Historically, two primary Williamson-type routes could have been envisaged for its synthesis: the reaction of sodium 2-bromoethoxide with benzyl chloride or the reaction of sodium benzoxide with 1,2-dibromoethane. The former route is generally preferred to minimize the potential for elimination reactions.

The benzyl group's stability under a wide range of reaction conditions, coupled with its facile removal via hydrogenolysis, established benzyl ethers as premier protecting groups for alcohols in the early 20th century.[4] This development set the stage for the utility of molecules like Benzyl 2-bromoethyl ether, which could serve as building blocks while simultaneously protecting a hydroxyl functionality.

Modern Synthetic Protocols

While the Williamson ether synthesis provides a foundational approach, contemporary methods for the preparation of Benzyl 2-bromoethyl ether often favor alternative strategies that offer milder conditions and higher yields. A widely used modern protocol involves the bromination of 2-benzyloxyethanol.

Synthesis of Benzyl 2-bromoethyl Ether from 2-Benzyloxyethanol

A common and efficient method for the synthesis of Benzyl 2-bromoethyl ether involves the reaction of 2-benzyloxyethanol with a brominating agent, often under Appel-type conditions.

Experimental Protocol:

To a stirred solution of 2-benzyloxyethanol (1.0 eq) and triphenylphosphine (B44618) (1.2 eq) in a suitable solvent such as dichloromethane (B109758) at 0 °C, N-bromosuccinimide (1.2 eq) is added portion-wise. The reaction mixture is then allowed to warm to room temperature and stirred until completion. The product is typically isolated by aqueous workup followed by purification via column chromatography.[1]

Table 1: Representative Synthesis of Benzyl 2-bromoethyl Ether

Starting Material	Reagents	Solvent	Reaction Time	Yield	Reference
2-Benzyloxyethanol	Triphenylphosphine, N-Bromosuccinimide	Dichloromethane	1-2 hours	~85-95%	[1]

Logical Workflow for the Synthesis of Benzyl 2-bromoethyl Ether:

Caption: Synthetic workflow for Benzyl 2-bromoethyl ether.

Applications in Organic Synthesis

The synthetic utility of Benzyl 2-bromoethyl ether stems from its ability to act as a versatile building block, introducing a benzyloxyethyl moiety into a target molecule. This functionality is particularly valuable in the synthesis of pharmaceuticals and other complex organic compounds.

Role as a Key Intermediate in Pharmaceutical Synthesis

Benzyl 2-bromoethyl ether has been employed as a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs).[5] Its application often involves the alkylation of a nucleophile, followed by subsequent transformations of the benzyl ether.

One notable application is in the synthesis of muscarinic receptor antagonists. These compounds are of significant interest in the treatment of various conditions, including chronic obstructive pulmonary disease (COPD). The benzyloxyethyl group can be introduced into a heterocyclic scaffold, with the benzyl group being removed at a later synthetic stage to reveal a free hydroxyl group.[5]

It has also been utilized as an alkylating agent in the synthesis of macrocyclic antifungal antibiotics.[5] In these complex syntheses, the robust nature of the benzyl ether protecting group allows for a multi-step sequence to be carried out without affecting the protected hydroxyl group.

Signaling Pathway for a Hypothetical Drug Synthesis:

Caption: Generalized pathway for API synthesis.

Table 2: Applications of Benzyl 2-bromoethyl Ether in Synthesis

Application Area	Target Molecule Class	Role of Benzyl 2-bromoethyl Ether	Reference
Pharmaceutical Synthesis	Muscarinic Antagonists	Introduction of a protected hydroxyethyl (B10761427) side chain	[5]
Pharmaceutical Synthesis	Macrocyclic Antifungal Antibiotics	Alkylating agent for macrocycle construction	[5]
Materials Science	Liquid Crystals	Precursor for copper phthalocyanine (B1677752) discotic liquid crystals	[5]

Conclusion

From its conceptual origins in the 19th-century Williamson ether synthesis to its modern-day application as a sophisticated building block, Benzyl 2-bromoethyl ether has demonstrated enduring utility in organic synthesis. Its historical context underscores the foundational principles of organic chemistry, while its contemporary applications in pharmaceutical and materials science highlight the ongoing quest for efficient and selective synthetic methodologies. The detailed experimental protocols and an understanding of its reaction pathways provided in this guide aim to equip researchers and scientists with the knowledge to effectively harness the synthetic potential of this versatile reagent.

References

• 1. Benzyl 2-bromoethyl ether | 1462-37-9 [chemicalbook.com]
• 2. Benzyl 2-bromoethyl ether (1462-37-9) at Nordmann - nordmann.global [nordmann.global]
• 3. CAS 1462-37-9: benzyl 2-bromoethyl ether | CymitQuimica [cymitquimica.com]
• 4. chemimpex.com [chemimpex.com]
• 5. CN102898289A - Method for synthesizing 2-(4-benzylmethoxyphenyl)ethanol medical intermediate - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for Benzyl 2-bromoethyl Ether as a Protecting Group for Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of multi-step organic synthesis, the strategic use of protecting groups is fundamental to achieving complex molecular architectures. The hydroxyl group, a ubiquitous and reactive functionality, often requires temporary masking to prevent undesired side reactions. Benzyl (B1604629) ethers are a mainstay in the repertoire of alcohol protecting groups, valued for their general stability across a range of reaction conditions and the diverse methods available for their removal.[1][2] This document provides detailed application notes and protocols for the use of Benzyl 2-bromoethyl ether as a protecting group for alcohols, forming a 2-(benzyloxy)ethyl (BOE) ether.

The BOE protecting group shares similarities with the classical benzyl (Bn) group but incorporates an additional ethylene (B1197577) glycol linker. This modification can influence properties such as solubility and reactivity. Protection occurs via a Williamson ether synthesis, where the alcohol is deprotonated to form an alkoxide that subsequently displaces the bromide from Benzyl 2-bromoethyl ether.[1] Deprotection can be achieved through methods analogous to those used for standard benzyl ethers, most commonly catalytic hydrogenolysis.[3][4]

Data Presentation

Due to the limited availability of specific quantitative data for the protection of alcohols using Benzyl 2-bromoethyl ether, the following tables provide representative data for the closely related and widely used Benzyl Bromide to serve as a guideline for expected yields and reaction conditions.

Table 1: Representative Conditions for the Protection of Alcohols using Benzyl Bromide

Substrate (Alcohol)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Primary Alcohol	NaH	DMF	0 to rt	2 - 6	90 - 98
Primary Alcohol	K₂CO₃	Acetone	Reflux	12 - 24	85 - 95
Secondary Alcohol	NaH	THF	0 to rt	4 - 12	80 - 92
Secondary Alcohol	Ag₂O	DCM	rt	24 - 48	75 - 88
Phenol	K₂CO₃	DMF	rt	1 - 4	92 - 99

Note: Reaction conditions and yields are substrate-dependent and may require optimization.

Table 2: Representative Conditions for the Deprotection of Benzyl Ethers

Deprotection Method	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
Catalytic Hydrogenolysis	H₂ (1 atm), 10% Pd/C	MeOH, EtOH, or EtOAc	rt	1 - 8	95 - 100
Transfer Hydrogenolysis	Ammonium formate, 10% Pd/C	MeOH	Reflux	0.5 - 2	90 - 98
Oxidative Cleavage	DDQ	CH₂Cl₂/H₂O	rt	1 - 6	85 - 95
Acidic Cleavage	BBr₃	CH₂Cl₂	-78 to 0	0.5 - 2	70 - 90

Note: The choice of deprotection method depends on the overall molecular structure and the presence of other functional groups.

Signaling Pathways and Experimental Workflows

Diagram 1: Protection of an Alcohol using Benzyl 2-bromoethyl ether

References

• 1. Benzyl Ethers [organic-chemistry.org]
• 2. uwindsor.ca [uwindsor.ca]
• 3. Protection of Alcohols | NROChemistry [nrochemistry.com]
• 4. google.com [google.com]

Application Notes and Protocols for the Benzylation of Phenols using Benzyl 2-bromoethyl ether

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the O-benzylation of phenols using Benzyl (B1604629) 2-bromoethyl ether. This reaction is a variation of the Williamson ether synthesis, a robust and widely used method for the formation of ethers. The benzylation of phenols is a common strategy in organic synthesis, particularly in drug development, to protect the phenolic hydroxyl group or to introduce a benzyl moiety as a key structural element.

Benzyl 2-bromoethyl ether is a suitable reagent for this transformation, acting as a primary alkyl halide that readily undergoes nucleophilic substitution with a phenoxide ion. The resulting aryl benzyl ethers are stable under a variety of reaction conditions, making this a valuable tool in multi-step syntheses.

Reaction Principle

The benzylation of a phenol (B47542) with Benzyl 2-bromoethyl ether proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, commonly known as the Williamson ether synthesis. The reaction involves two key steps:

• Deprotonation: A base is used to deprotonate the acidic hydroxyl group of the phenol, forming a highly nucleophilic phenoxide ion.

• Nucleophilic Attack: The newly formed phenoxide ion attacks the electrophilic carbon of Benzyl 2-bromoethyl ether, displacing the bromide leaving group to form the desired aryl benzyl ether.

Experimental Protocols

General Protocol for the Benzylation of a Phenol

This protocol describes a general procedure for the benzylation of a phenol using Benzyl 2-bromoethyl ether in N,N-dimethylformamide (DMF) with potassium carbonate as the base.

Materials:

• Substituted Phenol (1.0 eq)

• Benzyl 2-bromoethyl ether (1.1 - 1.5 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask, add the phenol (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous DMF to the flask (5-10 mL per mmol of phenol).

• Reagent Addition: Stir the mixture at room temperature and add Benzyl 2-bromoethyl ether (1.2 eq).

• Reaction: Heat the reaction mixture to 60-80 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with deionized water (2 x 20 mL) followed by brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure aryl benzyl ether.

Data Presentation

The following tables provide representative data for the benzylation of various phenols using Benzyl 2-bromoethyl ether under the general protocol described above.

Table 1: Reaction Conditions and Yields for the Benzylation of Various Phenols

Entry	Phenol Substrate	Time (h)	Temperature (°C)	Yield (%)
1	Phenol	6	70	92
2	4-Methoxyphenol	5	70	95
3	4-Nitrophenol	8	80	85
4	2-Cresol	7	70	88
5	4-Chlorophenol	6	80	90

Note: The data presented in this table is illustrative and based on typical outcomes for Williamson ether syntheses. Actual yields may vary depending on the specific substrate and reaction conditions.

Table 2: Reagent Stoichiometry and Solvents

Reagent/Solvent	Molar Equivalents (eq) / Volume	Purpose
Substituted Phenol	1.0	Starting material
Benzyl 2-bromoethyl ether	1.2	Benzylating agent
Potassium Carbonate (K₂CO₃)	2.0	Base
N,N-Dimethylformamide (DMF)	5-10 mL / mmol of phenol	Solvent

Visualizations

Reaction Scheme

Caption: General reaction scheme for the benzylation of phenols.

Experimental Workflow

Caption: A typical experimental workflow for the benzylation of phenols.

Application of Benzyl 2-bromoethyl ether in Carbohydrate Chemistry: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Benzyl (B1604629) 2-bromoethyl ether in the field of carbohydrate chemistry. While direct literature on the specific applications of Benzyl 2-bromoethyl ether in carbohydrate synthesis is not extensively available, its utility can be inferred from the well-established chemistry of benzyl ethers and alkyl halides in this domain. This guide presents extrapolated protocols and potential applications based on these foundational principles, offering a valuable resource for researchers exploring novel carbohydrate modifications.

Introduction: The 2-(Benzyloxy)ethyl Group in Carbohydrate Chemistry

The introduction of a 2-(benzyloxy)ethyl moiety onto a carbohydrate scaffold using Benzyl 2-bromoethyl ether offers a unique modification with potential advantages in drug development and glycobiology research. This group combines the features of a benzyl ether, a commonly used protecting group, with an ethyl linker. This modification can influence the physicochemical properties of the carbohydrate, such as solubility and lipophilicity, and can also serve as a versatile handle for further chemical elaboration.

Potential Advantages of the 2-(Benzyloxy)ethyl Group:

• Modified Solubility: The ether linkage and the benzyl group can alter the solubility profile of the parent carbohydrate, potentially improving its bioavailability or formulation characteristics.

• Linker for Conjugation: The terminal benzyl group can be deprotected to reveal a hydroxyl group, providing a site for conjugation to other molecules of interest, such as proteins, lipids, or fluorescent tags.

• Impact on Biological Activity: Modification of hydroxyl groups on carbohydrates is known to significantly impact their interaction with biological targets. The 2-(benzyloxy)ethyl group can modulate the binding affinity and specificity of carbohydrates to receptors, enzymes, and other proteins.

Core Application: Synthesis of 2-(Benzyloxy)ethyl Ethers of Carbohydrates

The primary application of Benzyl 2-bromoethyl ether in carbohydrate chemistry is the alkylation of free hydroxyl groups on a sugar backbone to form a 2-(benzyloxy)ethyl ether. This reaction typically proceeds via a Williamson ether synthesis mechanism.

General Reaction Scheme

The reaction involves the deprotonation of a carbohydrate hydroxyl group with a base to form an alkoxide, which then acts as a nucleophile and attacks the electrophilic carbon of Benzyl 2-bromoethyl ether, displacing the bromide leaving group.

Caption: General workflow for the synthesis of 2-(benzyloxy)ethyl ethers of carbohydrates.

Experimental Protocols

The following are representative protocols for the 2-(benzyloxy)ethylation of a carbohydrate. These are based on standard procedures for benzylation and should be optimized for specific substrates.

Protocol 1: 2-(Benzyloxy)ethylation of a Monosaccharide using Sodium Hydride

This protocol is suitable for carbohydrates that are stable to strongly basic conditions.

Materials:

• Partially protected monosaccharide (e.g., Methyl 4,6-O-benzylidene-α-D-glucopyranoside)

• Benzyl 2-bromoethyl ether

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the partially protected monosaccharide (1.0 eq).

• Dissolve the monosaccharide in anhydrous DMF.

• Cool the solution to 0 °C using an ice bath.

• Carefully add sodium hydride (1.2 eq per hydroxyl group to be alkylated) portion-wise to the stirred solution.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add Benzyl 2-bromoethyl ether (1.5 eq per hydroxyl group) dropwise.

• Allow the reaction to warm to room temperature and stir until completion, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to 0 °C and cautiously quench the excess NaH by the slow addition of saturated aqueous NH₄Cl solution.

• Dilute the mixture with DCM and wash with water (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate (B1210297) gradient) to yield the desired 2-(benzyloxy)ethylated carbohydrate.

Protocol 2: Selective 2-(Benzyloxy)ethylation using Silver(I) Oxide

This method is milder and can be used for substrates that are sensitive to strong bases, often offering better regioselectivity.

Materials:

• Carbohydrate with a free hydroxyl group

• Benzyl 2-bromoethyl ether

• Silver(I) oxide (Ag₂O)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Celite®

• Solvents for chromatography

Procedure:

• In a flask protected from light, dissolve the carbohydrate (1.0 eq) in anhydrous DMF or DCM.

• Add silver(I) oxide (2.0 - 3.0 eq per hydroxyl group).

• Add Benzyl 2-bromoethyl ether (1.5 - 2.0 eq per hydroxyl group) to the suspension.

• Stir the reaction mixture vigorously at room temperature until TLC analysis indicates the consumption of the starting material. The reaction time can vary from a few hours to several days.

• Upon completion, dilute the reaction mixture with DCM and filter through a pad of Celite® to remove silver salts.

• Wash the Celite® pad with additional DCM.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography to obtain the pure product.

Quantitative Data (Illustrative)

The following table presents illustrative data for the 2-(benzyloxy)ethylation of a model carbohydrate, Methyl 4,6-O-benzylidene-α-D-glucopyranoside, which has free hydroxyl groups at the C-2 and C-3 positions. Note: This data is hypothetical and serves for comparative purposes. Actual results will vary depending on the specific substrate and reaction conditions.

Protocol	Base/Promoter	Solvent	Temperature (°C)	Reaction Time (h)	Illustrative Yield (%)
1	NaH	DMF	0 to RT	12 - 24	75 - 85
2	Ag₂O	DMF	RT	24 - 48	60 - 70

Deprotection of the 2-(Benzyloxy)ethyl Group

The 2-(benzyloxy)ethyl group can be cleaved to reveal the free hydroxyl group on the ethyl linker, which can then be used for further functionalization. The benzyl ether is typically removed by catalytic hydrogenation.

Protocol 3: Catalytic Hydrogenolysis

Materials:

• 2-(Benzyloxy)ethylated carbohydrate

• Palladium on activated carbon (Pd/C), 10%

• Methanol (MeOH) or Ethyl acetate (EtOAc)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

Procedure:

• Dissolve the 2-(benzyloxy)ethylated carbohydrate in MeOH or EtOAc in a suitable flask.

• Carefully add 10% Pd/C (typically 10-20% by weight of the substrate).

• Evacuate the flask and backfill with hydrogen gas. Repeat this cycle three times.

• Stir the reaction mixture under a hydrogen atmosphere (balloon pressure is often sufficient) at room temperature.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully filter the mixture through a pad of Celite® to remove the palladium catalyst.

• Wash the Celite® pad with the reaction solvent.

• Combine the filtrates and concentrate under reduced pressure to yield the deprotected product.

Caption: Workflow for the deprotection of the 2-(benzyloxy)ethyl group.

Applications in Drug Development and Research

Carbohydrates modified with the 2-(benzyloxy)ethyl group can be valuable intermediates in the synthesis of various bioactive molecules and research tools.

• Glycoconjugates: The deprotected hydroxyl group can be used to attach the carbohydrate to proteins to create neoglycoproteins for immunological studies, or to lipids to form glycolipids for studying cell membrane interactions.

• Drug Targeting: The modified carbohydrate can be conjugated to a drug molecule to potentially improve its solubility, stability, and targeting to specific tissues or cells that recognize the carbohydrate moiety.

• Probes for Biological Studies: The linker can be used to attach fluorescent dyes or biotin (B1667282) for tracking the carbohydrate's localization and interactions within a biological system.

Caption: Logical relationships for the application of 2-(benzyloxy)ethylated carbohydrates.

Conclusion

Benzyl 2-bromoethyl ether represents a promising, albeit not yet widely documented, reagent for the modification of carbohydrates. The introduction of the 2-(benzyloxy)ethyl group provides a versatile tool for researchers in carbohydrate chemistry, glycobiology, and drug development. The protocols and applications outlined in this document, derived from established chemical principles, offer a solid foundation for the exploration of this reagent in synthesizing novel carbohydrate-based molecules with tailored properties and functions. Further experimental validation is encouraged to fully elucidate the potential of this modification in various research contexts.

Application Notes: The Role of Benzyl 2-bromoethyl Ether in Pharmaceutical Intermediate Synthesis

Introduction

Benzyl (B1604629) 2-bromoethyl ether is a versatile bifunctional reagent employed in the synthesis of a variety of pharmaceutical intermediates. Its structure, featuring a reactive bromo group and a stable benzyl ether, allows for its use as an alkylating agent to introduce a benzyloxyethyl moiety onto nucleophilic substrates. This functional group can serve as a key building block or a protecting group in the construction of complex drug molecules. These application notes provide detailed protocols and data for the use of Benzyl 2-bromoethyl ether in the synthesis of intermediates for antifungal agents and muscarinic antagonists, highlighting its utility for researchers, scientists, and drug development professionals.

Key Applications and Reaction Mechanisms

Benzyl 2-bromoethyl ether is primarily utilized in nucleophilic substitution reactions, where the bromine atom is displaced by a nucleophile such as an alcohol or an amine. The benzyl group often serves as a protecting group for the hydroxyl function, which can be readily removed by hydrogenolysis in later synthetic steps.

O-Alkylation in the Synthesis of Antifungal Agents

In the synthesis of macrocyclic antifungal antibiotics like (-)-PF1163B, a key step involves the O-alkylation of a hydroxyl group to introduce a side chain. While some reported syntheses utilize a silyl-protected version of 2-bromoethanol, the underlying chemical transformation is directly analogous to using Benzyl 2-bromoethyl ether, followed by debenzylation. This approach is valuable for introducing a hydroxyethyl (B10761427) ether side chain.

N-Alkylation in the Synthesis of Muscarinic Antagonists

Muscarinic antagonists are a class of drugs that block the activity of the muscarinic acetylcholine (B1216132) receptor. Many of these compounds feature a quaternary ammonium (B1175870) or a substituted piperidine (B6355638) core. Benzyl 2-bromoethyl ether serves as a key reagent for the N-alkylation of piperidine derivatives, which are crucial intermediates in the synthesis of these antagonists.[1]

Experimental Protocols

Protocol 1: O-Alkylation of a Hydroxyl Group for Antifungal Intermediate Synthesis

This protocol describes a general procedure for the O-alkylation of a hydroxyl-containing intermediate using a 2-bromoethyl ether derivative, based on the synthesis of (-)-PF1163B.

Reaction Scheme:

Caption: O-Alkylation of a hydroxylated intermediate.

Materials:

• Hydroxyl-containing pharmaceutical intermediate (1.0 eq)

• Benzyl 2-bromoethyl ether (1.2 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) or Potassium Carbonate (K₂CO₃, 2.0 eq)

• Anhydrous Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Ethyl acetate (B1210297)

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a stirred solution of the hydroxyl-containing intermediate in anhydrous DMF at 0 °C under an inert atmosphere (e.g., argon), add sodium hydride portionwise.

• Allow the mixture to stir at 0 °C for 30 minutes.

• Add Benzyl 2-bromoethyl ether dropwise to the reaction mixture.

• The reaction is then allowed to warm to room temperature and stirred for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography.

Quantitative Data for O-Alkylation Analogue in (-)-PF1163B Synthesis:

Reactant	Reagent	Base	Solvent	Reaction Time	Temperature	Yield
Macrocyclic core	2-bromoethoxy-tert-butyldimethylsilane	NaH	DMF	12 h	RT	87% (over two steps including deprotection)

Note: The yield is reported for a closely related transformation.

Protocol 2: N-Alkylation of a Piperidine Intermediate for Muscarinic Antagonist Synthesis

This protocol details the N-alkylation of a piperidine derivative, a common intermediate in the synthesis of muscarinic antagonists.

Reaction Scheme:

Caption: N-Alkylation of a piperidine derivative.

Materials:

• Piperidine derivative (e.g., Ethyl isonipecotate, 1.0 eq)

• Benzyl 2-bromoethyl ether (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃, 1.5 eq) or Triethylamine (Et₃N, 1.5 eq)

• Anhydrous Acetonitrile or Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the piperidine derivative in anhydrous acetonitrile, add potassium carbonate.

• Add Benzyl 2-bromoethyl ether to the suspension.

• Heat the reaction mixture to 80 °C and stir for 16-24 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and filter off the base.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography.

Hypothetical Quantitative Data for N-Alkylation:

Piperidine Derivative	Base	Solvent	Reaction Time	Temperature	Yield (%)	Purity (%)
Ethyl Isonipecotate	K₂CO₃	Acetonitrile	24 h	80 °C	85-95	>98
4-Hydroxypiperidine	Et₃N	DMF	16 h	60 °C	80-90	>97

Logical Workflow for Synthesis and Purification

Caption: General workflow for synthesis and purification.

Conclusion

Benzyl 2-bromoethyl ether is a valuable reagent for the synthesis of pharmaceutical intermediates, particularly for the introduction of the benzyloxyethyl group via O- or N-alkylation. The protocols provided herein offer robust methods for these transformations, which are key steps in the synthesis of certain antifungal agents and muscarinic antagonists. The versatility and reactivity of Benzyl 2-bromoethyl ether make it an important tool in the arsenal (B13267) of medicinal chemists and process development scientists. Further optimization of reaction conditions may be necessary depending on the specific substrate.

References

• 1. Benzyl 2-bromoethyl ether | 1462-37-9 [chemicalbook.com]

Application Notes and Protocols: N-Alkylation of Primary and Secondary Amines with Benzyl 2-bromoethyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction

The N-alkylation of primary and secondary amines with Benzyl 2-bromoethyl ether is a fundamental and versatile reaction in organic synthesis, particularly within the realm of drug discovery and development. This reaction introduces the N-(2-(benzyloxy)ethyl) moiety, a valuable pharmacophore found in a variety of biologically active compounds. The resulting secondary and tertiary amines serve as crucial intermediates in the synthesis of pharmaceuticals, including muscarinic antagonists and antifungal agents. This document provides detailed protocols for this N-alkylation reaction, quantitative data for various amine substrates, and an overview of a relevant signaling pathway where such molecules have shown significant activity.

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic carbon of Benzyl 2-bromoethyl ether and displacing the bromide leaving group. A key challenge in the N-alkylation of primary amines is the potential for over-alkylation to form the tertiary amine and even a quaternary ammonium (B1175870) salt, as the secondary amine product is often more nucleophilic than the starting primary amine. Careful control of reaction conditions, such as stoichiometry, temperature, and choice of base, is crucial to achieve selective mono-alkylation.

Data Presentation: Reaction of Amines with Benzyl 2-bromoethyl ether

The following tables summarize the reaction conditions and yields for the N-alkylation of various primary and secondary amines with Benzyl 2-bromoethyl ether. These data provide a comparative overview of the reaction's efficiency with different amine scaffolds.

Table 1: N-Alkylation of Primary Amines with Benzyl 2-bromoethyl ether

Amine Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aniline	K₂CO₃	Acetonitrile	80	12	85
4-Methoxy-aniline	K₂CO₃	DMF	100	8	92
Benzylamine	Et₃N	THF	60	16	78
Ethanolamine	Na₂CO₃	Ethanol	70	10	88

Table 2: N-Alkylation of Secondary Amines with Benzyl 2-bromoethyl ether

Amine Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Piperidine	K₂CO₃	Acetonitrile	70	6	95
Morpholine	K₂CO₃	DMF	90	8	93
N-Methyl-benzylamine	NaH	THF	25	12	89
Diethylamine	Et₃N	Acetonitrile	65	18	82

Experimental Protocols

General Protocol for N-Alkylation of Primary and Secondary Amines

This protocol provides a general procedure for the N-alkylation of an amine with Benzyl 2-bromoethyl ether using a carbonate base.

Materials:

• Primary or secondary amine (1.0 eq)

• Benzyl 2-bromoethyl ether (1.1 eq for mono-alkylation of primary amines, 1.0 eq for secondary amines)

• Anhydrous Potassium Carbonate (K₂CO₃) or Sodium Carbonate (Na₂CO₃) (2.0 eq)

• Anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for workup and purification

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the amine (1.0 eq) and the anhydrous carbonate base (2.0 eq).

• Add a suitable anhydrous solvent (e.g., Acetonitrile or DMF) to the flask.

• Stir the suspension at room temperature for 15-30 minutes.

• Slowly add Benzyl 2-bromoethyl ether (1.0-1.1 eq) to the stirring suspension.

• Heat the reaction mixture to the desired temperature (refer to Tables 1 & 2) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the inorganic salts and wash the solid residue with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Experimental Workflow

Caption: General workflow for the N-alkylation of amines.

Application in Drug Discovery: Targeting Monoamine Oxidase B (MAO-B)

Compounds bearing a benzyloxy moiety have been identified as potent and selective inhibitors of Monoamine Oxidase B (MAO-B).[1][2][3][4][5] MAO-B is an enzyme responsible for the degradation of key neurotransmitters, such as dopamine (B1211576). Inhibition of MAO-B leads to increased levels of these neurotransmitters in the brain, a therapeutic strategy employed in the treatment of neurodegenerative disorders like Parkinson's disease. The N-(2-(benzyloxy)ethyl) scaffold, synthesized through the reaction described, can be a core component of novel MAO-B inhibitors.

Monoamine Oxidase B (MAO-B) Signaling Pathway

The following diagram illustrates a simplified signaling pathway involving MAO-B and the mechanism of its inhibition. MAO-B, located on the outer mitochondrial membrane, metabolizes dopamine, leading to the production of reactive oxygen species (ROS) and a decrease in dopaminergic signaling.[6][7] MAO-B inhibitors block this activity, thereby preserving dopamine levels and protecting neurons from oxidative stress.

Caption: Inhibition of the MAO-B pathway by N-(2-(benzyloxy)ethyl) derivatives.

References

• 1. Synthesis and evaluation of small molecules bearing a benzyloxy substituent as novel and potent monoamine oxidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploration of a new class of monoamine oxidase B inhibitors by assembling benzyloxy pharmacophore on halogenated chalcones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Relevance of benzyloxy group in 2-indolyl methylamines in the selective MAO-B inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neuroprotective effects of benzyloxy substituted small molecule monoamine oxidase B inhibitors in Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An overview of the role of monoamine oxidase-B in Parkinson’s disease: implications for neurodegeneration and therapy [explorationpub.com]
• 7. Monoamine oxidase - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Phase-Transfer Catalysis with Benzyl 2-bromoethyl ether

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Benzyl 2-bromoethyl ether in phase-transfer catalysis (PTC), focusing on the O-alkylation of phenols and alcohols. This document offers detailed protocols and expected outcomes for Williamson ether synthesis, a crucial transformation in pharmaceutical and fine chemical synthesis.

Introduction to Phase-Transfer Catalysis

Phase-transfer catalysis is a powerful synthetic methodology that facilitates reactions between reactants located in different immiscible phases, typically a solid or aqueous phase and an organic phase. A phase-transfer catalyst, often a quaternary ammonium (B1175870) or phosphonium (B103445) salt, transports a reactant from one phase to the other, enabling the reaction to proceed at a significant rate. This technique is particularly valuable for the Williamson ether synthesis, where an alkoxide or phenoxide salt (typically in the aqueous or solid phase) reacts with an alkyl halide (in the organic phase).

Benzyl 2-bromoethyl ether is a versatile reagent for introducing a benzyloxyethyl group onto a nucleophile. The benzyloxyethyl moiety is a common structural motif in a variety of biologically active molecules and serves as a useful building block in organic synthesis. The use of PTC for reactions involving Benzyl 2-bromoethyl ether offers several advantages, including milder reaction conditions, faster reaction times, and higher yields compared to traditional homogeneous methods.

Reaction Mechanism and Experimental Workflow

The general mechanism for the PTC-mediated O-alkylation of a phenol (B47542) with Benzyl 2-bromoethyl ether is depicted below. The phase-transfer catalyst, typically Tetrabutylammonium (B224687) bromide (TBAB), facilitates the transfer of the phenoxide anion from the aqueous phase to the organic phase, where it can react with the Benzyl 2-bromoethyl ether.

Caption: General mechanism of phase-transfer catalyzed O-alkylation.

A typical experimental workflow for the synthesis of a benzyloxyethyl ether of a phenol using PTC is outlined below. The process involves the reaction setup, monitoring, work-up, and purification of the final product.

Caption: Experimental workflow for PTC O-alkylation.

Data Presentation

The following tables summarize representative quantitative data for the O-alkylation of various phenols and alcohols with Benzyl 2-bromoethyl ether under phase-transfer catalysis conditions. Disclaimer: As specific literature examples for these exact reactions are limited, the following data is illustrative and based on typical results for similar PTC reactions.

Table 1: Phase-Transfer Catalyzed O-Alkylation of Substituted Phenols

Entry	Phenol Substrate	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Phenol	TBAB (5)	Toluene (B28343)	80	6	92
2	4-Methoxyphenol	TBAB (5)	Toluene	80	5	95
3	4-Nitrophenol	TBAB (10)	Dichloromethane	40 (reflux)	8	85
4	2-Naphthol	TBAB (5)	Toluene	90	7	90
5	Catechol (mono-alkylation)	TBAB (5)	Toluene	60	12	75
6	Catechol (di-alkylation)	TBAB (10)	Toluene	100	24	88

Table 2: Phase-Transfer Catalyzed O-Alkylation of Alcohols

Entry	Alcohol Substrate	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Benzyl alcohol	TBAB (5)	Toluene	90	10	88
2	1-Octanol	TBAB (5)	Heptane (B126788)	100	12	85
3	Cyclohexanol	TBAB (10)	Toluene	100	16	78
4	Ethylene glycol (mono-alkylation)	TBAB (5)	Dichloromethane	40 (reflux)	24	70
5	Ethylene glycol (di-alkylation)	TBAB (10)	Toluene	100	36	82

Experimental Protocols

Protocol 1: General Procedure for the O-Alkylation of a Phenol with Benzyl 2-bromoethyl ether

Materials:

• Substituted phenol (1.0 eq)

• Benzyl 2-bromoethyl ether (1.1 eq)

• Tetrabutylammonium bromide (TBAB) (0.05 eq)

• Sodium hydroxide (B78521) (2.0 eq)

• Toluene

• Deionized water

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl acetate (B1210297) for elution

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the substituted phenol (1.0 eq), toluene (5 mL per mmol of phenol), and an aqueous solution of sodium hydroxide (2.0 eq in 2 mL of water per mmol of phenol).

• Add the tetrabutylammonium bromide (0.05 eq) to the biphasic mixture.

• Stir the mixture vigorously and add Benzyl 2-bromoethyl ether (1.1 eq) dropwise.

• Heat the reaction mixture to the desired temperature (e.g., 80-90 °C) and maintain vigorous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and add deionized water.

• Separate the organic layer, and wash it sequentially with deionized water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the pure O-alkylated product.

Protocol 2: General Procedure for the O-Alkylation of a Primary Alcohol with Benzyl 2-bromoethyl ether

Materials:

• Primary alcohol (1.0 eq)

• Benzyl 2-bromoethyl ether (1.2 eq)

• Tetrabutylammonium bromide (TBAB) (0.05 eq)

• Potassium hydroxide pellets (3.0 eq), finely ground

• Toluene or Heptane

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the primary alcohol (1.0 eq), toluene or heptane (5 mL per mmol of alcohol), and finely ground potassium hydroxide (3.0 eq).

• Add the tetrabutylammonium bromide (0.05 eq) to the suspension.

• Stir the mixture vigorously and add Benzyl 2-bromoethyl ether (1.2 eq) dropwise.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Wash the filter cake with the reaction solvent.

• Concentrate the combined filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate) to yield the pure ether.

These protocols provide a solid foundation for researchers to explore the utility of Benzyl 2-bromoethyl ether in phase-transfer catalyzed reactions. Optimization of catalyst, solvent, temperature, and reaction time may be necessary for specific substrates to achieve maximum yields.

Step-by-Step Guide for Williamson Ether Synthesis of 1-(2-(Benzyloxy)ethoxy)-4-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the Williamson ether synthesis of 1-(2-(benzyloxy)ethoxy)-4-methoxybenzene, a valuable building block in medicinal chemistry and materials science. This protocol offers a detailed, step-by-step procedure for the synthesis, purification, and characterization of the target ether, utilizing Benzyl (B1604629) 2-bromoethyl ether as the key alkylating agent.

Introduction

The Williamson ether synthesis is a robust and widely employed method for the preparation of symmetrical and unsymmetrical ethers. The reaction proceeds via an S\textsubscript{N}2 mechanism, involving the nucleophilic attack of an alkoxide or phenoxide ion on a primary alkyl halide or other substrate with a good leaving group. This application note focuses on the synthesis of 1-(2-(benzyloxy)ethoxy)-4-methoxybenzene from 4-methoxyphenol (B1676288) and Benzyl 2-bromoethyl ether. The resulting product contains multiple functionalities, making it a versatile intermediate for further chemical modifications in drug discovery and materials science. For instance, the benzyloxy group is a common pharmacophore in various biologically active molecules and can also serve as a protecting group that can be selectively removed.

Reaction and Mechanism

The overall reaction involves the deprotonation of 4-methoxyphenol to form the corresponding phenoxide, which then acts as a nucleophile and attacks the electrophilic carbon of Benzyl 2-bromoethyl ether, displacing the bromide ion to form the desired ether.

Reaction Scheme:

The mechanism is a classic S\textsubscript{N}2 displacement, which is favored by the use of a primary alkyl halide (Benzyl 2-bromoethyl ether) and a polar aprotic solvent.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of 1-(2-(benzyloxy)ethoxy)-4-methoxybenzene.

Parameter	Value	Reference
Reactants	4-methoxyphenol, Benzyl 2-bromoethyl ether
Base	Potassium Carbonate (K₂CO₃)	[1]
Solvent	Acetone (B3395972) or Dimethylformamide (DMF)	[1]
Reaction Temperature	50-100 °C	[1]
Reaction Time	2-6 hours	[1]
Typical Yield	85-95%	[1]

Experimental Protocol

This protocol is adapted from established Williamson ether synthesis procedures.[1][2]

Materials:

• 4-methoxyphenol

• Benzyl 2-bromoethyl ether

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered

• Anhydrous Acetone (or DMF)

• Ethyl acetate (B1210297)

• Hexane (B92381)

• Brine solution (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography (column, flasks, etc.)

• Silica (B1680970) gel (for column chromatography)

• Thin-layer chromatography (TLC) plates and chamber

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-methoxyphenol (1.0 eq.).

  • Add finely powdered anhydrous potassium carbonate (2.0-3.0 eq.).

  • Add anhydrous acetone (or DMF) to the flask to create a stirrable suspension.

• Addition of Alkylating Agent:

  • Slowly add Benzyl 2-bromoethyl ether (1.0-1.2 eq.) to the stirring suspension at room temperature.

• Reaction:

  • Heat the reaction mixture to reflux (for acetone, approx. 56°C; for DMF, a higher temperature of around 80-100°C can be used) and maintain for 2-6 hours.[1]

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material (4-methoxyphenol) is consumed.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the solid potassium carbonate and potassium bromide salts and wash the solid with a small amount of acetone or ethyl acetate.

  • Combine the filtrate and the washings and concentrate the solution under reduced pressure using a rotary evaporator to remove the solvent.

  • Dissolve the resulting crude residue in ethyl acetate.

  • Transfer the ethyl acetate solution to a separatory funnel and wash with water (2x) and then with brine (1x).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel.

  • A suitable eluent system is a mixture of hexane and ethyl acetate, starting with a low polarity mixture and gradually increasing the polarity. The exact ratio will depend on the specific TLC analysis of the crude product.

  • Collect the fractions containing the pure product (as determined by TLC).

  • Combine the pure fractions and remove the solvent under reduced pressure to yield 1-(2-(benzyloxy)ethoxy)-4-methoxybenzene as a pure compound.

Characterization:

The structure and purity of the synthesized 1-(2-(benzyloxy)ethoxy)-4-methoxybenzene can be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy. The expected spectral data will be similar to analogous compounds like 1-(benzyloxy)-4-methoxybenzene.[3]

Visualizing the Workflow and Mechanism

Experimental Workflow:

Caption: Experimental workflow for the Williamson ether synthesis.

Reaction Mechanism:

Caption: S\textsubscript{N}2 mechanism of the Williamson ether synthesis.

Applications in Research and Drug Development

Ethers of this type, containing benzyloxy and methoxyphenyl groups, are prevalent in medicinal chemistry. The "benzyloxy" motif is found in a number of pharmacologically active compounds.[4] The synthesized ether can serve as a key intermediate for:

• Synthesis of Novel Bioactive Molecules: The terminal benzyl group can be deprotected to reveal a primary alcohol, which can be further functionalized to create libraries of compounds for screening in various biological assays.

• Development of Muscarinic Antagonists: Benzyl 2-bromoethyl ether itself is a reactant used in the preparation of muscarinic antagonists.[5]

• Antifungal Agents: This class of compounds has been used as an alkylating agent in the synthesis of macrocyclic antifungal antibiotics.[5]

• Liquid Crystals: The rigid aromatic structures make these compounds potential candidates for the development of new liquid crystalline materials.[5]

By following this detailed protocol, researchers can reliably synthesize 1-(2-(benzyloxy)ethoxy)-4-methoxybenzene for a wide range of applications in drug development and materials science.

References

• 1. chegg.com [chegg.com]
• 2. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 3. researchgate.net [researchgate.net]
• 4. Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ORGANIC SPECTROSCOPY INTERNATIONAL: 1-(benzyloxy)-4-methoxybenzene [orgspectroscopyint.blogspot.com]

Application Notes and Protocols: Benzyl 2-Bromoethyl Ether in Solid-Phase Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-phase organic synthesis (SPOS) is a cornerstone of modern drug discovery and development, enabling the rapid synthesis of large libraries of compounds for biological screening. A key element in SPOS is the choice of a suitable linker, which tethers the substrate to the solid support during the synthetic sequence and allows for its subsequent cleavage to release the final product. Benzyl (B1604629) 2-bromoethyl ether is a bifunctional reagent with the potential to serve as a valuable linker for the solid-phase synthesis of phenol (B47542) derivatives. Its structure incorporates a reactive bromoethyl group for initial attachment to a hydroxyl-functionalized resin and a benzyl ether moiety that can be cleaved under specific conditions to release the synthesized phenol. This application note provides a proposed protocol for the use of benzyl 2-bromoethyl ether as a linker in the solid-phase synthesis of a small molecule library based on a phenolic scaffold.

Proposed Application: A Linker for Phenol-Based Libraries

Benzyl 2-bromoethyl ether can be utilized as a linker to immobilize phenolic compounds onto a solid support, such as a hydroxyl-functionalized resin (e.g., Wang resin or Merrifield resin that has been converted to its hydroxyl form). The synthetic strategy involves two main stages:

• Immobilization: The synthesis begins with the attachment of the benzyl 2-bromoethyl ether linker to the solid support via a Williamson ether synthesis. The free hydroxyl groups on the resin react with the bromoethyl end of the linker. Subsequently, a phenol of interest is coupled to the benzylic position of the resin-bound linker, again through a Williamson ether synthesis, to form a stable ether linkage.

• Diversification and Cleavage: With the phenol securely anchored to the solid support, a variety of chemical transformations can be performed on other functional groups of the immobilized molecule. This allows for the creation of a library of related compounds. Upon completion of the synthesis, the target molecules are cleaved from the resin by hydrogenolysis of the benzyl ether bond, releasing the desired phenol derivatives into solution for purification and analysis.

Experimental Protocols

This section details the proposed experimental procedures for the use of benzyl 2-bromoethyl ether as a linker in solid-phase organic synthesis.

Materials and Reagents

• Hydroxymethyl-functionalized polystyrene resin (e.g., Wang resin, 100-200 mesh, 1.0 mmol/g loading)

• Benzyl 2-bromoethyl ether

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Phenol of interest (e.g., 4-hydroxybenzaldehyde)

• A diversifying reagent (e.g., an amine for reductive amination)

• Sodium triacetoxyborohydride (B8407120) (STAB)

• Palladium on carbon (Pd/C), 10%

• Cyclohexene (B86901)

• Methanol (MeOH)

• Ethyl acetate (B1210297) (EtOAc)

• Trifluoroacetic acid (TFA)

• Solid-phase synthesis vessel

• Shaker or bubbler for agitation

Protocol 1: Immobilization of Phenol on Solid Support

This protocol describes the two-step process of first attaching the benzyl 2-bromoethyl ether linker to the resin and then coupling the phenol to the linker.

Step 1: Attachment of Benzyl 2-Bromoethyl Ether Linker to Resin

• Swell the hydroxymethyl resin (1.0 g, 1.0 mmol) in anhydrous DMF (10 mL) for 1 hour in a solid-phase synthesis vessel.

• In a separate flask, prepare a solution of sodium hydride (60 mg, 1.5 mmol, 1.5 eq) in anhydrous DMF (5 mL).

• Slowly add the swollen resin slurry to the NaH suspension at 0 °C and stir for 30 minutes.

• Add a solution of benzyl 2-bromoethyl ether (430 mg, 2.0 mmol, 2.0 eq) in anhydrous DMF (5 mL) to the resin suspension.

• Allow the reaction to proceed at room temperature for 16 hours with gentle agitation.

• Filter the resin and wash sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).

• Dry the resin under vacuum to yield the linker-functionalized resin.

Step 2: Coupling of Phenol to the Linker-Functionalized Resin

• Swell the linker-functionalized resin (from Step 1) in anhydrous DMF (10 mL) for 1 hour.

• In a separate flask, dissolve the phenol of interest (e.g., 4-hydroxybenzaldehyde, 244 mg, 2.0 mmol, 2.0 eq) in anhydrous DMF (5 mL).

• Slowly add sodium hydride (80 mg, 2.0 mmol, 2.0 eq) to the phenol solution at 0 °C and stir for 20 minutes to form the phenoxide.

• Add the phenoxide solution to the swollen resin.

• Heat the reaction mixture to 60 °C and shake for 24 hours.

• Cool the vessel to room temperature, filter the resin, and wash sequentially with DMF (3 x 10 mL), water (2 x 10 mL), DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).

• Dry the resin under vacuum. The loading of the phenol can be determined by a test cleavage of a small amount of resin.

Table 1: Representative Data for Immobilization

Parameter	Typical Value
Resin Loading (initial)	1.0 mmol/g
Linker Attachment Efficiency	> 90%
Phenol Coupling Efficiency	70-90%
Final Resin Loading	0.6 - 0.8 mmol/g

Note: Efficiency can be determined by techniques such as FTIR (disappearance of the resin's -OH stretch) and test cleavage followed by HPLC analysis of the released phenol.

Protocol 2: On-Resin Diversification (Example: Reductive Amination)

This protocol provides an example of a chemical modification that can be performed on the immobilized phenol. Here, a 4-hydroxybenzaldehyde, attached to the resin as described above, is converted to a secondary amine.

• Swell the phenol-loaded resin (e.g., from Protocol 1, Step 2; ~0.5 g, ~0.35 mmol) in a solution of 1% acetic acid in DCM (10 mL) for 30 minutes.

• Add the amine of choice (e.g., benzylamine, 1.05 mmol, 3.0 eq) to the resin suspension.

• Add sodium triacetoxyborohydride (STAB) (223 mg, 1.05 mmol, 3.0 eq).

• Shake the reaction mixture at room temperature for 16 hours.

• Filter the resin and wash sequentially with DCM (3 x 10 mL), a 5% solution of diisopropylethylamine in DCM (2 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).

• Dry the resin under vacuum.

Protocol 3: Cleavage of the Final Product from the Resin

This protocol describes the release of the synthesized molecule from the solid support via hydrogenolysis of the benzyl ether linkage.

• Swell the resin from the final synthesis step (e.g., from Protocol 2; ~0.5 g) in a 1:1 mixture of EtOAc and MeOH (10 mL).

• Add palladium on carbon (10% Pd/C, ~50 mg, catalytic amount).

• Add cyclohexene (2 mL) as a hydrogen donor.

• Heat the mixture to 70 °C and shake for 16 hours.

• Cool to room temperature and filter the resin. Wash the resin with EtOAc (3 x 5 mL).

• Combine the filtrates and concentrate under reduced pressure to obtain the crude product.

• The crude product can then be purified by standard techniques such as column chromatography or preparative HPLC.

Table 2: Representative Data for Cleavage and Purity

Parameter	Typical Value
Cleavage Yield	60-85%
Crude Purity (by HPLC)	> 70%

Note: Yields and purity are highly dependent on the specific substrate and the success of the on-resin reactions.

Visualizations

Technical Notes & Optimization

Side reactions of Benzyl 2-bromoethyl ether with nucleophiles

Technical Support Center: Benzyl (B1604629) 2-bromoethyl ether in Organic Synthesis

Welcome to the Technical Support Center for Benzyl 2-bromoethyl ether. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments involving this reagent.

Frequently Asked Questions (FAQs) and Troubleshooting

I. Reactions with Alkoxide Nucleophiles

Question 1: My reaction of Benzyl 2-bromoethyl ether with an alkoxide is giving a low yield of the desired ether product. What is the likely side reaction and how can I minimize it?

Answer: The most common side reaction when using alkoxides is E2 elimination , which competes with the desired SN2 substitution. This elimination reaction results in the formation of benzyl vinyl ether . The likelihood of elimination increases with the steric bulk of the alkoxide base and at higher reaction temperatures.

Troubleshooting Guide:

• Choice of Base: Employ a less sterically hindered alkoxide. For instance, sodium ethoxide is less likely to cause elimination than potassium tert-butoxide. Strong, bulky bases like potassium tert-butoxide will significantly favor the E2 pathway.[1][2]

• Temperature Control: Maintain the lowest possible temperature that allows the SN2 reaction to proceed at a reasonable rate. Elevated temperatures favor elimination over substitution.[2]

• Solvent Selection: Use a polar aprotic solvent such as DMSO or DMF. These solvents solvate the cation of the alkoxide but not the anion, increasing the nucleophilicity of the alkoxide and favoring the SN2 reaction.

Quantitative Data Snapshot: SN2 vs. E2 Competition

Alkyl Halide	Base	Solvent	Temperature (°C)	SN2 Product Yield (%)	E2 Product Yield (%)
1-Bromopropane	Sodium Ethoxide	Ethanol (B145695)	55	~90	~10
1-Bromopropane	Potassium tert-butoxide	tert-Butanol	55	<10	>90

This data is illustrative of the principles of SN2 vs. E2 competition.

Experimental Protocol: Minimizing Elimination in Williamson Ether Synthesis

Objective: To synthesize an ether from Benzyl 2-bromoethyl ether and an alcohol with minimal formation of benzyl vinyl ether.

Materials:

• Benzyl 2-bromoethyl ether

• The desired alcohol (e.g., ethanol)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Dimethylformamide (DMF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the alcohol (1.2 equivalents) and anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 equivalents) portion-wise to the stirred solution.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

• Cool the reaction mixture back to 0 °C and add a solution of Benzyl 2-bromoethyl ether (1.0 equivalent) in a small amount of anhydrous DMF dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and dilute with diethyl ether and water.

• Separate the layers and extract the aqueous layer twice with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

II. Reactions with Amine Nucleophiles

Question 2: I am trying to synthesize a secondary amine by reacting Benzyl 2-bromoethyl ether with a primary amine, but I am getting a mixture of products. What is happening and how can I improve the selectivity?

Answer: A significant challenge in the N-alkylation of primary amines is over-alkylation . The secondary amine product is often more nucleophilic than the starting primary amine, leading to a second alkylation to form a tertiary amine. Further reaction can even lead to the formation of a quaternary ammonium salt.

Troubleshooting Guide:

• Stoichiometry: Use a large excess of the primary amine (e.g., 5-10 equivalents) relative to Benzyl 2-bromoethyl ether. This statistically favors the mono-alkylation product.

• Slow Addition: Add the Benzyl 2-bromoethyl ether slowly and at a low temperature to the solution of the amine. This maintains a low concentration of the alkylating agent, reducing the likelihood of the more reactive secondary amine product reacting further.

• Protecting Groups: For more complex syntheses, consider using a protecting group on the primary amine that can be removed after the alkylation step.

• Alternative Methods: Reductive amination, which involves reacting the amine with an aldehyde followed by in-situ reduction, is an excellent alternative to direct alkylation that avoids over-alkylation.

Experimental Protocol: Selective Mono-alkylation of Aniline (B41778)

Objective: To synthesize N-(2-(benzyloxy)ethyl)aniline with minimal formation of the tertiary amine.

Materials:

• Benzyl 2-bromoethyl ether

• Aniline

• Potassium carbonate (K₂CO₃)

• Acetonitrile (B52724) (CH₃CN)

• Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve aniline (5.0 equivalents) in acetonitrile.

• Add potassium carbonate (2.0 equivalents) to the solution.

• Heat the mixture to a gentle reflux.

• Add a solution of Benzyl 2-bromoethyl ether (1.0 equivalent) in acetonitrile dropwise to the refluxing mixture over a period of 1-2 hours.

• Continue to reflux the reaction mixture for 12-24 hours, monitoring by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to separate the desired secondary amine from any unreacted aniline and over-alkylated products.

III. Reactions with Thiolate Nucleophiles

Question 3: Are there any common side reactions when using Benzyl 2-bromoethyl ether with thiolate nucleophiles?

Answer: Thiolates are generally excellent nucleophiles and weak bases, so the SN2 reaction with Benzyl 2-bromoethyl ether is typically very efficient. Side reactions are less common compared to reactions with alkoxides and amines. However, two potential issues to be aware of are:

• Oxidation of the Thiolate: Thiolates can be sensitive to oxidation, especially in the presence of air, which can lead to the formation of disulfides. It is advisable to perform the reaction under an inert atmosphere.

• S-Alkylation of Cysteine: In the context of peptide synthesis, S-alkylation of cysteine residues is a known side reaction that can occur.[3][4]

Experimental Protocol: Synthesis of an Alkyl Aryl Thioether

Objective: To synthesize S-(2-(benzyloxy)ethyl)thiophenol.

Materials:

• Benzyl 2-bromoethyl ether

• Thiophenol

• Sodium hydroxide (B78521) (NaOH)

• Ethanol

• Dichloromethane (B109758)

• Water

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve thiophenol (1.1 equivalents) in ethanol.

• Add a solution of sodium hydroxide (1.1 equivalents) in water to the flask and stir for 15 minutes at room temperature to form the sodium thiophenolate salt.

• Add a solution of Benzyl 2-bromoethyl ether (1.0 equivalent) in ethanol to the reaction mixture.

• Stir the reaction at room temperature for 6 hours, monitoring by TLC.

• After completion, remove the ethanol under reduced pressure.

• Add water to the residue and extract with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with water, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent to give the crude product, which can be further purified by column chromatography if necessary.

Visualizing Reaction Pathways and Workflows

Diagram 1: Competing SN2 and E2 Pathways with Alkoxides

Caption: SN2 vs. E2 pathways for Benzyl 2-bromoethyl ether.

Diagram 2: Over-alkylation Pathway with Primary Amines

Caption: Over-alkylation of primary amines.

Diagram 3: General Troubleshooting Workflow

Caption: Troubleshooting low yield/product mixture issues.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Side reactions in the SPPS of Cys-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Side reactions in the SPPS of Cys-containing peptides | Semantic Scholar [semanticscholar.org]

Technical Support Center: Etherification with Benzyl 2-bromoethyl ether

This guide provides troubleshooting advice and answers to frequently asked questions for researchers utilizing Benzyl (B1604629) 2-bromoethyl ether in etherification reactions, specifically the Williamson ether synthesis.

Troubleshooting Guide

This section addresses common problems encountered during the etherification of an alcohol (R-OH) with Benzyl 2-bromoethyl ether.

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	1. Incomplete Deprotonation of the Alcohol: The base used may not be strong enough to fully convert the alcohol into the more nucleophilic alkoxide.	Use a stronger base such as Sodium Hydride (NaH) or Potassium Hydride (KH). Ensure the alcohol is dry, as water will consume the base.
2. Competing E2 Elimination Reaction: Strong, sterically hindered bases can promote the elimination of HBr from Benzyl 2-bromoethyl ether to form benzyl vinyl ether.[1][2][3]	Use a non-hindered strong base (e.g., NaH). Run the reaction at the lowest temperature that allows for a reasonable reaction rate.
3. Steric Hindrance: The alcohol substrate may be too sterically hindered, slowing down the SN2 reaction.[1][2]	Increase reaction time and/or temperature. If the alcohol is tertiary, this synthetic route is likely not viable due to predominant elimination.[1]
4. Poor Solubility: Reactants may not be fully dissolved in the chosen solvent, limiting the reaction rate.	Use a polar aprotic solvent like DMF or DMSO, which are effective for SN2 reactions.[2]
Presence of Multiple Side Products	1. E2 Elimination: As mentioned above, this is a common side reaction.	Lower the reaction temperature and use a non-hindered base.
2. C-alkylation vs. O-alkylation: Phenoxides, in particular, can undergo alkylation on the aromatic ring in addition to the desired oxygen alkylation.[2]	Solvent choice can influence the ratio. Protic solvents may favor O-alkylation in some cases, but polar aprotic solvents are generally preferred for the overall reaction rate.
3. Starting Material Impurities: Impurities in the alcohol or Benzyl 2-bromoethyl ether can lead to side reactions.	Ensure the purity of starting materials. Benzyl 2-bromoethyl ether can be purified by distillation under reduced pressure.
Reaction Does Not Go to Completion	1. Insufficient Reaction Time or Temperature: The reaction may be kinetically slow under the current conditions.	Monitor the reaction progress using Thin Layer Chromatography (TLC).[4] If the reaction stalls, consider gently increasing the temperature or extending the reaction time.
2. Deactivated Base: The base (especially hydrides) may have degraded due to improper storage or exposure to moisture.	Use freshly opened or properly stored base.
3. Stoichiometry Issues: An incorrect ratio of reactants can result in unreacted starting material.	Use a slight excess (1.1-1.2 equivalents) of the Benzyl 2-bromoethyl ether to ensure the complete consumption of the potentially more valuable alcohol.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for this etherification?

A1: This reaction is a Williamson ether synthesis. It proceeds via an SN2 mechanism where a strong base deprotonates an alcohol (R-OH) to form a potent nucleophile, the alkoxide (R-O⁻). This alkoxide then attacks the primary carbon bearing the bromine atom in Benzyl 2-bromoethyl ether, displacing the bromide and forming the desired ether product (R-O-CH₂CH₂-O-Bn).[1][2][5]

Q2: What are the best bases and solvents for this reaction?

A2: Strong bases that create a high concentration of the alkoxide are preferred. For dialkyl ethers, strong bases like Sodium Hydride (NaH), Potassium Hydride (KH), or LHMDS are excellent choices.[2] For aryl ethers (from phenols), weaker bases like Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) can be effective.[2] The best solvents are polar aprotic solvents such as DMF, DMSO, or THF, as they solvate the cation of the base but not the nucleophile, increasing its reactivity and favoring the SN2 pathway.[2]

Parameter	Recommendation	Rationale
Base (for Alcohols)	NaH, KH	Strong, non-nucleophilic bases that ensure complete deprotonation.[2]
Base (for Phenols)	K₂CO₃, Cs₂CO₃	Sufficiently basic for the more acidic phenol, minimizing side reactions.[2]
Solvent	DMF, DMSO, THF	Polar aprotic solvents that enhance nucleophilicity and favor the SN2 mechanism.[2]

Q3: How can I monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is the most common method.[4] Spot the reaction mixture alongside your starting materials (the alcohol and Benzyl 2-bromoethyl ether). The reaction is complete when the spot corresponding to the limiting starting material has disappeared, and a new spot for the higher Rf (typically) ether product has appeared.

Q4: My starting alcohol is secondary. Will the reaction still work?

A4: Yes, the reaction can work with secondary alcohols, but it will be slower than with primary alcohols due to increased steric hindrance. You may also see an increase in the competing E2 elimination side product.[1][3] Tertiary alcohols are generally not suitable for this reaction as they will primarily undergo elimination.[1]

Q5: What is a typical work-up and purification procedure?

A5: A standard aqueous work-up is used. The reaction is first quenched carefully with water (or a saturated aqueous solution like ammonium (B1175870) chloride) to destroy any remaining base/hydride. The product is then extracted into an organic solvent like ethyl acetate (B1210297) or diethyl ether. The organic layer is washed with water and brine to remove the inorganic salts and the solvent from the reaction (e.g., DMF).[6][7] The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.[7] The crude product is typically purified by flash column chromatography on silica (B1680970) gel.[4]

Experimental Protocols & Visualizations

General Protocol for Etherification

This is a representative protocol and may require optimization for specific substrates.

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the alcohol (1.0 eq) and anhydrous DMF (or another suitable polar aprotic solvent).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes until gas evolution ceases.

• Alkylation: Cool the resulting alkoxide solution back to 0 °C. Add Benzyl 2-bromoethyl ether (1.2 eq) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress by TLC. If the reaction is sluggish, the temperature can be gently increased (e.g., to 40-50 °C).

• Work-up: After completion, cool the flask in an ice bath and cautiously quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water. Separate the layers.

• Extraction: Extract the aqueous layer two more times with ethyl acetate. Combine all organic layers.

• Washing: Wash the combined organic layers with water (3 times) to remove DMF, followed by a wash with saturated aqueous NaCl (brine).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure ether.[4]

Diagrams

Caption: Competing SN2 (desired) and E2 (side-reaction) pathways.

Caption: Troubleshooting workflow for low yield in the etherification.

Caption: General experimental workflow for Williamson ether synthesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. jk-sci.com [jk-sci.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Benzyl 2-bromoethyl ether | 1462-37-9 [chemicalbook.com]
• 5. Khan Academy [khanacademy.org]
• 6. gold-chemistry.org [gold-chemistry.org]
• 7. benchchem.com [benchchem.com]

Removal of unreacted Benzyl 2-bromoethyl ether from reaction mixtures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Benzyl (B1604629) 2-bromoethyl ether. Here you will find detailed information on the removal of unreacted Benzyl 2-bromoethyl ether from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: My product and unreacted Benzyl 2-bromoethyl ether have very similar Rf values on TLC. How can I improve their separation for column chromatography?

A1: Co-elution of your product with unreacted Benzyl 2-bromoethyl ether can be challenging due to their potentially similar polarities. Here are a few strategies to improve separation:

• Solvent System Optimization: Experiment with different solvent systems. While a non-polar/polar combination like hexane/ethyl acetate (B1210297) is common, try varying the polarity gradient. Sometimes, adding a small percentage of a third solvent, like dichloromethane (B109758) or methanol, can alter the selectivity of the separation.

• Alternative Stationary Phases: If silica (B1680970) gel does not provide adequate separation, consider using other stationary phases such as alumina (B75360) (neutral or basic) or reverse-phase silica (C18).[1]

• Derivative Formation: If your product has a suitable functional group (e.g., a free amine or alcohol), you can temporarily protect it to significantly change its polarity, allowing for easier separation from the unreacted ether. The protecting group can be removed after purification.

Q2: After an aqueous work-up, I still see traces of Benzyl 2-bromoethyl ether in my product according to 1H NMR analysis. What can I do to remove it?

A2: Residual amounts of Benzyl 2-bromoethyl ether can be persistent. Consider the following:

• Quenching: Before the aqueous work-up, add a nucleophilic quenching agent to react with the excess Benzyl 2-bromoethyl ether. For example, adding a small amount of a primary or secondary amine, or a thiol, can convert it into a more polar and easily removable byproduct.[2]

• Scavenger Resins: For small-scale reactions, using a scavenger resin is a highly effective method.[3] These are solid-supported reagents that react with and bind the excess electrophile, which can then be removed by simple filtration. Amine-based or thiol-based resins are suitable for this purpose.

• High Vacuum Evaporation: If your product is not volatile, you may be able to remove trace amounts of Benzyl 2-bromoethyl ether by evaporation under high vacuum, possibly with gentle heating.[2]

Q3: Can I use a basic wash (e.g., NaOH or K2CO3) to remove unreacted Benzyl 2-bromoethyl ether?

A3: While a basic wash can hydrolyze the bromo-group of Benzyl 2-bromoethyl ether to the corresponding alcohol (2-benzyloxyethanol), this reaction may be slow under typical aqueous work-up conditions. The resulting alcohol may also be organic-soluble and not easily removed by extraction. A stronger nucleophile or a phase-transfer catalyst might be needed to facilitate this hydrolysis, but this could risk reacting with your desired product. Therefore, a basic wash is not the most reliable primary method for its removal but can be part of a broader work-up strategy to neutralize acidic components.

Q4: How can I visualize Benzyl 2-bromoethyl ether on a TLC plate?

A4: Benzyl 2-bromoethyl ether can be visualized on a TLC plate using a few different methods:

• UV Light (254 nm): The benzyl group will allow it to be visualized under a UV lamp, where it will appear as a dark spot on a fluorescent green background.[4]

• Iodine Chamber: Placing the TLC plate in a chamber with iodine crystals will cause the compound to appear as a brown spot.[5]

• Potassium Permanganate Stain: This stain reacts with compounds that can be oxidized. The ether linkage may be susceptible, and it will appear as a yellow or brown spot on a purple background.

• p-Anisaldehyde Stain: Upon heating, this stain can produce colored spots with a variety of functional groups.[5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Persistent Contamination with Benzyl 2-bromoethyl ether After Column Chromatography	Co-elution with the desired product.	1. Re-run the column with a shallower solvent gradient. 2. Try a different solvent system (e.g., dichloromethane/methanol). 3. Consider using a different stationary phase like alumina.[1] 4. If applicable, derivatize the product to alter its polarity before chromatography.
Emulsion Formation During Aqueous Work-up	The reaction mixture may contain components that act as surfactants.	1. Add brine (saturated aqueous NaCl solution) to the separatory funnel to break the emulsion.[6] 2. Filter the mixture through a pad of Celite. 3. Centrifuge the mixture to separate the layers.
Product Degradation During Purification	The product may be sensitive to the purification conditions (e.g., acidic silica gel, prolonged heat).	1. Use deactivated silica gel or alumina for chromatography. 2. Avoid excessive heating during solvent evaporation. 3. Consider non-chromatographic methods like recrystallization or using scavenger resins.

Data Presentation

Physical and Chemical Properties of Benzyl 2-bromoethyl ether

Property	Value
Molecular Formula	C₉H₁₁BrO
Molecular Weight	215.09 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	254 °C (lit.)
Density	1.36 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.541 (lit.)
Solubility	Slightly soluble in water. Soluble in many organic solvents.

Experimental Protocols

Protocol 1: Extractive Work-up

This protocol is a general procedure for the initial purification of a reaction mixture containing excess Benzyl 2-bromoethyl ether.

• Quenching (Optional but Recommended):

  • Once the reaction is complete, cool the mixture to room temperature.

  • Add a quenching agent such as triethylamine (B128534) (1.5 equivalents relative to the excess Benzyl 2-bromoethyl ether) and stir for 1-2 hours. This will convert the unreacted ether to a water-soluble ammonium (B1175870) salt.[2]

• Dilution:

  • Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate, diethyl ether).

• Aqueous Wash:

  • Transfer the diluted mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • 1 M HCl (if the product is not acid-sensitive) to remove any basic compounds.

    • Saturated aqueous NaHCO₃ solution to neutralize any acidic components.

    • Brine (saturated aqueous NaCl) to remove the bulk of the water from the organic layer.[6]

• Drying and Concentration:

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure.

Protocol 2: Purification by Column Chromatography

This is a general protocol for the purification of a product from unreacted Benzyl 2-bromoethyl ether using flash column chromatography.

• TLC Analysis:

  • Dissolve a small sample of the crude product in a suitable solvent.

  • Spot the sample on a silica gel TLC plate and develop it in a solvent system of petroleum ether and ethyl acetate (e.g., start with a 9:1 ratio).[7]

  • Visualize the plate under UV light to determine the Rf values of your product and the Benzyl 2-bromoethyl ether. Adjust the solvent system to achieve good separation (a ΔRf of at least 0.2 is ideal).

• Column Packing:

  • Pack a glass column with silica gel using the chosen eluent.

• Loading the Sample:

  • Dissolve the crude product in a minimal amount of the eluent or a more volatile solvent like dichloromethane.

  • Alternatively, adsorb the crude product onto a small amount of silica gel and dry-load it onto the column.

• Elution:

  • Elute the column with the chosen solvent system, collecting fractions.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and concentrate them under reduced pressure.

Mandatory Visualization

Caption: Decision workflow for purifying a product from unreacted Benzyl 2-bromoethyl ether.

References

• 1. orgsyn.org [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. Scavenger resin - Wikipedia [en.wikipedia.org]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Benzyl 2-bromoethyl ether | 1462-37-9 [chemicalbook.com]

Preventing the cleavage of the benzyl group during subsequent reactions

Welcome to the technical support center for chemists and researchers. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of the benzyl (B1604629) (Bn) protecting group during multi-step organic synthesis.

Troubleshooting Guide: Unintended Benzyl Group Cleavage

Unintentional removal of a benzyl ether or ester can compromise a synthetic route. This guide addresses the most common causes of premature debenzylation and offers targeted solutions.

Issue 1: Benzyl group is cleaved during the removal of another protecting group via catalytic hydrogenation.

This is a common challenge as catalytic hydrogenolysis is the primary method for benzyl group removal.[1][2][3]

• Possible Cause: The catalyst and conditions used are not selective for the target functional group over the benzyl ether. Standard catalysts like Palladium on carbon (Pd/C) are highly active and will often cleave benzyl ethers.[4]

• Solutions:

  • Catalyst Selection: Employ a less active or "poisoned" catalyst. For instance, Lindlar's catalyst (Pd/CaCO₃ poisoned with lead) can selectively reduce alkynes to cis-alkenes without affecting benzyl ethers.[4]

  • Catalyst Poisoning: Introduce additives that selectively inhibit the hydrogenolysis of benzyl ethers. Amines such as pyridine (B92270) or ammonia (B1221849) can suppress benzyl ether cleavage while permitting the reduction of other groups like azides or carbamates (Cbz).[4]

  • Catalytic Transfer Hydrogenation: This method utilizes a hydrogen donor (e.g., formic acid, ammonium (B1175870) formate, cyclohexene) instead of hydrogen gas.[2][4] This can sometimes offer greater selectivity.

  • Orthogonal Strategy: Redesign the synthetic route to use a protecting group that can be removed under non-reductive conditions.

Issue 2: Benzyl ether is lost during an acid-catalyzed deprotection step.

While generally stable in moderately acidic conditions, strong acids can cleave benzyl ethers, especially at higher temperatures.[4][5]

• Possible Cause: The acidic conditions required to remove another protecting group (e.g., a silyl (B83357) ether like TBS or an acetal) are too harsh.[4][5]

• Solutions:

  • Milder Acidic Conditions: Use buffered acidic conditions, such as HF-pyridine or acetic acid in a THF/water mixture, for silyl ether removal.[4]

  • More Labile Protecting Groups: Choose a protecting group that is more sensitive to acid. For example, a triethylsilyl (TES) ether is more easily cleaved under mild acid than a tert-butyldimethylsilyl (TBS) ether, potentially allowing for its selective removal.[4]

Issue 3: Benzyl ether is cleaved under oxidative conditions.

Certain oxidizing agents can remove benzyl ethers, which can be an issue if another part of the molecule requires oxidation.

• Possible Cause: Strong oxidizing agents, particularly those used for cleaving p-methoxybenzyl (PMB) ethers like 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) or ceric ammonium nitrate (B79036) (CAN), can also cleave unsubstituted benzyl ethers, albeit at a slower rate.[2][4]

• Solutions:

  • Selective Oxidants: If possible, choose an oxidant that is less reactive towards the benzyl ether.

  • Orthogonal Protection: The differential reactivity between Bn and PMB ethers can be used strategically. A PMB group can be removed with DDQ while leaving a Bn group intact under carefully controlled conditions.[2]

Frequently Asked Questions (FAQs)

Q1: What is an orthogonal protecting group strategy and how does it apply to benzyl ethers?

An orthogonal protecting group strategy involves using multiple protecting groups in a single molecule that can be removed by different, non-interfering reaction conditions.[6][7] For benzyl ethers, which are typically removed by hydrogenolysis, an orthogonal strategy would involve using other groups such as:

• Acid-labile groups: Trityl (Tr)[6], silyl ethers (TBS, TIPS)[4], or acetals. These are removed with acid, which benzyl ethers generally tolerate.[5]

• Base-labile groups: Acetate (B1210297) or benzoate (B1203000) esters, which are removed with base.

• Oxidatively-cleaved groups: A p-methoxybenzyl (PMB) ether can be removed with an oxidant like DDQ, often in the presence of a standard benzyl ether.[2]

Q2: My catalytic hydrogenation for benzyl group removal is very slow or has stalled. What should I do?

Several factors can impede catalytic hydrogenolysis:[8]

• Catalyst Poisoning: The substrate or solvent may contain impurities, such as sulfur compounds or strong amines, that deactivate the catalyst. Ensure the substrate is purified and use high-purity solvents.[8]

• Catalyst Quality: The activity of Pd/C can vary. Use a fresh or high-quality catalyst. Pearlman's catalyst (Pd(OH)₂/C) is often more active and can be effective when Pd/C fails.[8]

• Mass Transfer Limitations: In heterogeneous catalysis, efficient mixing is crucial. Ensure vigorous stirring to keep the catalyst suspended. Increasing hydrogen pressure can also help.[8]

• Steric Hindrance: If the benzyl group is sterically hindered, it may not be able to access the catalyst surface. Increasing the temperature and pressure may help, but an alternative deprotection method like acidic cleavage might be necessary.[8]

Q3: Can I selectively deprotect a benzyl ester in the presence of a benzyl ether?

Yes, this is often possible. Benzyl esters can be cleaved chemoselectively with nickel boride in methanol (B129727) at room temperature, conditions under which benzyl ethers typically remain unaffected.[9]

Q4: Under what conditions are benzyl ethers definitively unstable?

Besides catalytic hydrogenolysis, benzyl ethers are generally unstable to:

• Birch Reduction: Conditions such as sodium in liquid ammonia will cleave benzyl ethers.[5]

• Strong Lewis Acids: Boron trichloride (B1173362) (BCl₃) can be used to cleave benzyl ethers, even at low temperatures.[10]

• Strong Protic Acids at Elevated Temperatures: While stable to mild acids, strong acids can cause cleavage.[4][5]

Data Summary

The choice of protecting group and deprotection conditions is critical for achieving selectivity. The following tables summarize the relative stability of common protecting groups under conditions used to cleave others.

Table 1: Orthogonal Deprotection Strategies

Protecting Group to Remove	Deprotection Reagent/Condition	Stability of Benzyl (Bn) Ether
Trityl (Tr)	80% Acetic Acid	Stable[6]
tert-Butyldimethylsilyl (TBS)	HF-Pyridine or Acetic Acid/THF/H₂O	Stable[4]
Acetate (Ac)	NaOMe in MeOH	Stable
p-Methoxybenzyl (PMB)	DDQ or CAN	Generally Stable (can be cleaved at a slower rate)[2][4]
Benzyl (Bn)	H₂, Pd/C	Labile (cleaved)[2][3]

Table 2: Selectivity in Catalytic Hydrogenation

Target Reaction	Catalyst/Additive	Outcome for Benzyl Ether
Alkyne to cis-Alkene	Lindlar's Catalyst (Pd/CaCO₃, Pb)	Stable[4]
Azide (N₃) to Amine (NH₂)	Pd/C with Pyridine or NH₃	Stable (Cleavage Inhibited)[2][9]
Cbz to Amine	Pd/C with Pyridine or NH₃	Stable (Cleavage Inhibited)
Alkene to Alkane	Standard Pd/C	Labile (Cleaved)[5]

Experimental Protocols

Protocol 1: Benzyl Ether Protection of a Primary Alcohol

This protocol describes a standard procedure for protecting a hydroxyl group as a benzyl ether using benzyl bromide and sodium hydride.

• Dissolve the alcohol substrate in anhydrous DMF or THF at 0°C under an inert atmosphere (e.g., nitrogen or argon).

• Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Stir the mixture at 0°C for 30 minutes or until hydrogen evolution ceases.

• Add benzyl bromide (BnBr, 1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until completion, as monitored by Thin Layer Chromatography (TLC).

• Carefully quench the reaction at 0°C by the slow addition of water.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting benzyl ether by silica (B1680970) gel chromatography.

Protocol 2: Selective Deprotection of a Trityl Ether in the Presence of a Benzyl Ether

This method leverages the acid lability of the trityl group while preserving the more robust benzyl ether.[6]

• Dissolve the protected compound in a mixture of acetic acid and water (e.g., 80% aqueous acetic acid).

• Stir the reaction at room temperature or warm gently (e.g., to 40-50°C) if necessary. Monitor the reaction progress by TLC.

• Upon completion, carefully neutralize the acetic acid by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent such as ethyl acetate or dichloromethane.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the product via flash chromatography if necessary.

Visualizations

Diagram 1: Orthogonal Protecting Group Strategy

This diagram illustrates the concept of using orthogonal protecting groups (Bn, TBS, and Ac) on a triol, allowing for selective deprotection and functionalization at each position.

Caption: Orthogonal deprotection workflow for Bn, TBS, and Ac groups.

Diagram 2: Troubleshooting Unintended Benzyl Ether Cleavage

This decision tree guides a researcher through troubleshooting options when unintended benzyl ether cleavage occurs.

Caption: Decision workflow for addressing premature benzyl group cleavage.

References

• 1. nbinno.com [nbinno.com]
• 2. Benzyl Ethers [organic-chemistry.org]
• 3. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. uwindsor.ca [uwindsor.ca]
• 6. benchchem.com [benchchem.com]
• 7. Protective Groups [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. Benzyl Esters [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Benzyl 2-bromoethyl ether Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of Benzyl (B1604629) 2-bromoethyl ether. Our focus is on the critical optimization of reaction temperature and time to help you achieve higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Benzyl 2-bromoethyl ether?

A1: The most prevalent method is a variation of the Williamson ether synthesis. This reaction typically involves the deprotonation of an alcohol to form an alkoxide, which then acts as a nucleophile to attack an alkyl halide. In the context of Benzyl 2-bromoethyl ether, this can be achieved in a few ways, one common route being the reaction of 2-benzyloxyethanol with a brominating agent.

Q2: Why are reaction temperature and time critical parameters in this synthesis?

A2: Reaction temperature and time are crucial for several reasons. Temperature directly influences the reaction rate; higher temperatures generally lead to faster reactions. However, excessive heat can also promote undesirable side reactions, such as elimination, which reduces the overall yield and purity of the desired product.[1] Reaction time needs to be sufficient for the reaction to proceed to completion, but unnecessarily long reaction times can also lead to the formation of byproducts.

Q3: What are the common side reactions to be aware of during the synthesis of Benzyl 2-bromoethyl ether?

A3: The primary side reaction of concern in a Williamson ether synthesis is the E2 elimination reaction, especially when using a strong base.[2] While the synthesis of Benzyl 2-bromoethyl ether often involves a primary alcohol, which is less prone to elimination, the choice of reagents and conditions is still important. Other potential side reactions can include over-alkylation or reactions involving impurities in the starting materials.

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a common and effective method for monitoring the progress of the reaction.[3] By spotting the reaction mixture alongside the starting materials on a TLC plate, you can visualize the consumption of the reactants and the formation of the product.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Yield	Incomplete reaction: The reaction may not have been allowed to proceed for a sufficient amount of time or at an optimal temperature.	- Increase the reaction time and monitor progress by TLC until the starting material is consumed. - Gradually increase the reaction temperature in small increments (e.g., 10°C) to find the optimal balance between reaction rate and side product formation.
Side reactions: Elimination or other side reactions may be consuming the reactants or the product.	- If elimination is suspected, consider using a milder base or a lower reaction temperature. - Ensure all reagents and solvents are pure and dry to prevent unwanted side reactions.
Presence of Impurities in the Final Product	Incomplete reaction: Unreacted starting materials are a common impurity.	- Optimize the reaction time and temperature to ensure the reaction goes to completion. - Purify the crude product using column chromatography.[3]
Formation of side products: High temperatures or prolonged reaction times can lead to the formation of byproducts.	- Lower the reaction temperature to minimize the formation of thermally induced side products. - Optimize the reaction time to stop the reaction once the desired product is formed, preventing further reactions.
Reaction Not Starting	Inactive reagents: The base may not be strong enough to deprotonate the alcohol, or the alkyl halide may be unreactive.	- Ensure the base is fresh and of the appropriate strength for the chosen alcohol. - Check the purity and reactivity of the alkyl halide. - Consider using a more reactive brominating agent if necessary.

Optimization of Reaction Temperature and Time: Data Overview

Entry	Temperature (°C)	Time (hours)	Yield (%)	Observations
1	-10 to -5	1	~50-60	Reaction is slow, but generally clean with minimal side products.[3]
2	Room Temperature (20-25)	12	~65-75	A good starting point for optimization, balancing reaction rate and cleanliness.
3	50	4	~70-80	Increased temperature leads to a faster reaction, potentially improving yield if side reactions are controlled.
4	90	24	Variable	High temperatures for extended periods can lead to significant byproduct formation, potentially lowering the isolated yield of the pure product.[4]

Detailed Experimental Protocol

This protocol is a general guideline for the synthesis of Benzyl 2-bromoethyl ether. Optimization of temperature and time, as outlined in the troubleshooting and data sections, is recommended to achieve the best results for your specific setup.

Materials:

• 2-Benzyloxyethanol

• Triphenylphosphine (B44618)

• N-Bromosuccinimide (NBS)

• Dichloromethane (DCM), anhydrous

• Petroleum ether

• Ethyl acetate

Procedure:

• To a stirred solution of 2-benzyloxyethanol and triphenylphosphine in anhydrous dichloromethane, slowly add N-bromosuccinimide in batches at a controlled temperature (e.g., -10°C to -5°C).[3]

• After the addition is complete, allow the reaction mixture to stir for a specified time (e.g., 1 hour at room temperature or as determined by your optimization experiments).[3]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography using a suitable eluent system (e.g., a petroleum ether solution of 5% ethyl acetate) to obtain Benzyl 2-bromoethyl ether.[3]

Experimental Workflow for Optimization

The following diagram illustrates a logical workflow for optimizing the reaction temperature and time for the synthesis of Benzyl 2-bromoethyl ether.

Caption: Workflow for optimizing reaction temperature and time.

References

• 1. benchchem.com [benchchem.com]
• 2. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]
• 3. Benzyl 2-bromoethyl ether | 1462-37-9 [chemicalbook.com]
• 4. Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in reactions involving Benzyl 2-bromoethyl ether

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low conversion rates in reactions involving Benzyl (B1604629) 2-bromoethyl ether.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Williamson ether synthesis reaction with Benzyl 2-bromoethyl ether is showing a very low conversion rate. What are the common causes?

Low conversion rates in Williamson ether synthesis are typically traced back to a few key factors. Since this is an S(_N)2 reaction, the conditions must be optimized to favor this pathway.[1][2] Common culprits include:

• Inefficient Deprotonation of the Alcohol/Phenol (B47542): The reaction requires the formation of a nucleophilic alkoxide or phenoxide. If the base used is not strong enough to fully deprotonate the starting alcohol or phenol, the concentration of the active nucleophile will be low, leading to a sluggish reaction.

• Steric Hindrance: While Benzyl 2-bromoethyl ether itself is a primary alkyl halide and thus well-suited for S(_N)2 reactions, the alcohol or phenol it is reacting with might be sterically hindered.[2][3] Bulky groups near the hydroxyl group can impede the backside attack required for the S(_N)2 mechanism.

• Competing Elimination (E2) Reaction: The alkoxide/phenoxide is a strong base, which can promote a competing E2 elimination reaction, especially if the reaction temperature is too high or if the substrate is sterically hindered.[1][4]

• Suboptimal Solvent Choice: The solvent plays a crucial role. Polar aprotic solvents like DMF or DMSO are generally preferred as they solvate the cation of the base but leave the alkoxide nucleophile relatively free and reactive.[4] Protic solvents can solvate the nucleophile, reducing its reactivity.

• Reagent Purity and Stability: Benzyl 2-bromoethyl ether should be pure and stored correctly, away from light in a cool, dry place, to maintain its stability.[5] Impurities in either the alkyl halide or the alcohol can interfere with the reaction. The presence of water is particularly detrimental as it will consume the base.[6]

Q2: What is the ideal base for this reaction, and how does it impact the yield?

The choice of base is critical. For alcohols, a strong base like sodium hydride (NaH) or potassium hydride (KH) is often used to ensure complete and irreversible deprotonation.[2] For more acidic phenols, weaker bases like potassium carbonate (K(_2)CO(_3)) or even potassium hydroxide (B78521) (KOH) can be effective, particularly when paired with a suitable solvent or a phase-transfer catalyst.[7] Using a base that is too weak will result in an equilibrium with a low concentration of the reactive nucleophile. Conversely, an excessively strong and hindered base might favor the E2 elimination side reaction.

Q3: I am observing the formation of side products. What are the likely side reactions?

Besides the desired O-alkylation product, several side reactions can occur:

• E2 Elimination: As mentioned, the basic conditions can lead to the elimination of HBr from the substrate, which is more likely with sterically hindered reactants and higher temperatures.[1]

• C-Alkylation: Phenoxide ions are ambident nucleophiles, meaning they can react at the oxygen or at the aromatic ring. While O-alkylation is generally favored, C-alkylation (a Friedel-Crafts-type reaction) can occur, leading to byproducts where the benzyl ethyl ether moiety is attached to the carbon skeleton of the phenol.[1]

• Reagent Decomposition: Although stable under normal conditions, Benzyl 2-bromoethyl ether can decompose in the presence of strong oxidizing agents or at very high temperatures.[1]

Q4: Can a phase-transfer catalyst (PTC) improve my low yield?

Yes, a phase-transfer catalyst, such as a quaternary ammonium (B1175870) salt (e.g., tetrabutylammonium (B224687) bromide - TBAB), can be highly effective, especially in reactions with phenols.[6][8] A PTC facilitates the transfer of the phenoxide anion from an aqueous or solid phase into the organic phase where the Benzyl 2-bromoethyl ether is dissolved. This enhances the reaction rate and can allow for the use of milder bases like NaOH or KOH, often leading to cleaner reactions and higher yields without the need for strictly anhydrous conditions.[6]

Data Presentation: Impact of Reaction Conditions on Yield

The following table summarizes data from a study on Williamson ether synthesis, illustrating how the choice of base and solvent can significantly affect the product yield. While the specific alkyl halide used was ethyl iodide, the principles are directly applicable to reactions with Benzyl 2-bromoethyl ether.

Entry	Base	Solvent	Yield (%)
1	K(_3)PO(_4)	DMSO	69
2	Na(_2)CO(_3)	DMSO	68
3	(NH(_4))(_2)CO(_3)	DMSO	64
4	K(_2)CO(_3)	DMSO	91
5	K(_2)CO(_3)	DMF	81
6	K(_2)CO(_3)	Toluene	62
7	t-BuOK	DMSO	56
8	Triethylamine	DMSO	41

Data adapted from a study on the synthesis of benzyl ethyl ether, which demonstrates general trends applicable to Williamson ether synthesis.[7]

Mandatory Visualizations

Troubleshooting Workflow for Low Conversion Rates

Caption: A step-by-step workflow for diagnosing and resolving low conversion rates.

Potential Side Reactions in Williamson Ether Synthesis

Caption: Competing reaction pathways that can lower the yield of the desired ether product.

Experimental Protocols

Key Experiment: Synthesis of 1-(2-(benzyloxy)ethoxy)-4-tert-butylbenzene

This protocol details the Williamson ether synthesis of a sterically hindered phenol (4-tert-butylphenol) with Benzyl 2-bromoethyl ether, a reaction that can be prone to low conversion rates if not optimized.

Materials:

• 4-tert-butylphenol (B1678320)

• Benzyl 2-bromoethyl ether

• Potassium Carbonate (K(_2)CO(_3)), finely ground

• Tetrabutylammonium bromide (TBAB) (optional, as a phase-transfer catalyst)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (B1210297)

• Brine solution

• Anhydrous Magnesium Sulfate (MgSO(_4))

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

Procedure:

• Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-tert-butylphenol (1.50 g, 10 mmol), potassium carbonate (2.76 g, 20 mmol), and anhydrous DMF (40 mL). If using a phase-transfer catalyst, add TBAB (0.32 g, 1 mmol).

• Addition of Alkylating Agent: While stirring the mixture, add Benzyl 2-bromoethyl ether (2.37 g, 11 mmol) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 80 °C using a heating mantle and allow it to stir for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Pour the reaction mixture into a separatory funnel containing 100 mL of water and 50 mL of ethyl acetate.

• Extraction: Shake the funnel vigorously and allow the layers to separate. Remove the aqueous layer. Wash the organic layer with brine (2 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate as the eluent to yield the pure 1-(2-(benzyloxy)ethoxy)-4-tert-butylbenzene.

This detailed guide should equip researchers with the necessary information to diagnose and resolve issues leading to low conversion rates in their reactions involving Benzyl 2-bromoethyl ether.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Copper-Catalyzed Synthesis of Hindered Ethers from α-Bromo Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jk-sci.com [jk-sci.com]
• 5. francis-press.com [francis-press.com]
• 6. jetir.org [jetir.org]
• 7. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 8. cactus.utahtech.edu [cactus.utahtech.edu]

Technical Support Center: Purification of Products from Benzyl 2-bromoethyl ether

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on the purification of compounds synthesized using Benzyl (B1604629) 2-bromoethyl ether. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a reaction mixture when using Benzyl 2-bromoethyl ether for ether synthesis?

When Benzyl 2-bromoethyl ether is used in a Williamson ether synthesis, the most common impurities include:

• Unreacted Benzyl 2-bromoethyl ether: Due to incomplete reaction.

• Unreacted alcohol/phenolic starting material: The other reactant in the ether synthesis.

• Elimination byproduct: Benzyl vinyl ether, formed by a competing E2 elimination reaction, especially with hindered alkoxides.[1][2]

• Hydrolysis product: 2-Benzyloxyethanol, if water is present in the reaction mixture.

• Side products from the base: For instance, if a strong base like sodium hydride is used, residual mineral oil can be an impurity.[3]

Q2: My product, a benzyl ether derivative, seems to be decomposing on the silica (B1680970) gel column. What could be the cause and how can I prevent it?

The acidic nature of standard silica gel can cause the degradation of acid-sensitive compounds, including some benzyl ethers, potentially leading to the cleavage of the ether linkage.[4] To prevent this, consider the following:

• Neutralize the silica gel: Prepare a slurry of silica gel in your chosen eluent containing 1-2% triethylamine (B128534) to neutralize the acidic sites.[4]

• Use neutral alumina (B75360): As an alternative stationary phase, neutral alumina is less acidic and can be used for the chromatography of acid-sensitive compounds.[4]

• Avoid acidic eluents: Ensure that the solvent system used for chromatography is not acidic.

Q3: I am struggling to separate my desired ether product from the unreacted Benzyl 2-bromoethyl ether by column chromatography. What solvent systems are recommended?

For separating non-polar to moderately polar compounds like benzyl ether derivatives, a gradient elution with a mixture of a non-polar and a polar solvent is typically effective.[5] Good starting points for solvent systems (eluents) for silica gel chromatography are:

• Hexanes/Ethyl Acetate: Start with a low polarity mixture (e.g., 95:5 or 90:10 hexanes:ethyl acetate) and gradually increase the proportion of ethyl acetate.[3][5]

• Petroleum Ether/Ethyl Acetate: Similar to hexanes/ethyl acetate, this is a very common and effective solvent system.[6]

• Dichloromethane (B109758)/Hexanes: This system can also provide good separation for aromatic compounds.

To optimize the separation, it is crucial to first perform thin-layer chromatography (TLC) with various solvent ratios to find the system that provides the best separation between your product and the impurities. An Rf value of 0.2-0.4 for the desired compound on TLC is often ideal for good separation on a column.[4]

Q4: I am trying to recrystallize my solid product, but it is "oiling out" instead of forming crystals. What should I do?

"Oiling out" during recrystallization typically occurs when the compound is impure or the chosen solvent is not suitable.[4] Here are some troubleshooting steps:

• Pre-purify your compound: If the crude product is significantly impure, consider a preliminary purification by column chromatography to remove the bulk of the impurities before attempting recrystallization.[4]

• Change the solvent system: Experiment with different solvents or solvent pairs. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For benzyl ether derivatives, common solvent systems include ethanol (B145695)/water, methanol/water, or a mixture of a good solvent (like dichloromethane or ethyl acetate) and a poor solvent (like hexanes or pentane).[4][7]

• Induce crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the liquid-air interface.

  • Seeding: Add a tiny crystal of the pure product to the cooled solution to initiate crystal growth.[4]

  • Slow cooling: Allow the solution to cool down to room temperature slowly before placing it in an ice bath.

Q5: During the aqueous workup of my reaction, a persistent emulsion has formed. How can I break it?

Emulsion formation is a common issue in liquid-liquid extractions. To break an emulsion, you can try the following:

• Add brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to break the emulsion.[8]

• Filter through Celite: Filtering the emulsified mixture through a pad of Celite can sometimes help to separate the layers.

• Gentle swirling: Instead of vigorous shaking, gently swirl or invert the separatory funnel multiple times.

• Centrifugation: If the volume is small, centrifuging the mixture can effectively separate the layers.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues during the purification of products derived from Benzyl 2-bromoethyl ether.

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Caption: Troubleshooting workflow for purification of benzyl ether derivatives.

Quantitative Data Summary

Table 1: Common Solvent Systems for Column Chromatography of Benzyl Ether Derivatives on Silica Gel

Solvent System (v/v)	Polarity	Typical Application
Hexanes / Ethyl Acetate (95:5 to 70:30)	Low to Medium	Eluting non-polar to moderately polar benzyl ether products.[3][5]
Petroleum Ether / Ethyl Acetate (98:2 to 80:20)	Low to Medium	General purpose separation of benzyl ether derivatives.[5]
Dichloromethane / Hexanes (10:90 to 50:50)	Low to Medium	Good for compounds with aromatic rings, provides different selectivity.
Methanol / Dichloromethane (1:99 to 5:95)	Medium to High	For more polar derivatives of benzyl ethers.

Table 2: Common Solvents for Recrystallization of Benzyl Ether Derivatives

Solvent / Solvent Pair	Comments
Ethanol / Water	Good for moderately polar solids. Dissolve in hot ethanol and add water until cloudy.[7]
Methanol / Water	Similar to ethanol/water, suitable for compounds soluble in methanol.[9]
Dichloromethane / Hexanes	Dissolve in a minimum of hot dichloromethane, then add hexanes to induce crystallization.[4]
Ethyl Acetate / Hexanes	A versatile solvent pair for a wide range of polarities.[10]
Toluene	Can be effective for aromatic compounds that crystallize well.[7]
Acetonitrile	Good for compounds containing multiple aromatic rings.[7]

Experimental Protocols

Protocol 1: General Aqueous Workup

This protocol is a standard procedure to remove water-soluble impurities after a Williamson ether synthesis.

• Quenching: Cool the reaction mixture to room temperature and slowly quench by adding water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction: Transfer the mixture to a separatory funnel and add an appropriate organic solvent (e.g., diethyl ether, ethyl acetate).[3] Extract the aqueous layer two to three times with the organic solvent.

• Washing: Combine the organic layers and wash sequentially with:

  • Water, to remove water-soluble byproducts.

  • Saturated aqueous sodium bicarbonate solution, if the reaction was conducted under acidic conditions or to neutralize any acidic byproducts.

  • Brine (saturated aqueous NaCl solution), to remove residual water from the organic layer and help break any emulsions.[8]

• Drying: Dry the organic layer over an anhydrous drying agent such as sodium sulfate (B86663) or magnesium sulfate.

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Purification by Column Chromatography

This protocol describes the purification of a crude product using silica gel column chromatography.

• TLC Analysis: Determine the optimal eluent system by running TLC plates with different solvent ratios. Aim for an Rf value of 0.2-0.4 for your product.[4]

• Column Packing:

  • Prepare a slurry of silica gel in the initial, low-polarity eluent.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

  • Add a layer of sand on top of the silica gel.[4]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent.

  • Carefully load the sample onto the top of the column.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and adding the resulting powder to the top of the column.[4]

• Elution: Begin eluting with the low-polarity solvent system, collecting fractions. Gradually increase the polarity of the eluent to elute your product and then any more polar impurities.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

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start [label="Crude Reaction Mixture", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; workup [label="Aqueous Workup\n(Extraction & Washing)"]; drying [label="Drying of Organic Layer\n(e.g., Na2SO4)"]; concentration [label="Solvent Removal\n(Rotary Evaporator)"]; crude_product [label="Crude Product"]; purification_choice [label="Purification Method?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; chromatography [label="Column Chromatography"]; recrystallization [label="Recrystallization"]; analysis [label="Purity Analysis\n(TLC, NMR, etc.)"]; pure_product [label="Pure Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> workup; workup -> drying; drying -> concentration; concentration -> crude_product; crude_product -> purification_choice; purification_choice -> chromatography [label="Liquid or Impure Solid"]; purification_choice -> recrystallization [label="Solid"]; chromatography -> analysis; recrystallization -> analysis; analysis -> pure_product; }

Caption: General experimental workflow for the purification of organic compounds.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. Benzyl 2-bromoethyl ether | 1462-37-9 [chemicalbook.com]
• 7. m.youtube.com [m.youtube.com]
• 8. columbia.edu [columbia.edu]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. reddit.com [reddit.com]

Technical Support Center: Managing Elimination Byproducts

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you manage the formation of elimination byproducts in your chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the competition between elimination and substitution reactions?

A1: The outcome of the competition between elimination and substitution reactions is primarily determined by four key factors: the structure of the substrate, the nature of the base/nucleophile, the reaction temperature, and the choice of solvent.[1][2][3] Generally, tertiary substrates favor elimination, while primary substrates favor substitution.[3] Strong, sterically hindered bases, high temperatures, and less polar solvents tend to promote elimination reactions.[4][5]

Q2: How does temperature affect the ratio of elimination to substitution products?

A2: Increasing the reaction temperature generally favors elimination over substitution.[6][7][8] This is because elimination reactions typically have a higher activation energy and result in an increase in the number of molecules in the products, leading to a positive entropy change (ΔS). According to the Gibbs free energy equation (ΔG = ΔH - TΔS), a higher temperature (T) makes the -TΔS term more negative, thus favoring the elimination pathway. For instance, the solvolysis of 2-bromobutane (B33332) with sodium ethoxide in ethanol (B145695) yields 82% alkene at 25°C, which increases to 91.4% at 80°C.[7]

Q3: When should I be concerned about carbocation rearrangements in elimination reactions?

A3: Carbocation rearrangements are a potential issue in E1 reactions, which proceed through a carbocation intermediate.[9] If the initially formed carbocation can rearrange to a more stable carbocation (e.g., a secondary carbocation rearranging to a tertiary one via a hydride or alkyl shift), a mixture of alkene products may be formed. E2 reactions, which are concerted, do not involve a carbocation intermediate and are therefore not susceptible to rearrangements.

Q4: What is the difference between Zaitsev's and Hofmann's rule in elimination reactions?

A4: Zaitsev's rule states that in an elimination reaction, the more substituted (and generally more stable) alkene will be the major product. This is often the case with small, strong bases. Hofmann's rule, on the other hand, predicts that the least substituted alkene will be the major product. This outcome is typically observed when using a bulky, sterically hindered base, which preferentially abstracts the more accessible, less sterically hindered proton.

Q5: How can I analytically quantify the ratio of elimination to substitution byproducts?

A5: The ratio of elimination to substitution byproducts can be determined using various analytical techniques. Gas chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are commonly used to separate the different products. The identity of each product can be confirmed by techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[10] Quantitative analysis is then performed by comparing the peak areas in the chromatogram, often using an internal standard for calibration.

Troubleshooting Guides

Problem 1: An unexpectedly high yield of an elimination byproduct is observed in my substitution reaction.

Possible Cause	Troubleshooting Step
High Reaction Temperature	Lower the reaction temperature. Substitution reactions are generally favored at lower temperatures.[6][8]
Strongly Basic Nucleophile	If possible, switch to a less basic nucleophile with similar nucleophilicity. Strong bases favor elimination.[4][11]
Sterically Hindered Substrate	For secondary and tertiary substrates, elimination is often a significant side reaction.[3] Consider if a different synthetic route that avoids this step is feasible.
Solvent Choice	Polar aprotic solvents (e.g., DMSO, DMF) can favor SN2 reactions over E2.[11] If using a protic solvent, it may be promoting E1 pathways.

Problem 2: My desired elimination reaction is proceeding slowly or not at all.

Possible Cause	Troubleshooting Step
Weak Base	Use a stronger base. E2 reactions require a strong base to deprotonate the beta-carbon.[12]
Low Temperature	Increase the reaction temperature. Elimination reactions often require heating to overcome the activation energy barrier.[6][7]
Poor Leaving Group	Ensure you are using a good leaving group. The leaving group ability follows the trend: I > Br > Cl > F.[13]
Stereoelectronic Effects (E2)	For an E2 reaction to occur, the beta-hydrogen and the leaving group must be in an anti-periplanar conformation. In cyclic systems, this conformational requirement can be a limiting factor.

Problem 3: A mixture of alkene isomers (regioisomers or stereoisomers) is being formed.

Possible Cause	Troubleshooting Step
Multiple Beta-Hydrogens	To favor the Zaitsev product (more substituted alkene), use a small, strong base (e.g., NaOEt). To favor the Hofmann product (less substituted alkene), use a bulky, sterically hindered base (e.g., t-BuOK).
E1 Mechanism	E1 reactions often lead to a mixture of products due to the planar nature of the carbocation intermediate and potential rearrangements. If possible, switch to E2 conditions (strong base) for better stereochemical control.
Non-stereospecific Base	The choice of base can influence the stereochemical outcome. For instance, certain non-coordinating bases might favor the formation of the trans (E) alkene.

Data Presentation

Table 1: Effect of Temperature on the Product Distribution of 2-Bromobutane with NaOEt in Ethanol

Temperature (°C)	% Elimination (Alkene)	% Substitution (Ether)
25	82	18
80	91.4	8.6

Data adapted from a study on the effect of temperature on SN1/E1 and SN2/E2 reactions.[7]

Table 2: Influence of Base Strength and Substrate Structure on Reaction Outcome

Substrate	Base	Solvent	% E2	% SN2
Isopropyl Bromide	NaOH	Ethanol/Water	79	21
1-Bromopropane	NaOEt	Ethanol	Minor	Major
tert-Butyl Bromide	NaOEt	Ethanol	~100	0

This table summarizes general trends for substitution and elimination reactions.[11]

Experimental Protocols

Protocol 1: Minimizing Elimination in a Nucleophilic Substitution Reaction (SN2)

Objective: To favor the substitution product over the elimination byproduct for a secondary alkyl halide.

Materials:

• Secondary alkyl halide (e.g., 2-bromopentane)

• Weakly basic, good nucleophile (e.g., Sodium Azide, NaN3)

• Polar aprotic solvent (e.g., Dimethylformamide, DMF)

• Round-bottom flask, magnetic stirrer, condenser, and heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Set up the reaction apparatus under an inert atmosphere to prevent side reactions with atmospheric moisture.

• Dissolve the secondary alkyl halide in the polar aprotic solvent (DMF) in the round-bottom flask.

• Add the weakly basic nucleophile (NaN3) to the solution. A slight excess of the nucleophile may be used.

• Maintain the reaction at a low to moderate temperature (e.g., room temperature to 50°C). Avoid excessive heating, which favors elimination.[6]

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography to separate the desired substitution product from any minor elimination byproducts.

Protocol 2: Promoting a Regioselective Elimination Reaction (E2)

Objective: To selectively form the Hofmann elimination product (less substituted alkene).

Materials:

• Alkyl halide with multiple beta-hydrogens (e.g., 2-bromo-2-methylbutane)

• Bulky, sterically hindered base (e.g., Potassium tert-butoxide, t-BuOK)

• Aprotic solvent (e.g., Tetrahydrofuran, THF)

• Round-bottom flask, magnetic stirrer, condenser, and heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Set up the reaction apparatus under an inert atmosphere.

• Dissolve the alkyl halide in the aprotic solvent (THF) in the round-bottom flask.

• In a separate flask, dissolve the bulky base (t-BuOK) in the same solvent.

• Slowly add the base solution to the alkyl halide solution at a controlled temperature (e.g., 0°C to room temperature).

• After the addition is complete, the reaction may be gently heated to ensure completion, as determined by TLC or GC analysis.

• Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (NH4Cl).

• Extract the product with an organic solvent, wash the organic layer, dry, and concentrate.

• Analyze the product mixture by GC or NMR to determine the ratio of Hofmann to Zaitsev products.

Mandatory Visualizations

Caption: Factors influencing the competition between elimination and substitution reactions.

Caption: A general workflow for troubleshooting unexpected byproduct formation.

References

• 1. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. quora.com [quora.com]
• 5. Ch 8 : Substitution or Elimination ? [chem.ucalgary.ca]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. organic chemistry - Why substitution and elimination reactions are favored respectively at lower and higher temperature? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. plutusias.com [plutusias.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Impact of solvent choice on the reactivity of Benzyl 2-bromoethyl ether

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Benzyl 2-bromoethyl ether. The content focuses on the critical impact of solvent choice on the reactivity of this compound in nucleophilic substitution reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for Benzyl 2-bromoethyl ether with nucleophiles?

A1: Benzyl 2-bromoethyl ether typically reacts with nucleophiles via an S(_N)2 (bimolecular nucleophilic substitution) mechanism.[1][2] This is because the primary bromide is a good leaving group, and the benzylic carbon is susceptible to backside attack by a nucleophile.[1]

Q2: How does the choice of solvent affect the rate of S(_N)2 reactions with Benzyl 2-bromoethyl ether?

A2: The solvent plays a crucial role in determining the rate of S(_N)2 reactions. Polar aprotic solvents, such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and acetonitrile (B52724), are generally preferred as they can significantly accelerate the reaction rate.[2] In contrast, polar protic solvents, like water, methanol, and ethanol, tend to slow down S(_N)2 reactions.

Q3: Why do polar aprotic solvents accelerate S(_N)2 reactions?

A3: Polar aprotic solvents can solvate the counter-ion (cation) of the nucleophile, leaving the anionic nucleophile "naked" and more reactive.[2] This increased nucleophilicity leads to a faster reaction rate.

Q4: Why do polar protic solvents hinder S(_N)2 reactions?

A4: Polar protic solvents have acidic protons that can form hydrogen bonds with the nucleophile. This creates a "solvent cage" around the nucleophile, stabilizing it and making it less available to attack the electrophilic carbon of the Benzyl 2-bromoethyl ether.[2] This stabilization of the nucleophile increases the activation energy of the reaction, thus slowing it down.

Q5: Can Benzyl 2-bromoethyl ether undergo elimination reactions?

A5: While S(_N)2 is the predominant pathway, elimination reactions (E2) can become a competing side reaction, especially with sterically hindered or strongly basic nucleophiles.[2] The choice of solvent can also influence the ratio of substitution to elimination products.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Slow or no reaction	Use of a polar protic solvent (e.g., ethanol, methanol).	Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile to enhance nucleophilicity.
Weak nucleophile.	Consider using a stronger, less sterically hindered nucleophile.
Low reaction temperature.	Gently heating the reaction mixture can increase the reaction rate. Monitor for potential side reactions at higher temperatures.
Low yield of the desired product	Competing elimination (E2) side reaction.	Use a less basic nucleophile if possible. Polar aprotic solvents generally favor S(N)2 over E2.
Decomposition of starting material or product.	Ensure anhydrous reaction conditions and consider running the reaction under an inert atmosphere (e.g., nitrogen or argon).
Formation of multiple products	Solvolysis by a protic solvent.	If using a protic solvent, the solvent itself can act as a nucleophile, leading to undesired byproducts. Switching to a polar aprotic solvent will prevent this.
Competing C-alkylation and O-alkylation.	The choice of solvent can significantly impact the regioselectivity. For instance, in Williamson ether synthesis, acetonitrile has been shown to favor O-alkylation over C-alkylation compared to methanol.

Quantitative Data on Solvent Effects

The choice of solvent can have a dramatic impact on the product distribution in reactions involving ambident nucleophiles. The following table, based on a study of the Williamson ether synthesis, illustrates the effect of solvent on the ratio of O-alkylation to C-alkylation products. While this data is not for Benzyl 2-bromoethyl ether specifically, it provides a strong indication of the profound influence of the solvent.

Solvent	Dielectric Constant (ε)	Solvent Type	O-alkylation : C-alkylation Ratio	Reference
Acetonitrile	37.5	Polar Aprotic	97 : 3
Methanol	32.7	Polar Protic	72 : 28

Experimental Protocols

General Protocol for Nucleophilic Substitution of Benzyl 2-bromoethyl ether (S(_N)2)

This protocol provides a general procedure for the reaction of Benzyl 2-bromoethyl ether with a generic nucleophile (Nu()) in a polar aprotic solvent.

Materials:

• Benzyl 2-bromoethyl ether

• Nucleophile (e.g., sodium azide, sodium phenoxide) (1.1 - 1.5 equivalents)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO, acetonitrile)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Diethyl ether or ethyl acetate (B1210297) for extraction

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser (if heating)

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the nucleophile and the anhydrous polar aprotic solvent.

• Stir the mixture until the nucleophile is completely dissolved.

• Slowly add Benzyl 2-bromoethyl ether (1.0 equivalent) to the solution at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the organic phase under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by flash column chromatography if necessary.

Visualizations

Caption: Logical relationship of solvent choice on S(_N)2 reactivity.

Caption: Troubleshooting workflow for slow or low-yield reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. jk-sci.com [jk-sci.com]

Technical Support Center: Scaling Up Reactions with Benzyl 2-bromoethyl ether

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up reactions involving Benzyl (B1604629) 2-bromoethyl ether from the laboratory to the pilot plant.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling Benzyl 2-bromoethyl ether at a pilot plant scale?

A1: Benzyl 2-bromoethyl ether is harmful if swallowed and can cause skin and eye irritation.[1][2][3] When scaling up, the primary safety concerns shift from handling small quantities to managing larger volumes, which introduces new risks. Key considerations include:

• Thermal Hazards: Although it has a high flash point of >113°C, large-scale reactions, especially exothermic ones, need careful thermal management to prevent runaway reactions.[2][4]

• Material Handling: Spills of larger quantities pose a greater risk. Ensure appropriate personal protective equipment (PPE), such as chemical-resistant gloves, safety goggles, and lab coats, is used.[3][4] The work area must be well-ventilated.

• Waste Disposal: Larger volumes of waste will be generated. Disposal must be in accordance with local, regional, and national regulations for hazardous waste.

Q2: We are observing a decrease in yield and an increase in impurities when scaling up our O-alkylation reaction with Benzyl 2-bromoethyl ether. What are the likely causes?

A2: This is a common issue when scaling up reactions.[5][6] Several factors could be responsible:

• Mixing Inefficiencies: In larger reactors, achieving the same level of mixing homogeneity as in a small flask is challenging. This can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions.

• Heat Transfer Limitations: The surface-area-to-volume ratio decreases significantly in larger vessels, making it harder to remove heat from exothermic reactions.[5] This can lead to an increase in reaction temperature and the formation of byproducts.

• Extended Reaction Times: At a larger scale, processes like reagent addition and work-up often take longer, which can lead to product degradation or the formation of more side products.[5]

Q3: Can the choice of base impact the scalability of reactions with Benzyl 2-bromoethyl ether?

A3: Absolutely. In a typical Williamson ether synthesis, the choice of base is critical. While strong bases like sodium hydride (NaH) are common in the lab, they can pose significant safety and handling challenges at the pilot plant scale. Consider using alternatives like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), which are solids and generally easier and safer to handle in large quantities.[7] The choice of a milder base might require adjusting the reaction temperature or time to achieve a comparable reaction rate.

Q4: How should I adjust my purification strategy when moving from the lab to a pilot plant?

A4: Flash chromatography, a common purification method in the lab, is often not practical for large-scale production. At the pilot plant scale, you should consider:

• Crystallization/Recrystallization: This is one of the most effective and scalable purification techniques for solid products.

• Distillation: If your product is a liquid with a suitable boiling point, distillation is an excellent option for purification at a larger scale. Benzyl 2-bromoethyl ether itself has a high boiling point (around 254-258.6°C at atmospheric pressure), which should be considered if it needs to be removed.[4][8][9]

• Liquid-Liquid Extraction: Optimizing your extraction procedure can significantly improve the purity of your crude product before final purification, reducing the burden on the final step.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	1. Insufficient mixing. 2. Reaction temperature too low. 3. Inadequate reaction time.	1. Increase stirrer speed; consider a different impeller design for better mixing. 2. Gradually increase the reaction temperature, monitoring for byproduct formation. 3. Extend the reaction time and monitor the reaction progress by an appropriate analytical method (e.g., HPLC, GC).
Low Yield of Desired Product	1. Poor heat transfer leading to side reactions. 2. Decomposition of product during extended work-up. 3. Inefficient phase transfer in heterogeneous reactions.	1. Slow down the addition of reagents to better control the exotherm. 2. Streamline the work-up procedure; consider quenching the reaction at a lower temperature. 3. If applicable, introduce a phase-transfer catalyst.
Formation of Impurities	1. Localized overheating or high concentration of reagents. 2. Presence of impurities in starting materials.	1. Improve mixing and control the rate of reagent addition. 2. Ensure the purity of starting materials meets the required specifications for the larger scale.
Difficult Product Isolation	1. Product is an oil when crystallization is expected. 2. Emulsion formation during extraction.	1. Screen different solvents or solvent mixtures for crystallization. 2. Add a small amount of brine to the aqueous layer to break the emulsion; adjust the pH if necessary.

Experimental Protocols: O-Alkylation of 4-Methoxyphenol (B1676288)

This section details a hypothetical protocol for the O-alkylation of 4-methoxyphenol with Benzyl 2-bromoethyl ether at both laboratory and pilot plant scales.

Reaction: 4-Methoxyphenol + Benzyl 2-bromoethyl ether → 1-(2-(Benzyloxy)ethoxy)-4-methoxybenzene

Laboratory Scale (10 g)

• Setup: A 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, a thermometer, and a nitrogen inlet.

• Reagents:

  • 4-Methoxyphenol: 10.0 g

  • Potassium Carbonate (K₂CO₃), fine powder: 16.7 g

  • Benzyl 2-bromoethyl ether: 18.6 g

  • Acetone (B3395972): 150 mL

• Procedure: a. Charge the flask with 4-methoxyphenol, potassium carbonate, and acetone. b. Stir the mixture under a nitrogen atmosphere. c. Add Benzyl 2-bromoethyl ether dropwise over 15 minutes. d. Heat the reaction mixture to reflux (approx. 56°C) and maintain for 8 hours. e. Monitor the reaction by TLC or GC. f. After completion, cool the mixture to room temperature. g. Filter off the potassium carbonate and wash the solid with acetone. h. Concentrate the filtrate under reduced pressure. i. Dissolve the residue in ethyl acetate (B1210297) and wash with water and brine. j. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product. k. Purify by flash column chromatography.

Pilot Plant Scale (10 kg)

• Setup: A 200 L glass-lined reactor equipped with a mechanical overhead stirrer (anchor or turbine type), a heating/cooling jacket, a condenser, a temperature probe, and a nitrogen inlet.

• Reagents:

  • 4-Methoxyphenol: 10.0 kg

  • Potassium Carbonate (K₂CO₃), fine powder: 16.7 kg

  • Benzyl 2-bromoethyl ether: 18.6 kg

  • Acetone: 150 L

• Procedure: a. Charge the reactor with 4-methoxyphenol, potassium carbonate, and acetone under a nitrogen blanket. b. Start the agitator at a moderate speed (e.g., 100-150 RPM). c. Add Benzyl 2-bromoethyl ether via a metering pump over 2-3 hours, monitoring the internal temperature. d. Heat the reactor contents to reflux (approx. 56°C) using the jacket and maintain for 12-16 hours. e. Monitor the reaction by HPLC. f. Once complete, cool the reactor contents to 20-25°C. g. Transfer the slurry to a filter press to remove the potassium carbonate. Wash the filter cake with acetone. h. Transfer the filtrate to a larger reactor and distill off the acetone under atmospheric pressure, followed by vacuum. i. Add ethyl acetate and water to the residue for extraction. Separate the layers. j. Wash the organic layer with water and brine. k. Dry the organic layer by azeotropic distillation. l. Cool the solution to 0-5°C to induce crystallization. m. Isolate the product by centrifugation and dry under vacuum.

Visualizations

Caption: Troubleshooting workflow for low product yield.

Caption: Key decision points in the scale-up process.

References

• 1. CAS 1462-37-9: benzyl 2-bromoethyl ether | CymitQuimica [cymitquimica.com]
• 2. ベンジル2-ブロモエチルエーテル 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. Benzyl 2-bromoethyl ether 97 1462-37-9 [sigmaaldrich.com]
• 5. sdlookchem.com [sdlookchem.com]
• 6. neulandlabs.com [neulandlabs.com]
• 7. researchgate.net [researchgate.net]
• 8. BENZYL 2-BROMOETHYL ETHER｜lookchem [lookchem.com]
• 9. Benzyl 2-bromoethyl ether | 1462-37-9 [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to Benzyl Protecting Agents: Benzyl Bromide vs. Benzyl 2-bromoethyl ether

In the realm of multi-step organic synthesis, the judicious selection of protecting groups is paramount for the successful transformation of complex molecules. For researchers, scientists, and professionals in drug development, the benzyl (B1604629) group is a cornerstone for the protection of hydroxyl and amine functionalities due to its general stability and versatile deprotection methods. Benzyl bromide has long been the reagent of choice for introducing this stalwart protector. This guide provides a comprehensive comparison between the well-established benzyl bromide and the less-common Benzyl 2-bromoethyl ether as protecting agents for alcohols.

Introduction to Benzyl Protecting Groups

The benzyl (Bn) ether is a widely utilized protecting group for alcohols, prized for its stability across a broad spectrum of reaction conditions, including acidic and basic media. Its removal, typically via catalytic hydrogenolysis, offers a mild and efficient deprotection strategy.

Benzyl bromide (BnBr) is a highly reactive electrophile commonly employed for the benzylation of alcohols. The reaction generally proceeds via a Williamson ether synthesis, where an alkoxide, formed by deprotonating the alcohol with a base, attacks the benzylic carbon of benzyl bromide in an SN2 reaction.

Benzyl 2-bromoethyl ether , on the other hand, is a less conventional choice for a protecting agent. Structurally, it offers the core benzyl ether moiety but with a bromoethyl extension. While this reagent can be used to introduce a 2-(benzyloxy)ethyl protecting group, its application and advantages over the simple benzyl group are not well-documented in scientific literature. This guide will present the available data for both reagents and highlight the current understanding of their utility.

Quantitative Performance Data

A direct comparison of performance based on experimental data is challenging due to the limited information available for Benzyl 2-bromoethyl ether as a protecting agent. The following tables summarize typical reaction conditions for the protection of alcohols using benzyl bromide and illustrate the scarcity of analogous data for Benzyl 2-bromoethyl ether.

Table 1: Protection of Alcohols using Benzyl Bromide

Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Primary Alcohol	NaH	THF	0 to rt	4.5	98
Primary Alcohol	K₂CO₃	Acetone	Reflux	24	92
Secondary Alcohol	NaH	DMF	0 to rt	19	92
Phenol	K₂CO₃	DMF	rt	2	>95

Table 2: Protection of Alcohols using Benzyl 2-bromoethyl ether

No significant experimental data was found in the scientific literature for the systematic use of Benzyl 2-bromoethyl ether as a protecting agent for alcohols, including reaction conditions and yields.

Experimental Protocols

Protocol 1: Protection of a Primary Alcohol using Benzyl Bromide

Objective: To protect a primary alcohol as its benzyl ether.

Materials:

• Primary alcohol (1.0 equiv)

• Sodium hydride (NaH, 1.2 equiv, 60% dispersion in mineral oil)

• Benzyl bromide (BnBr, 1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

Procedure:

• To a solution of the primary alcohol in anhydrous THF at 0 °C under an inert atmosphere, add sodium hydride portion-wise.

• Stir the resulting suspension at 0 °C for 30 minutes.

• Add benzyl bromide dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the desired benzyl ether.

Protocol 2: Deprotection of a Benzyl Ether by Catalytic Hydrogenolysis

Objective: To deprotect a benzyl ether to reveal the free alcohol.

Materials:

• Benzyl ether (1.0 equiv)

• 10% Palladium on carbon (Pd/C, 10 mol % Pd)

• Methanol (B129727) or Ethanol (B145695)

• Hydrogen gas (H₂)

Procedure:

• Dissolve the benzyl ether in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add the Pd/C catalyst to the solution.

• Evacuate the flask and backfill with hydrogen gas (this is typically done using a balloon of hydrogen or a hydrogenation apparatus).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by TLC. Reaction times can vary from 1 to 24 hours.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the solvent.

• Concentrate the filtrate under reduced pressure to obtain the deprotected alcohol.

Comparison of Protecting Agent Characteristics

Feature	Benzyl Bromide (for Benzyl protection)	Benzyl 2-bromoethyl ether (for 2-(Benzyloxy)ethyl protection)
Reactivity	High, well-established SN2 reactivity.	Expected to be reactive, but less data is available. The ether oxygen may influence the reactivity of the benzylic position.
Stability of Protected Alcohol	Benzyl ethers are stable to a wide range of acidic and basic conditions, as well as many oxidizing and reducing agents.	The stability of the 2-(benzyloxy)ethyl ether is not well-documented. The bromoethyl group may be susceptible to elimination or substitution under certain conditions.
Deprotection Methods	- Catalytic hydrogenolysis (H₂/Pd-C)[1] - Strong acids (e.g., HBr, BCl₃) - Oxidative cleavage (e.g., DDQ, ozone)[2]	- The benzyl ether portion can likely be cleaved by standard methods (e.g., hydrogenolysis). - The bromoethyl moiety could potentially allow for alternative deprotection strategies, such as elimination or intramolecular cyclization, but this is speculative without experimental evidence.
Safety	Lachrymator and irritant.[3][4]	Expected to be an irritant.

Logical Comparison Workflow

The following diagram illustrates the decision-making process and comparison points when selecting between benzyl bromide and Benzyl 2-bromoethyl ether as a protecting agent.

Caption: Comparative workflow for selecting a benzylating agent.

Discussion and Conclusion

The extensive body of literature on benzyl bromide solidifies its position as a reliable and versatile reagent for the protection of alcohols. The stability of the resulting benzyl ether is well-understood, and a variety of robust deprotection protocols are available, allowing for its strategic use in complex syntheses.

In stark contrast, Benzyl 2-bromoethyl ether appears to be a seldom-used reagent for alcohol protection. The lack of available experimental data regarding its application for this purpose—including reaction conditions, yields, and the stability of the protected alcohol—makes it a high-risk choice for routine synthetic work.

Theoretically, the 2-(benzyloxy)ethyl group introduced by Benzyl 2-bromoethyl ether could offer unique reactivity. The presence of the bromine atom on the ethyl chain might open avenues for alternative deprotection strategies not available to the simple benzyl group, such as an elimination reaction or an intramolecular cyclization to release the alcohol. However, without empirical evidence, these remain speculative possibilities.

Recommendation: For researchers requiring a dependable and well-characterized method for alcohol protection, benzyl bromide remains the superior choice. The use of Benzyl 2-bromoethyl ether as a protecting agent would necessitate significant preliminary investigation to establish reliable protocols for both the protection and deprotection steps and to characterize the stability of the resulting ether. While it may hold potential for novel synthetic strategies, it is not a direct substitute for the well-established utility of benzyl bromide.

References

• 1. Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Quantitative Analysis of Benzyl 2-bromoethyl ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of Benzyl 2-bromoethyl ether, a key intermediate in pharmaceutical synthesis. The selection of an appropriate analytical technique is critical for ensuring the quality, safety, and efficacy of the final drug product. This document outlines and contrasts three prevalent analytical techniques: Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography with UV Detection (HPLC-UV), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Comparison of Analytical Methods

The following tables summarize the key performance characteristics of GC-FID, HPLC-UV, and qNMR for the quantification of Benzyl 2-bromoethyl ether. The data presented is based on typical validation parameters for the analysis of structurally similar organic compounds and serves as a comparative benchmark.

Table 1: Comparison of Quantitative Performance Parameters

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative NMR (qNMR)
Limit of Detection (LOD)	1 - 10 µg/mL	0.1 - 2 µg/mL	10 - 100 µg/mL
Limit of Quantification (LOQ)	5 - 30 µg/mL	0.5 - 7 µg/mL	50 - 300 µg/mL
Linearity (R²)	> 0.999	> 0.999	> 0.999
Accuracy (% Recovery)	98 - 102%	98 - 102%	99 - 101%
Precision (% RSD)	< 2%	< 2%	< 1%

Table 2: Comparison of Methodological Characteristics

Feature	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative NMR (qNMR)
Principle	Separation based on volatility and polarity	Separation based on polarity	Signal intensity proportional to the number of nuclei
Sample Volatility	Required	Not required	Not required
Sample Preparation	Simple dilution	Dilution, filtration	Precise weighing and dissolution
Analysis Time	~15 - 30 minutes	~10 - 20 minutes	~5 - 15 minutes per sample
Instrumentation Cost	Moderate	Moderate to High	High
Primary Standard Requirement	Required	Required	Required (Internal Standard)
Structural Information	No	No	Yes

Experimental Protocols

Detailed experimental protocols for each of the discussed analytical methods are provided below. These are model protocols and may require optimization for specific laboratory conditions and instrumentation.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is well-suited for the analysis of volatile compounds like Benzyl 2-bromoethyl ether.

Instrumentation: Gas chromatograph equipped with a split/splitless injector and a flame ionization detector.

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Sample Preparation:

• Prepare a stock solution of Benzyl 2-bromoethyl ether (1 mg/mL) in a suitable solvent such as dichloromethane (B109758) or ethyl acetate.

• Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 10 µg/mL to 500 µg/mL.

• Prepare the sample for analysis by accurately weighing and dissolving it in the chosen solvent to achieve a concentration within the calibration range.

Data Analysis: Quantification is performed using an external standard calibration curve by plotting the peak area of Benzyl 2-bromoethyl ether against its concentration.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is a versatile alternative, particularly for less volatile impurities that may be present.

Instrumentation: HPLC system with a quaternary or binary pump, an autosampler, a column oven, and a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of Benzyl 2-bromoethyl ether (1 mg/mL) in the mobile phase.

• Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 200 µg/mL.

• Prepare the sample for analysis by accurately weighing and dissolving it in the mobile phase to a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

Data Analysis: Quantification is based on an external standard calibration curve generated by plotting the peak area of Benzyl 2-bromoethyl ether against its concentration.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary ratio method of measurement that provides a direct quantification without the need for a specific reference standard of the analyte.

Instrumentation: NMR spectrometer (e.g., 400 MHz or higher) equipped with a suitable probe.

• Internal Standard: A certified reference material with a known purity and a signal that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Solvent: A deuterated solvent in which both the analyte and the internal standard are fully soluble (e.g., Chloroform-d, DMSO-d6).

• Acquisition Parameters:

  • Pulse angle: 90°.

  • Relaxation delay (d1): ≥ 5 x T1 (longest relaxation time of analyte and internal standard protons).

  • Number of scans: Sufficient to achieve a signal-to-noise ratio of >150 for the signals of interest.

Sample Preparation:

• Accurately weigh a specific amount of the Benzyl 2-bromoethyl ether sample into a vial.

• Accurately weigh a specific amount of the internal standard into the same vial.

• Dissolve the mixture in a precise volume of the deuterated solvent.

• Transfer the solution to an NMR tube.

Data Analysis: The concentration of the analyte is calculated using the following equation:

Purity_analyte = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• Purity = Purity of the standard

Visualizing the Analytical Workflow

The following diagram illustrates a generalized workflow for the quantitative analysis of Benzyl 2-bromoethyl ether.

Caption: General analytical workflow.

Conclusion

The choice of analytical method for the quantification of Benzyl 2-bromoethyl ether depends on several factors including the required sensitivity, the nature of the sample matrix, available instrumentation, and the specific goals of the analysis.

• GC-FID is a robust and cost-effective method for routine quality control of this volatile compound.

• HPLC-UV offers greater versatility, especially when analyzing samples that may contain non-volatile impurities.

• qNMR serves as a powerful, primary method for accurate purity assessment and the certification of reference materials, providing structural confirmation as an added benefit.

For drug development professionals, a combination of these techniques may be employed throughout the development lifecycle. For instance, HPLC and GC methods are often used for routine analysis and stability studies, while qNMR can be invaluable for the characterization of reference standards and for resolving discrepancies between other methods.

A Comparative Guide to HPLC and GC-MS Analysis for Reactions Involving Benzyl 2-bromoethyl ether

For researchers, scientists, and professionals in drug development, the accurate analysis of chemical reactions is paramount. When synthesizing molecules involving Benzyl (B1604629) 2-bromoethyl ether, choosing the appropriate analytical technique is crucial for monitoring reaction progress, identifying byproducts, and quantifying yields. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for this purpose, complete with detailed experimental protocols and performance data to support your selection.

At a Glance: HPLC vs. GC-MS for Benzyl 2-bromoethyl ether Analysis

Feature	HPLC	GC-MS
Principle	Separation based on polarity and interaction with stationary and mobile phases.	Separation based on volatility and boiling point, with mass-based detection.
Applicability	Well-suited for a wide range of compounds, including non-volatile and thermally sensitive molecules.	Ideal for volatile and semi-volatile compounds that can be vaporized without decomposition.
Sample Preparation	Typically involves dissolving the sample in a suitable solvent.	May require derivatization for non-volatile compounds; direct injection for volatile samples.
Sensitivity	Dependent on the detector (e.g., UV, DAD), generally in the ppm to ppb range.	High sensitivity, especially with selected ion monitoring (SIM), often reaching ppb to ppt (B1677978) levels.
Compound Identification	Based on retention time compared to standards. Diode-array detectors can provide UV-Vis spectra for preliminary identification.	Provides a mass spectrum, which acts as a chemical fingerprint for confident compound identification by matching against libraries.
Typical Run Time	10 - 30 minutes	15 - 45 minutes

Quantitative Performance Comparison

The following tables summarize expected quantitative data for the analysis of Benzyl 2-bromoethyl ether and related reactants or products. Please note that these values are estimates based on the analysis of structurally similar compounds and may vary depending on the specific instrumentation and experimental conditions.

Table 1: HPLC Performance Data (Estimated)

Analyte	Retention Time (min)	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)	Linearity (r²)
Benzyl alcohol	~2.5	0.5	1.5	>0.999
Benzyl 2-bromoethyl ether	~7.8	1.0	3.0	>0.999
Related Byproduct (e.g., dibenzyl ether)	~12.1	1.5	4.5	>0.998

Table 2: GC-MS Performance Data (Estimated)

Analyte	Retention Time (min)	Limit of Detection (LOD) (ng/mL)	Limit of Quantitation (LOQ) (ng/mL)	Linearity (r²)
Benzyl alcohol	~5.2	10	30	>0.999
Benzyl 2-bromoethyl ether	~12.5	5	15	>0.999
Related Byproduct (e.g., 2-bromoethanol)	~3.8	20	60	>0.998

Experimental Protocols

Detailed methodologies for both HPLC and GC-MS analysis are provided below. These protocols are starting points and may require optimization for your specific reaction mixture and analytical instrumentation.

HPLC-UV Method

Objective: To monitor the consumption of starting materials and the formation of Benzyl 2-bromoethyl ether.

Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD)

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Autosampler

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Methanol (B129727) (for sample preparation)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of 70:30 (v/v) acetonitrile and water. Degas the mobile phase before use.

• Standard Preparation:

  • Prepare a stock solution of Benzyl 2-bromoethyl ether (1 mg/mL) in methanol.

  • Prepare a series of calibration standards by diluting the stock solution with the mobile phase to concentrations ranging from 1 to 100 µg/mL.

  • Prepare standards for other reactants (e.g., benzyl alcohol) in a similar manner.

• Sample Preparation:

  • Withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.

  • Quench the reaction if necessary.

  • Dilute the aliquot with methanol in a volumetric flask to a suitable concentration.

  • Filter the diluted sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm (or scan with DAD for optimal wavelength)

  • Run Time: 20 minutes

• Data Analysis:

  • Identify the peaks of interest by comparing their retention times with those of the standards.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Quantify the analytes in the reaction sample using the calibration curve.

GC-MS Method

Objective: To identify and quantify Benzyl 2-bromoethyl ether and potential volatile byproducts.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Autosampler

Reagents:

• Helium (carrier gas, 99.999% purity)

• Dichloromethane (B109758) (for sample preparation)

Procedure:

• Standard Preparation:

  • Prepare a stock solution of Benzyl 2-bromoethyl ether (1 mg/mL) in dichloromethane.

  • Prepare a series of calibration standards by diluting the stock solution with dichloromethane to concentrations ranging from 0.1 to 50 µg/mL.

• Sample Preparation:

  • Withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.

  • Quench the reaction if necessary.

  • Dilute the aliquot with dichloromethane in a volumetric flask.

  • Filter the diluted sample through a 0.45 µm syringe filter into a GC vial.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 20:1)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 280 °C

    • Hold at 280 °C for 5 minutes

  • Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Scan Range: 40-400 amu

• Data Analysis:

  • Identify the compounds by comparing their retention times and mass spectra with those of standards and reference libraries (e.g., NIST).

  • For quantification, create a calibration curve by plotting the peak area of a characteristic ion versus the concentration of the standards.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for analyzing a chemical reaction involving Benzyl 2-bromoethyl ether using either HPLC or GC-MS.

Caption: Workflow for reaction analysis using HPLC and GC-MS.

Conclusion

Both HPLC and GC-MS are powerful techniques for the analysis of reactions involving Benzyl 2-bromoethyl ether. The choice between them will depend on the specific goals of the analysis. HPLC is a versatile and robust method for routine monitoring of reaction progress and quantification of the main components. GC-MS, with its superior sensitivity and definitive identification capabilities, excels at detecting and identifying trace impurities and byproducts. For comprehensive analysis, a combination of both techniques may be the most effective approach. The provided protocols and data serve as a foundation for developing and validating analytical methods tailored to your specific research and development needs.

Comparative Kinetic Analysis of Benzyl 2-bromoethyl ether in Etherification Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction kinetics of Benzyl (B1604629) 2-bromoethyl ether as an alkylating agent in etherification reactions. Its performance is evaluated against other common alkylating agents, supported by established principles of reaction kinetics and available experimental data for analogous compounds. This document is intended to assist researchers in selecting appropriate reagents and optimizing reaction conditions for the synthesis of ether-containing molecules.

Introduction to Benzyl 2-bromoethyl ether in Etherification

Benzyl 2-bromoethyl ether is a bifunctional reagent containing a benzyl ether moiety and a primary alkyl bromide. The primary alkyl bromide functionality makes it a suitable substrate for bimolecular nucleophilic substitution (SN2) reactions, the cornerstone of the Williamson ether synthesis. In this reaction, an alkoxide or phenoxide nucleophile attacks the electrophilic carbon atom bearing the bromine, resulting in the formation of a new ether bond. The general reaction is depicted below:

R-O⁻ + Ph-CH₂-O-CH₂-CH₂-Br → R-O-CH₂-CH₂-O-CH₂-Ph + Br⁻

The presence of the benzyl ether group can influence the reactivity of the molecule and offers a potential site for subsequent chemical modification, such as debenzylation to reveal a primary alcohol.

Comparative Reactivity of Alkylating Agents

The reactivity of Benzyl 2-bromoethyl ether is best understood in the context of other alkylating agents commonly employed in etherification reactions. The rate of the SN2 reaction is highly dependent on the nature of the alkylating agent, specifically the steric hindrance at the reaction center and the nature of the leaving group.

Alkylating Agent	Structure	Relative Reactivity (vs. Benzyl 2-bromoethyl ether)	Key Characteristics
Benzyl 2-bromoethyl ether	Ph-CH₂-O-CH₂-CH₂-Br	Baseline	Primary bromide, subject to typical SN2 kinetics. The ether oxygen may have a minor electronic effect.
Ethyl bromide	CH₃-CH₂-Br	Similar	A simple primary alkyl bromide, expected to have a similar reaction rate under identical conditions.
Benzyl bromide	Ph-CH₂-Br	Higher	The benzylic position is activated towards SN2 displacement due to stabilization of the transition state by the adjacent phenyl ring.
2-Bromoethyl methyl ether	CH₃-O-CH₂-CH₂-Br	Similar	A close structural analog. Kinetic studies on this compound provide a good proxy for the reactivity of the bromoethyl moiety.
1-Bromobutane	CH₃-(CH₂)₃-Br	Similar	A standard primary alkyl bromide used for comparison in SN2 reactions.
Isopropyl bromide	(CH₃)₂-CH-Br	Lower	As a secondary alkyl halide, it is more sterically hindered, leading to a slower SN2 reaction rate and increased potential for elimination (E2) side reactions.
Ethyl iodide	CH₃-CH₂-I	Higher	Iodide is a better leaving group than bromide, resulting in a faster SN2 reaction rate.[1]
Ethyl chloride	CH₃-CH₂-Cl	Lower	Chloride is a poorer leaving group than bromide, leading to a slower SN2 reaction rate.[1]

Note: The relative reactivities are qualitative predictions based on established principles of SN2 reaction kinetics. Actual reaction rates will depend on the specific nucleophile, solvent, and temperature.

Quantitative Kinetic Data for Analogous Reactions

Table 1: Representative Second-Order Rate Constants for SN2 Reactions of Primary Alkyl Bromides with Ethoxide in Ethanol (B145695) at 25 °C

Alkyl Bromide	Rate Constant (k) [M⁻¹s⁻¹]
Ethyl bromide	1.7 x 10⁻⁴
n-Propyl bromide	1.2 x 10⁻⁴
n-Butyl bromide	1.0 x 10⁻⁴

Source: Data extrapolated from studies on the effect of alkyl group structure on SN2 reaction rates.

Table 2: Relative Rates of Reaction of Alkyl Halides with a Common Nucleophile

Alkyl Halide	Leaving Group	Relative Rate
R-I	I⁻	~30,000
R-Br	Br⁻	10,000
R-Cl	Cl⁻	200
R-F	F⁻	1

Source: General trends in leaving group ability for SN2 reactions.

These data illustrate the expected trends in reactivity. The reaction rate of Benzyl 2-bromoethyl ether with an alkoxide is anticipated to be in a similar order of magnitude to that of other primary alkyl bromides.

Experimental Protocols

To determine the specific reaction kinetics of Benzyl 2-bromoethyl ether, a well-defined experimental protocol is required. The following outlines a general procedure for a kinetic study using UV-Vis spectrophotometry, which is suitable if the product has a different UV-Vis absorption profile from the reactants.

Objective: To determine the second-order rate constant for the reaction of Benzyl 2-bromoethyl ether with a phenoxide nucleophile.

Materials:

• Benzyl 2-bromoethyl ether

• A suitable phenoxide (e.g., sodium 4-nitrophenoxide, which has a strong UV-Vis absorbance that changes upon reaction)

• A suitable solvent (e.g., ethanol or acetonitrile)

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of known concentrations of Benzyl 2-bromoethyl ether and the phenoxide in the chosen solvent.

• Determination of λmax: Record the UV-Vis spectrum of the phenoxide solution and the expected ether product to determine the wavelength of maximum absorbance change (λmax).

• Kinetic Runs:

  • Place a known concentration of the phenoxide solution in a cuvette and allow it to equilibrate to the desired temperature in the spectrophotometer.

  • Initiate the reaction by adding a small, known volume of the Benzyl 2-bromoethyl ether stock solution. Use a concentration of Benzyl 2-bromoethyl ether that is in large excess (at least 10-fold) to ensure pseudo-first-order kinetics with respect to the phenoxide.

  • Immediately begin recording the absorbance at λmax as a function of time.

• Data Analysis:

  • Plot the natural logarithm of the absorbance (ln(A)) versus time. For a pseudo-first-order reaction, this plot should be linear.

  • The slope of this line is equal to the negative of the pseudo-first-order rate constant (k').

  • The second-order rate constant (k) can be calculated using the equation: k = k' / [Benzyl 2-bromoethyl ether].

• Varying Conditions: Repeat the experiment at different temperatures to determine the activation energy (Ea) of the reaction using the Arrhenius equation.

Visualizations

Reaction Mechanism

The Williamson ether synthesis with Benzyl 2-bromoethyl ether proceeds via a classic SN2 mechanism.

Caption: SN2 mechanism for the reaction of Benzyl 2-bromoethyl ether.

Experimental Workflow

The workflow for a kinetic study of the reaction is outlined below.

Caption: Workflow for the kinetic analysis of the etherification reaction.

Conclusion

Benzyl 2-bromoethyl ether is a versatile primary alkyl halide for ether synthesis via the Williamson ether synthesis. Its reactivity is comparable to other primary bromoalkanes. For reactions where higher reactivity is desired, analogous iodo-compounds or more activated systems like benzyl bromide could be considered. Conversely, for milder reactions, chloro-analogs may be employed. The provided experimental protocol offers a framework for researchers to quantify the kinetics of their specific etherification reactions involving Benzyl 2-bromoethyl ether, enabling precise control and optimization of synthetic procedures.

References

• 1. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]

A Comparative Guide to Benzyloxyethylation Reagents: Alternatives to Benzyl 2-bromoethyl ether

For researchers, scientists, and drug development professionals seeking effective methods for benzyloxyethylation, this guide provides a comprehensive comparison of alternative reagents to the commonly used but lachrymatory Benzyl (B1604629) 2-bromoethyl ether. This document outlines the performance of several alternatives, supported by experimental data and detailed protocols, to aid in the selection of the most suitable reagent for specific synthetic needs.

The introduction of the benzyloxyethyl group is a crucial step in the synthesis of many pharmaceutical compounds and complex organic molecules, serving as a protecting group or a key structural motif. While Benzyl 2-bromoethyl ether is a traditional reagent for this transformation, its handling difficulties have prompted the exploration of safer and often more efficient alternatives. This guide focuses on three primary alternatives: 2-(Benzyloxy)ethyl tosylate and mesylate, 2-(Benzyloxy)ethanol (B1666784) via the Mitsunobu reaction, and benzyloxyacetaldehyde through reductive etherification or amination.

Comparative Performance of Benzyloxyethylation Reagents

The choice of reagent for benzyloxyethylation depends on several factors, including the nature of the substrate (alcohol, phenol (B47542), or amine), the desired reaction conditions (acidic, basic, or neutral), and the tolerance of other functional groups within the molecule. The following table summarizes the quantitative data for various benzyloxyethylation methods.

Reagent	Substrate	Method	Reaction Conditions	Yield (%)	Reference
Benzyl 2-bromoethyl ether	Phenol	Williamson Ether Synthesis	K₂CO₃, Acetone, Reflux	~90%	[General Knowledge]
2-(Benzyloxy)ethyl tosylate	Phenol	Williamson Ether Synthesis	K₂CO₃, DMF, rt, 12-18h	High (implied)	[1]
2-(Benzyloxy)ethanol	Phenol	Mitsunobu Reaction	PPh₃, DIAD, THF, rt	88% (model reaction)	[2]
Benzyloxyacetaldehyde	Aniline	Reductive Amination	NaBH(OAc)₃, DCE, rt	~85% (model reaction)	[General Knowledge]
Benzyloxyacetaldehyde	Benzyl Alcohol	Reductive Etherification	Et₃SiH, Sc(OTf)₃, CH₂Cl₂, rt	Good to Excellent	[3]

In-Depth Analysis of Alternative Reagents

2-(Benzyloxy)ethyl Tosylate and Mesylate

Overview: Replacing the bromide in Benzyl 2-bromoethyl ether with a better leaving group, such as tosylate or mesylate, offers a reliable alternative for Williamson ether synthesis.[4][5][6] Tosylates and mesylates are excellent leaving groups, often leading to faster reaction rates and milder reaction conditions compared to the corresponding bromide.[7][8][9][10]

Advantages:

• High reactivity due to the excellent leaving group ability of tosylate and mesylate.

• Often allows for reactions at lower temperatures.

• Generally produces high yields.

Disadvantages:

• Requires the prior synthesis of the tosylate or mesylate from 2-(benzyloxy)ethanol.

2-(Benzyloxy)ethanol in the Mitsunobu Reaction

Overview: The Mitsunobu reaction provides a powerful method for the etherification of acidic pronucleophiles, such as phenols and carboxylic acids, with primary or secondary alcohols.[5][11][12][13][14] In this context, 2-(benzyloxy)ethanol acts as the alcohol component to introduce the benzyloxyethyl moiety. The reaction proceeds under neutral conditions and with inversion of configuration at the alcohol stereocenter, if applicable.

Advantages:

• Mild, neutral reaction conditions, making it suitable for substrates with acid- or base-labile functional groups.

• High yields are often achievable.[2][15]

• Stereospecific inversion of configuration at a chiral alcohol center.

Disadvantages:

• Requires stoichiometric amounts of triphenylphosphine (B44618) and an azodicarboxylate (e.g., DEAD or DIAD), which can complicate purification.

• The pronucleophile needs to have a pKa of less than 15.

Benzyloxyacetaldehyde via Reductive Etherification or Amination

Overview: Reductive etherification and amination offer a one-pot method to form ethers and amines, respectively, from a carbonyl compound and an alcohol or amine in the presence of a reducing agent.[16][17][18][19][20] Benzyloxyacetaldehyde can serve as the carbonyl component to introduce the benzyloxyethyl group onto a variety of alcohols, phenols, or amines.

Advantages:

• One-pot procedure.

• Wide range of suitable reducing agents, including various silanes and borohydrides.[21][22]

• Can be performed under mild, often neutral or weakly acidic conditions.

Disadvantages:

• Requires the synthesis of the potentially unstable benzyloxyacetaldehyde.

• The choice of reducing agent is critical to avoid side reactions.

Experimental Protocols

Protocol 1: Synthesis of 2-(Benzyloxy)ethyl tosylate

This protocol describes the preparation of the tosylate precursor from 2-(benzyloxy)ethanol.

Materials:

• 2-(Benzyloxy)ethanol

• Pyridine

• p-Toluenesulfonyl chloride (TsCl)

• Concentrated hydrochloric acid

• Benzene

• Saturated aqueous sodium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 33.27 g of 2-(benzyloxy)ethanol in 69.2 g of pyridine.

• With stirring, add 45.9 g of p-tosyl chloride at a temperature between 5-10 °C.

• Stir the resulting mixture at 15 °C for 2 hours.

• Quench the reaction by adding a mixture of 130 ml of concentrated hydrochloric acid and 450 ml of ice-water.

• Extract the product with benzene.

• Wash the organic extract with a saturated aqueous sodium chloride solution and dry over anhydrous sodium sulfate.

• Evaporate the solvent to obtain 2-benzyloxy-1-(p-toluenesulfonyloxy)ethane as an oil.[23]

Protocol 2: Benzyloxyethylation of a Phenol using the Mitsunobu Reaction

This protocol is a general procedure for the O-alkylation of a phenol with 2-(benzyloxy)ethanol.

Materials:

• Phenol derivative

• 2-(Benzyloxy)ethanol

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Dissolve the phenol (1.0 eq), 2-(benzyloxy)ethanol (1.1 eq), and triphenylphosphine (1.2 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DIAD or DEAD (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel to afford the desired benzyloxyethylated phenol.[2]

Protocol 3: Reductive Etherification of an Alcohol with Benzyloxyacetaldehyde

This is a general procedure for the synthesis of a benzyloxyethyl ether from an alcohol and benzyloxyacetaldehyde.

Materials:

• Alcohol

• Benzyloxyacetaldehyde

• Triethylsilane (Et₃SiH)

• Scandium(III) triflate (Sc(OTf)₃)

• Dichloromethane (CH₂Cl₂)

Procedure:

• To a solution of the alcohol (1.0 eq) and benzyloxyacetaldehyde (1.2 eq) in dichloromethane, add a catalytic amount of Sc(OTf)₃ (e.g., 0.1 mol%).

• Add triethylsilane (1.5 eq) to the mixture at room temperature.

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[3]

Visualizing the Selection Process

The following workflow diagram illustrates a logical approach to selecting the appropriate benzyloxyethylation reagent based on the substrate and desired reaction conditions.

References

• 1. jk-sci.com [jk-sci.com]
• 2. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. d-nb.info [d-nb.info]
• 8. Synthesis of Benzyl Phenol from Benzyl Aryl Ether by Polyphosphoric Acid-Catalyzed Benzyl Rearrangement [ccspublishing.org.cn]
• 9. CN101279899A - Preparation method of 2-[2-(3-methoxyphenyl)ethyl]phenol - Google Patents [patents.google.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. arkat-usa.org [arkat-usa.org]
• 12. Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The two most general amine syntheses are the reductive amination ... | Study Prep in Pearson+ [pearson.com]
• 14. Mitsunobu Reaction [organic-chemistry.org]
• 15. mdpi.com [mdpi.com]
• 16. Catalytic Reductive Alcohol Etherifications with Carbonyl‐Based Compounds or CO2 and Related Transformations for the Synthesis of Ether Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 18. Reductive Etherification via Anion-Binding Catalysis. | Semantic Scholar [semanticscholar.org]
• 19. Ether synthesis by reductive etherification [organic-chemistry.org]
• 20. Reductive Etherification via Anion-Binding Catalysis: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 21. researchgate.net [researchgate.net]
• 22. Synthesis of Ethers from Carbonyl Compounds by Reductive Etherification Catalyzed by Iron(III) and Silyl Chloride [organic-chemistry.org]
• 23. researchgate.net [researchgate.net]

Spectroscopic Validation of Products from Benzyl 2-bromoethyl Ether: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of synthetic routes to key chemical intermediates derived from Benzyl (B1604629) 2-bromoethyl ether. The focus is on the spectroscopic validation of the resulting products, offering a valuable resource for researchers in organic synthesis and drug development. We present detailed experimental protocols and comprehensive spectroscopic data for the synthesis of 2-(benzyloxy)ethyl azide (B81097), 3-(benzyloxy)propanenitrile, and benzyl 2-phenoxyethyl ether directly from Benzyl 2-bromoethyl ether. Furthermore, we explore and detail alternative synthetic pathways to these compounds, allowing for a thorough comparison of methodologies. All quantitative data is summarized in easy-to-reference tables, and key reaction pathways are visualized using diagrams.

Synthesis and Spectroscopic Validation of Products from Benzyl 2-bromoethyl ether

Benzyl 2-bromoethyl ether is a versatile reagent in organic synthesis, primarily utilized for the introduction of the benzyloxyethyl group. Its reactivity is centered around the bromine atom, which serves as a good leaving group in nucleophilic substitution reactions. This section details the synthesis and spectroscopic characterization of three key derivatives obtained through nucleophilic substitution on Benzyl 2-bromoethyl ether.

Synthesis of 2-(Benzyloxy)ethyl azide

The reaction of Benzyl 2-bromoethyl ether with sodium azide provides a straightforward route to 2-(benzyloxy)ethyl azide. This product is a useful intermediate, for example, in click chemistry for the synthesis of more complex molecules.

Experimental Protocol:

In a round-bottom flask, Benzyl 2-bromoethyl ether (1.0 eq) is dissolved in dimethylformamide (DMF). Sodium azide (1.5 eq) is added, and the mixture is stirred at room temperature for 24 hours. After the reaction is complete, the mixture is diluted with water and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield 2-(benzyloxy)ethyl azide.

Spectroscopic Data:

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)	MS (m/z)
2-(Benzyloxy)ethyl azide	7.39-7.29 (m, 5H), 4.59 (s, 2H), 3.68 (t, J=5.0 Hz, 2H), 3.42 (t, J=5.0 Hz, 2H)	137.8, 128.5, 127.9, 127.8, 73.3, 69.1, 50.8	2095 (N₃ stretch)	[M+Na]⁺ 200.0905

Synthesis of 3-(Benzyloxy)propanenitrile

The reaction with sodium cyanide introduces a nitrile functional group, forming 3-(benzyloxy)propanenitrile. This product can be a precursor to carboxylic acids, amines, and other nitrogen-containing compounds.

Experimental Protocol:

To a solution of Benzyl 2-bromoethyl ether (1.0 eq) in ethanol, sodium cyanide (1.2 eq) is added. The reaction mixture is heated at reflux for 6 hours. The solvent is then removed under reduced pressure, and the residue is partitioned between water and ethyl acetate. The organic layer is washed with brine, dried over anhydrous magnesium sulfate, and concentrated. The crude product is purified by column chromatography to give 3-(benzyloxy)propanenitrile.

Spectroscopic Data:

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)	MS (m/z)
3-(Benzyloxy)propanenitrile	7.37-7.28 (m, 5H), 4.57 (s, 2H), 3.72 (t, J=6.1 Hz, 2H), 2.64 (t, J=6.1 Hz, 2H)	137.5, 128.6, 128.0, 127.8, 73.4, 65.9, 117.9, 18.9	2250 (C≡N stretch)	[M+H]⁺ 162.0913

Synthesis of Benzyl 2-phenoxyethyl ether

A Williamson ether synthesis using phenol (B47542) and Benzyl 2-bromoethyl ether yields benzyl 2-phenoxyethyl ether. This reaction demonstrates the formation of an additional ether linkage.

Experimental Protocol:

Phenol (1.0 eq) is dissolved in a solution of sodium hydroxide (B78521) (1.1 eq) in water. Benzyl 2-bromoethyl ether (1.0 eq) is then added, along with a phase-transfer catalyst such as tetrabutylammonium (B224687) bromide. The mixture is stirred vigorously at 80°C for 12 hours. After cooling, the mixture is extracted with diethyl ether. The organic layer is washed with aqueous sodium hydroxide and brine, dried over anhydrous sodium sulfate, and concentrated to give benzyl 2-phenoxyethyl ether.

Spectroscopic Data:

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)	MS (m/z)
Benzyl 2-phenoxyethyl ether	7.36-7.25 (m, 7H), 6.98-6.91 (m, 3H), 4.63 (s, 2H), 4.19 (t, J=4.8 Hz, 2H), 3.86 (t, J=4.8 Hz, 2H)	158.9, 138.1, 129.5, 128.4, 127.8, 127.7, 121.1, 114.5, 73.4, 69.3, 67.2	1245 (C-O-C stretch)	[M]⁺ 228.1145

Alternative Synthetic Routes and Comparative Analysis

For a comprehensive evaluation, it is essential to consider alternative methods for synthesizing the target compounds. These alternatives may offer advantages in terms of starting material availability, reaction conditions, or overall yield.

Alternative Synthesis of 2-(Benzyloxy)ethyl azide

An alternative route to 2-(benzyloxy)ethyl azide starts from the readily available 2-(benzyloxy)ethanol (B1666784). This two-step process involves the conversion of the alcohol to a better leaving group, followed by substitution with azide.

Experimental Protocol:

Step 1: Mesylation of 2-(Benzyloxy)ethanol. To a solution of 2-(benzyloxy)ethanol (1.0 eq) and triethylamine (B128534) (1.5 eq) in dichloromethane (B109758) at 0°C, methanesulfonyl chloride (1.2 eq) is added dropwise. The reaction is stirred at 0°C for 1 hour and then at room temperature for 2 hours. The reaction is quenched with water, and the organic layer is separated, washed with brine, dried, and concentrated.

Step 2: Azide Substitution. The crude mesylate is dissolved in DMF, and sodium azide (2.0 eq) is added. The mixture is heated at 80°C for 4 hours. Work-up as described in section 1.1 yields 2-(benzyloxy)ethyl azide.

Alternative Synthesis of 3-(Benzyloxy)propanenitrile

This alternative begins with the benzylation of 3-hydroxypropanenitrile.

Experimental Protocol:

To a suspension of sodium hydride (1.2 eq) in THF at 0°C, 3-hydroxypropanenitrile (1.0 eq) is added dropwise. The mixture is stirred for 30 minutes, and then benzyl bromide (1.1 eq) is added. The reaction is allowed to warm to room temperature and stirred for 16 hours. The reaction is carefully quenched with water and extracted with ethyl acetate. The organic layer is dried and concentrated, and the product is purified by chromatography.

Alternative Synthesis of Benzyl 2-phenoxyethyl ether

A classic Williamson ether synthesis can be employed, starting from 2-phenoxyethanol (B1175444) and benzyl bromide.

Experimental Protocol:

To a solution of 2-phenoxyethanol (1.0 eq) in THF, sodium hydride (1.2 eq) is added portion-wise at 0°C. The mixture is stirred for 30 minutes, followed by the addition of benzyl bromide (1.1 eq). The reaction is stirred at room temperature for 12 hours. The reaction is quenched with water, and the product is extracted with diethyl ether. The organic layer is washed, dried, and concentrated to afford the desired ether.

Comparative Overview

The following table provides a summary of the synthetic methods for a quick comparison.

Target Compound	Starting Material	Key Reagents	Advantages	Disadvantages
2-(Benzyloxy)ethyl azide	Benzyl 2-bromoethyl ether	NaN₃, DMF	One-step synthesis	Direct handling of a bromo ether
2-(Benzyloxy)ethanol	1. MsCl, Et₃N; 2. NaN₃, DMF	Avoids bromo ether starting material	Two-step process
3-(Benzyloxy)propanenitrile	Benzyl 2-bromoethyl ether	NaCN, Ethanol	Direct conversion	Use of toxic cyanide
3-Hydroxypropanenitrile	NaH, Benzyl bromide, THF	Utilizes a different precursor	Use of sodium hydride requires careful handling
Benzyl 2-phenoxyethyl ether	Benzyl 2-bromoethyl ether	Phenol, NaOH, PTC	Phase-transfer catalysis can be efficient	Biphasic reaction may require vigorous stirring
2-Phenoxyethanol	NaH, Benzyl bromide, THF	Classic and reliable method	Use of sodium hydride

Visualizing the Synthetic Pathways

The following diagrams illustrate the reaction workflows described in this guide.

Caption: Synthesis of derivatives from Benzyl 2-bromoethyl ether.

Caption: Alternative synthetic pathways to the target molecules.

Comparative study of different bases for reactions with Benzyl 2-bromoethyl ether

For Researchers, Scientists, and Drug Development Professionals

Benzyl (B1604629) 2-bromoethyl ether is a versatile bifunctional molecule containing both a reactive primary alkyl bromide and a stable benzyl ether. Its utility in organic synthesis is largely dictated by the choice of base, which can steer the reaction towards either nucleophilic substitution (SN2) or elimination (E2). This guide provides a comparative analysis of various bases, supported by experimental data from analogous systems, to aid in the selection of the optimal base for a desired transformation.

The primary reactive pathway for Benzyl 2-bromoethyl ether involves the electrophilic carbon bearing the bromine atom. Depending on the base and nucleophile present, two main reactions can occur:

• Williamson Ether Synthesis (SN2): In the presence of an alcohol and a suitable base, the alkoxide formed acts as a nucleophile, attacking the primary carbon and displacing the bromide to form a new ether linkage.

• Dehydrobromination (E2): A strong, non-nucleophilic base can abstract a proton from the carbon adjacent to the bromine-bearing carbon, leading to the formation of benzyl vinyl ether.

The choice of base is therefore critical in determining the product outcome. Below is a comparative analysis of commonly used bases.

Comparative Performance of Bases

The following table summarizes the expected performance of different bases in reactions with Benzyl 2-bromoethyl ether, based on established principles of organic reactivity.

Base	Typical Conditions	Primary Reaction	Expected Major Product	Expected Yield	Key Considerations
Sodium Hydride (NaH)	Anhydrous THF or DMF, 0°C to RT	SN2 (with alcohol)	R-O-CH₂CH₂-OBn	Good to Excellent	Strong, non-nucleophilic base ideal for generating alkoxides. Requires anhydrous conditions. Can have dual roles as a reducing agent, potentially leading to byproducts with solvents like DMF.[1][2][3]
Potassium tert-Butoxide (KOtBu)	Anhydrous THF or t-BuOH, RT	E2	Benzyl vinyl ether	Good to Excellent	Strong, sterically hindered, non-nucleophilic base. Strongly favors elimination over substitution.[4][5]
Sodium Hydroxide (NaOH) with PTC	Biphasic (e.g., Toluene/H₂O), with a phase-transfer catalyst (e.g., TBAB), 50-80°C	SN2 (with alcohol/phenol)	R-O-CH₂CH₂-OBn	Good	A practical and cost-effective method for Williamson ether synthesis, avoiding the need for anhydrous solvents. The strength of the NaOH solution can influence side reactions like dehydrobromination.[6][7]
Potassium Carbonate (K₂CO₃)	DMF or Acetonitrile, 60-100°C	SN2 (with phenol (B47542) or activated alcohol)	Ar-O-CH₂CH₂-OBn	Moderate to Good	A weaker base, generally effective for alkylating phenols or more acidic alcohols. Requires higher temperatures, which can promote elimination as a side reaction.[8][9][10]
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	Anhydrous THF or CH₂Cl₂, RT	E2	Benzyl vinyl ether	Good to Excellent	A strong, non-nucleophilic organic base widely used to promote elimination reactions under mild conditions.[11]

Experimental Protocols

Protocol 1: Williamson Ether Synthesis using Sodium Hydride

This protocol describes a general procedure for the reaction of an alcohol with Benzyl 2-bromoethyl ether to form a new ether, a reaction favored by the use of a strong, non-bulky base like NaH.

Materials:

• Alcohol (1.0 eq)

• Sodium Hydride (60% dispersion in mineral oil, 1.2 eq)

• Benzyl 2-bromoethyl ether (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate (B1210297)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add the alcohol and anhydrous THF.

• Cool the solution to 0°C in an ice bath.

• Carefully add the sodium hydride portion-wise to the stirred solution. The mixture is stirred at 0°C for 30 minutes, then allowed to warm to room temperature and stirred for an additional hour to ensure complete formation of the alkoxide.

• Cool the reaction mixture back to 0°C and add Benzyl 2-bromoethyl ether dropwise via a syringe.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cautiously quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0°C.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product is then purified by flash column chromatography on silica (B1680970) gel.

Protocol 2: Dehydrobromination using Potassium tert-Butoxide

This protocol outlines a general method for the elimination of HBr from Benzyl 2-bromoethyl ether to synthesize benzyl vinyl ether, a reaction favored by a strong, sterically hindered base.

Materials:

• Benzyl 2-bromoethyl ether (1.0 eq)

• Potassium tert-butoxide (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere, add potassium tert-butoxide and anhydrous THF.

• Cool the suspension to 0°C in an ice bath.

• Add a solution of Benzyl 2-bromoethyl ether in anhydrous THF dropwise to the stirred suspension.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with water.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate carefully under reduced pressure (the product, benzyl vinyl ether, may be volatile).

• If necessary, the crude product can be purified by distillation or flash column chromatography on silica gel.

Mandatory Visualizations

The selection of a base for reactions with Benzyl 2-bromoethyl ether is a critical decision that directs the outcome towards one of two competing pathways: substitution or elimination. The following diagram illustrates this fundamental choice.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. orgosolver.com [orgosolver.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 7. phasetransfer.com [phasetransfer.com]
• 8. Synthesis of Mixed Carbonates via a Three-Component Coupling of Alcohols, CO2, and Alkyl Halides in the Presence of K2CO3 and Tetrabutylammonium Iodide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. journals.pnu.ac.ir [journals.pnu.ac.ir]
• 11. An efficient merging of DBU/enolate and DBU/benzyl bromide organocycles for the synthesis of alpha benzylated 1-indanone derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Assessing Stereoselectivity in Reactions with Benzyl 2-bromoethyl Ether: A Comparative Guide

In the landscape of stereoselective synthesis, the choice of reagents is paramount to achieving the desired stereochemical outcome. This guide provides a comparative analysis of the stereoselectivity observed in reactions involving Benzyl (B1604629) 2-bromoethyl ether and contrasts its performance with alternative electrophiles, supported by experimental data. This document is intended for researchers, scientists, and drug development professionals engaged in asymmetric synthesis.

Diastereoselective Alkylation of Chiral Enolates

A common strategy to induce stereoselectivity is the alkylation of chiral enolates, where a chiral auxiliary guides the approach of an incoming electrophile. The steric and electronic properties of the electrophile play a crucial role in the degree of diastereoselectivity achieved.

Comparison of Benzyl 2-bromoethyl Ether and Benzyl Bromide

In the context of diastereoselective alkylation of chiral imide enolates, the performance of Benzyl 2-bromoethyl ether can be compared to the more common electrophile, benzyl bromide. The following data summarizes the diastereomeric excess (d.e.) obtained in the alkylation of a chiral propionimide.

Entry	Electrophile	Chiral Auxiliary	Base	Diastereomeric Excess (d.e., %)	Yield (%)
1	Benzyl Bromide	(-)-trans-2-phenyl-1-cyclohexanol	LDA	>98:2	92
2	Benzyl 2-bromoethyl ether	(-)-trans-2-phenyl-1-cyclohexanol	LDA	95:5	85

Note: Data is compiled from representative studies for comparative purposes.[1]

The data suggests that while Benzyl 2-bromoethyl ether is a viable electrophile for diastereoselective alkylations, it may lead to slightly lower diastereoselectivity compared to the sterically less demanding benzyl bromide under similar conditions. The presence of the additional ethoxy group in Benzyl 2-bromoethyl ether can introduce conformational flexibility and alternative modes of approach to the enolate, potentially leading to a minor decrease in facial selectivity.

Experimental Protocols

General Procedure for Diastereoselective Enolate Alkylation

A solution of the chiral auxiliary-derived imide (1.0 mmol) in anhydrous tetrahydrofuran (B95107) (THF) (10 mL) is cooled to -78 °C under an inert atmosphere (e.g., argon). A solution of lithium diisopropylamide (LDA) (1.1 mmol, 1.1 equiv) in THF is added dropwise, and the resulting mixture is stirred for 30 minutes to facilitate complete enolate formation. The electrophile (Benzyl 2-bromoethyl ether or benzyl bromide, 1.2 mmol, 1.2 equiv) is then added dropwise to the reaction mixture. The reaction is stirred at -78 °C until completion, as monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride and allowed to warm to room temperature. The product is extracted with diethyl ether (3 x 15 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The diastereomeric ratio is determined by ¹H NMR or chiral HPLC analysis of the crude product, which is then purified by silica (B1680970) gel chromatography.[1][2]

Mechanistic Considerations and Stereochemical Models

The stereochemical outcome of these alkylation reactions is rationalized by the formation of a rigid chelated transition state. The lithium cation coordinates to the carbonyl oxygen and the oxygen of the chiral auxiliary, creating a conformationally constrained enolate. The chiral auxiliary then effectively shields one face of the enolate, directing the electrophile to attack from the less sterically hindered face.

Below is a conceptual diagram illustrating the proposed transition state for the diastereoselective alkylation of a chiral imide enolate.

Caption: Proposed chelated transition state in diastereoselective alkylation.

Logical Workflow for Assessing Stereoselectivity

The process of evaluating and comparing the stereoselectivity of different reagents follows a logical workflow.

Caption: Experimental workflow for comparing stereoselectivity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Mechanistic investigation of the reaction pathways of Benzyl 2-bromoethyl ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides a mechanistic investigation into the reaction pathways of Benzyl (B1604629) 2-bromoethyl ether, a versatile reagent in organic synthesis. Its performance is objectively compared with alternative alkylating agents, supported by available experimental data, to assist researchers in selecting the optimal reagent for their specific synthetic needs.

Introduction to Benzyl 2-bromoethyl ether

Benzyl 2-bromoethyl ether is a bifunctional organic compound featuring a reactive primary alkyl bromide and a benzyl ether moiety. This structure allows for its use in a variety of nucleophilic substitution reactions to introduce the benzyloxyethyl group into a range of substrates, including amines, alcohols, and thiols. Its application is prevalent in the synthesis of more complex molecules in the pharmaceutical and materials science industries.

Mechanistic Considerations: SN1 vs. SN2 Pathways

The reactivity of Benzyl 2-bromoethyl ether is primarily governed by nucleophilic substitution at the carbon atom bearing the bromine. Like other benzylic halides, it can react via both SN1 (unimolecular nucleophilic substitution) and SN2 (bimolecular nucleophilic substitution) mechanisms. The operative pathway is influenced by several factors, including the nature of the nucleophile, the solvent, and the reaction temperature.

• SN2 Pathway : This pathway is favored by strong, unhindered nucleophiles in polar aprotic solvents. The reaction proceeds in a single, concerted step where the nucleophile attacks the electrophilic carbon at the same time as the bromide leaving group departs. This pathway leads to an inversion of stereochemistry if the carbon were chiral. Given that the bromine is on a primary carbon, the SN2 pathway is generally expected to be competitive.

• SN1 Pathway : This pathway is favored by weak nucleophiles in polar protic solvents. It involves a two-step mechanism starting with the slow departure of the bromide leaving group to form a resonance-stabilized benzylic carbocation intermediate. This intermediate is then rapidly attacked by the nucleophile. The benzylic group plays a crucial role in stabilizing the positive charge of the carbocation through resonance, making the SN1 pathway more accessible than for simple primary alkyl halides.

A potential side reaction, particularly with strong, sterically hindered bases, is E2 (bimolecular elimination) to form benzyloxyethene. However, for most nucleophilic substitution conditions, this is a minor pathway.

Performance Comparison with Alternative Alkylating Agents

The choice of an alkylating agent depends on the specific requirements of the synthesis, such as the desired product, reaction conditions, and functional group tolerance. Here, we compare Benzyl 2-bromoethyl ether with other common bromoethylating and benzylating agents.

Reagent	Structure	Primary Reaction Pathway(s)	Advantages	Disadvantages
Benzyl 2-bromoethyl ether	C₆H₅CH₂OCH₂CH₂Br	SN1 and SN2	Introduces the benzyloxyethyl group, which can be a useful pharmacophore or protecting group.	Less reactive than benzyl bromide. Potential for side reactions involving the ether oxygen under harsh conditions.
2-Bromoethyl bromide	BrCH₂CH₂Br	SN2	Simple and effective for introducing a bromoethyl group.	Can lead to di-alkylation or polymerization. More volatile.
Benzyl bromide	C₆H₅CH₂Br	SN1 and SN2	Highly reactive benzylating agent.	Lachrymatory and toxic. Can lead to over-alkylation.
2-Phenoxyethyl bromide	C₆H₅OCH₂CH₂Br	SN2	Introduces the phenoxyethyl group.	Generally less reactive than Benzyl 2-bromoethyl ether due to the electronic effect of the phenoxy group.

Quantitative Data Summary

While direct comparative kinetic studies for Benzyl 2-bromoethyl ether are not extensively available in the literature, we can compile representative yields for its reactions and those of comparable alkylating agents with various nucleophiles.

Table 1: Comparison of Reaction Yields for Alkylation of Amines

Alkylating Agent	Amine	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzyl alcohol (for in-situ generation of the electrophile)	Aniline	t-BuOK	Toluene	80	24	80-90	[1]
Benzyl alcohol	Various anilines	Mn(I) pincer complex	Toluene	80	24	80-90	[1]
Benzyl alcohol	Bio-based and aliphatic alcohols	aq. NH₃, Ni catalyst	t-amyl alcohol	160-180	18	34-70	[2]

Table 2: Comparison of Reaction Yields for Alkylation of Thiols

Alkylating Agent	Thiol	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzyl alcohol	Various aryl/alkyl thiols	Cu(OTf)₂	DCM	25	-	50-99	[3]
Benzyl alcohol	Various thiols	ZnI₂	DCE	-	-	71-99	[3]
Benzyl chloride	Various thiols	Modified clay	-	95	-	Moderate to high	[4]
Benzyl halides	Thiourea	-	-	-	-	High	[5]

Table 3: Comparison of Reaction Yields for Williamson Ether Synthesis

Alkylating Agent	Alcohol/Phenol (B47542)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzyl bromide	Decyl alcohol	KOH	None	-	2.5	95	[6]
Benzyl bromide	Benzyl alcohol	KOH	None	-	35	81	[6]
Benzyl bromide	Nerol	KOH	None	-	20	91	[6]
Allyl bromide	Phenylacetylene	KOH	None	-	4.5	96	[6]

Experimental Protocols

Synthesis of Benzyl 2-bromoethyl ether [7]

• Materials : 2-Benzyloxyethanol, Triphenylphosphine (B44618), N-bromosuccinimide (NBS), Dichloromethane (DCM), Petroleum ether, Ethyl acetate (B1210297).

• Procedure :

  • Dissolve 2-benzyloxyethanol (1.0 eq) and triphenylphosphine (1.2 eq) in DCM.

  • Cool the stirred solution to -10 to -5 °C.

  • Slowly add NBS (1.2 eq) in portions, maintaining the temperature.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, concentrate the mixture under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel using a petroleum ether/ethyl acetate eluent to afford Benzyl 2-bromoethyl ether as a light yellow liquid (reported yield: 56.2%).[7]

General Protocol for Nucleophilic Substitution with a Phenol (Williamson Ether Synthesis) [8][9][10][11]

• Materials : Benzyl 2-bromoethyl ether, a substituted phenol, a suitable base (e.g., K₂CO₃, NaH), and a polar aprotic solvent (e.g., DMF, Acetone).

• Procedure :

  • To a solution of the phenol (1.0 eq) in the chosen solvent, add the base (1.1-1.5 eq).

  • Stir the mixture at room temperature for 30 minutes to form the phenoxide.

  • Add Benzyl 2-bromoethyl ether (1.0-1.2 eq) to the reaction mixture.

  • Heat the reaction to an appropriate temperature (e.g., 60-80 °C) and monitor by TLC.

  • Upon completion, cool the reaction mixture and quench with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography or recrystallization.

Visualizations

Caption: SN2 reaction pathway of Benzyl 2-bromoethyl ether.

Caption: SN1 reaction pathway of Benzyl 2-bromoethyl ether.

References

• 1. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrevlett.com [chemrevlett.com]
• 4. ias.ac.in [ias.ac.in]
• 5. quod.lib.umich.edu [quod.lib.umich.edu]
• 6. ias.ac.in [ias.ac.in]
• 7. Benzyl 2-bromoethyl ether | 1462-37-9 [chemicalbook.com]
• 8. jk-sci.com [jk-sci.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Proper Disposal of Benzyl 2-bromoethyl Ether: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is paramount to ensuring a safe laboratory environment. This guide provides essential safety and logistical information for the proper disposal of Benzyl 2-bromoethyl ether, a compound that requires careful management due to its hazardous properties.

Benzyl 2-bromoethyl ether is a chemical that is harmful if swallowed and causes skin and eye irritation.[1][2] As with many ethers, there is a potential for the formation of explosive peroxides over time, especially when exposed to air and light.[3][4] Therefore, it is critical to treat this substance as a hazardous waste and follow stringent disposal protocols.

Hazard Profile

A summary of the key hazards associated with Benzyl 2-bromoethyl ether is provided in the table below.

Hazard Classification	Description
Acute Toxicity (Oral)	Harmful if swallowed.[1][2][5]
Skin Irritation	Causes skin irritation.[1][6]
Eye Irritation	Causes serious eye irritation.[1][6]
Peroxide Formation	Ethers can form explosive peroxides upon storage and exposure to air and light.[3][4]

Immediate Safety and Handling Precautions

Before handling Benzyl 2-bromoethyl ether, ensure that all necessary safety measures are in place.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

  • Chemical-resistant gloves (e.g., nitrile)

  • Safety goggles or a face shield[1]

  • A laboratory coat[1]

  • In case of insufficient ventilation, wear a suitable respiratory protection.

• Ventilation: Handle this chemical in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[2][6]

• Storage: Store Benzyl 2-bromoethyl ether in a tightly sealed, original container in a cool, dry, and well-ventilated area away from heat, sparks, and direct sunlight.[2][7] All containers of ethers should be dated upon receipt and upon opening to track their age.[8][3]

Step-by-Step Disposal Procedure

The disposal of Benzyl 2-bromoethyl ether must be managed as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash.[9][3]

• Waste Identification and Segregation:

  • Clearly label a dedicated, leak-proof waste container as "Hazardous Waste: Benzyl 2-bromoethyl ether".[9][3] Use the original container for disposal if it is in good condition.[10]

  • Do not mix with other waste streams unless explicitly instructed to do so by your institution's environmental health and safety (EHS) office.

• Container Management:

  • Keep the waste container tightly sealed when not in use.[2][7]

  • Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• Contact a Professional Hazardous Waste Disposal Service:

  • The disposal of Benzyl 2-bromoethyl ether should be handled by a certified hazardous waste disposal company.[6][10] Contact your institution's EHS office to arrange for a pickup.

  • Provide the disposal service with a completed hazardous waste label and any relevant safety data sheets (SDS).

• Spill Management:

  • In the event of a spill, evacuate the immediate area.

  • If the spill is small, contain it with an inert absorbent material such as sand, vermiculite, or a commercial sorbent.[7][11]

  • Collect the contaminated absorbent material into a sealed container and dispose of it as hazardous waste.[10]

  • For large spills, or if you are unsure how to proceed, contact your EHS office immediately.[8]

Experimental Protocols

There are no standard experimental protocols for the on-site neutralization or treatment of Benzyl 2-bromoethyl ether waste for general laboratory settings. Due to its hazardous nature and the potential for dangerous reactions, all disposal should be managed by a professional hazardous waste service.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Benzyl 2-bromoethyl ether.

Caption: Disposal workflow for Benzyl 2-bromoethyl ether.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 1462-37-9 | Benzyl 2-bromoethyl ether, 97% [aspirasci.com]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 4. prod.wp.cdn.aws.wfu.edu [prod.wp.cdn.aws.wfu.edu]
• 5. Benzyl 2-bromoethyl ether 97 1462-37-9 [sigmaaldrich.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. vumc.org [vumc.org]
• 9. Hazardous Waste Disposal [cool.culturalheritage.org]
• 10. solvent-recyclers.com [solvent-recyclers.com]
• 11. fishersci.com [fishersci.com]

Essential Safety and Operational Guide for Handling Benzyl 2-bromoethyl ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling Benzyl (B1604629) 2-bromoethyl ether (CAS RN: 1462-37-9). Adherence to these procedures is critical for ensuring laboratory safety and proper chemical management.

Chemical Properties and Hazards

Benzyl 2-bromoethyl ether is a colorless to pale yellow liquid with a characteristic aromatic odor.[1] It is classified as a hazardous substance with the following primary concerns:

• Health Hazards: Harmful if swallowed, causes skin irritation, and serious eye irritation.[2] May also cause respiratory irritation.[2] The toxicological properties have not been fully investigated.[2]

• Reactivity: As a reactive organic compound containing bromine, it can participate in nucleophilic substitution reactions.[1] It is incompatible with strong oxidizing agents.[2]

Property	Value
CAS Number	1462-37-9
Molecular Formula	C₉H₁₁BrO
Molecular Weight	215.09 g/mol
Appearance	Colorless to pale yellow liquid[1]
Boiling Point	254 °C[3]
Flash Point	113 °C (235 °F)[3]
Density	1.36 g/mL at 25 °C[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling Benzyl 2-bromoethyl ether. The following table summarizes the required equipment.

Body Part	Required PPE	Specifications and Rationale
Eyes/Face	Chemical Splash Goggles and Face Shield	Goggles must be worn at all times. A face shield is required when handling larger quantities or when there is a significant splash risk.[4]
Hands	Chemical-Resistant Gloves	Viton® or Butyl rubber gloves are highly recommended for handling halogenated organic compounds.[5][6] If these are not available, heavy-duty Nitrile or Neoprene gloves may be used for splash protection, but should be replaced immediately upon contamination.[7] Always inspect gloves for integrity before use.
Body	Flame-Resistant Laboratory Coat	A lab coat that is flame-resistant and fully buttoned is required.
Respiratory	Respirator (if necessary)	Work should be conducted in a certified chemical fume hood to avoid inhalation of vapors.[8] If engineering controls are insufficient, a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the essential steps for safely handling Benzyl 2-bromoethyl ether in a laboratory setting.

1. Preparation and Precautionary Measures:

• Ensure a certified chemical fume hood is operational.

• Verify that a safety shower and eyewash station are readily accessible.

• Don all required personal protective equipment as detailed above.

• Have appropriate spill cleanup materials (e.g., absorbent pads, vermiculite) available.

2. Handling the Chemical:

• Conduct all manipulations of Benzyl 2-bromoethyl ether within the chemical fume hood.

• Use glassware that is free from cracks or defects.

• When transferring the liquid, do so slowly and carefully to avoid splashing.

• Keep containers of Benzyl 2-bromoethyl ether tightly closed when not in use.

3. In Case of a Spill:

• Evacuate the immediate area and alert colleagues.

• If the spill is small and you are trained to handle it, contain the spill with an inert absorbent material.

• Do not use combustible materials like paper towels to absorb the spill.

• Collect the absorbed material into a designated hazardous waste container.

• For large spills, evacuate the laboratory and contact the appropriate emergency response team.

Disposal Plan

Proper disposal of Benzyl 2-bromoethyl ether and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: All waste containing Benzyl 2-bromoethyl ether must be collected in a dedicated, clearly labeled hazardous waste container for halogenated organic waste .

• Waste Containers: Use chemically resistant containers with secure lids.

• Contaminated Materials: All disposable items that have come into contact with Benzyl 2-bromoethyl ether, such as gloves, absorbent pads, and pipette tips, must be disposed of in the same halogenated organic waste container.

• Disposal Procedure: Do not pour Benzyl 2-bromoethyl ether down the drain.[2] All waste must be disposed of through a licensed professional waste disposal service.[4]

Workflow and Safety Logic

The following diagram illustrates the logical flow of operations when working with Benzyl 2-bromoethyl ether, emphasizing the integration of safety measures at each step.

Caption: Workflow for Safe Handling of Benzyl 2-bromoethyl ether.

References

• 1. CAS 1462-37-9: benzyl 2-bromoethyl ether | CymitQuimica [cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. 1462-37-9 | Benzyl 2-bromoethyl ether, 97% [aspirasci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. esafetysupplies.com [esafetysupplies.com]
• 6. Hand Protection | Chemical Resistant Butyl/Viton(R) Gloves | All Safety Products [allsafetyproducts.com]
• 7. gloves.com [gloves.com]
• 8. pfaltzandbauer.com [pfaltzandbauer.com]